(2R,3R)-3-Amino-2-hydroxyhexanoic acid

• CAS: 75638-60-7

Core Science & Biosynthesis

The Mechanism of Action of (2R,3R)-3-Amino-2-hydroxyhexanoic Acid in Enzyme Inhibition: A Transition State Analog Paradigm

Executive Summary

As a Senior Application Scientist overseeing hit-to-lead optimization, I frequently encounter the challenge of designing enzyme inhibitors that achieve both high thermodynamic affinity and strict target selectivity. One of the most elegant solutions in our pharmacophore toolkit is the incorporation of non-proteinogenic syn-β-amino-α-hydroxy acids[1]. Specifically, (2R,3R)-3-amino-2-hydroxyhexanoic acid (AHHA) serves as a remarkably potent transition state isostere. It is a critical structural motif found in numerous natural and synthetic protease inhibitors, ranging from cyanobacterial microginins to advanced Hepatitis C Virus (HCV) NS3/4A protease inhibitors[2][3].

Unlike rigid heterocyclic scaffolds, the AHHA moiety provides a flexible yet stereochemically precise framework. The (2R,3R) configuration is not arbitrary; it strictly dictates the spatial vectors of the C2-hydroxyl group and the C4-C6 aliphatic chain, allowing them to perfectly occupy the S1 and S1' subpockets of the target enzyme's active site while displacing high-energy water molecules[1].

Molecular Rationale: The Transition State Mimicry

Enzymatic peptide bond cleavage proceeds via a high-energy tetrahedral intermediate. The core mechanism of action of AHHA relies on structurally and electronically mimicking this transient state, thereby tricking the enzyme into binding the inhibitor orders of magnitude tighter than the natural substrate[4].

• In Metalloproteases (e.g., Aminopeptidase M): The active site features a catalytic Zn²⁺ ion. The C2-hydroxyl group and the adjacent C1-carbonyl oxygen of AHHA act as a bidentate ligand, strongly chelating the zinc ion and displacing the catalytic water molecule required for hydrolysis[5]. Simultaneously, the C3-amino group forms critical hydrogen bonds with conserved glutamate residues in the binding cleft.

• In Serine Proteases (e.g., Chymotrypsin, HCV NS3/4A): The AHHA scaffold interacts directly with the catalytic triad (Ser-His-Asp). The C2-hydroxyl group forms a tight hydrogen-bonding network with the active-site histidine, stabilizing the inhibitor[6]. In advanced drug designs, the α-hydroxyl group is oxidized to an α-ketoamide, which undergoes nucleophilic attack by the catalytic serine to form a reversible, covalent hemiketal, effectively freezing the enzyme in a dead-end complex[3][7].

Logical flow of protease inhibition via transition state mimicry by (2R,3R)-AHHA.

Quantitative Inhibition Profiles

To contextualize the potency of AHHA-derived compounds, we must examine the quantitative kinetic data. The table below summarizes the inhibition profiles of AHHA-containing scaffolds across different protease classes, highlighting how the core mechanism adapts to different catalytic machineries.

Target Enzyme	Inhibitor Class / Context	IC₅₀ (nM)	Binding Modality	Key Interaction Mechanism
Aminopeptidase M	Microginin Analogs	0.1 – 10	Competitive, Reversible	Zn²⁺ Chelation via C2-OH and C1=O
Chymotrypsin	Nazumazole Analogs	2,000 – 10,000	Competitive, Reversible	H-bonding with Catalytic Triad
HCV NS3/4A Protease	Macrocyclic Peptidomimetics	5 – 50	Reversible Covalent*	Hemiketal formation (via oxidized form)

*Note: Tight-binding often requires the α-ketoamide derivative for covalent interaction, though the α-hydroxy precursor exhibits strong non-covalent affinity[3].

Self-Validating Experimental Workflows

In my laboratory, we do not rely on single-point endpoint assays. Every protocol must be a self-validating system to ensure that the observed inhibition is mechanistically sound and free from assay artifacts (e.g., compound aggregation or fluorophore quenching).

End-to-end experimental workflow for validating AHHA-based enzyme inhibitors.

Protocol 1: Steady-State Enzyme Kinetics (FRET-Based Assay)

Objective: Determine the IC₅₀, Ki​ , and mechanism of inhibition for AHHA-based compounds. Causality & Logic: We utilize continuous Fluorescence Resonance Energy Transfer (FRET) assays rather than endpoint assays. Continuous monitoring allows us to capture the initial velocity ( V0​ ) accurately and detect slow-binding kinetics, which are highly characteristic of transition state analogs like AHHA.

• Reagent Preparation & QC: Prepare the AHHA-inhibitor stock in 100% DMSO. Self-Validation: Run an LC-MS to confirm >98% purity and absence of degradation products[1].

• Assay Buffer Formulation: 50 mM HEPES (pH 7.5), 150 mM NaCl, 0.01% Tween-20 (to prevent non-specific compound aggregation), and 5 mM DTT.

• Enzyme Pre-incubation: Incubate the target protease (e.g., 1 nM final concentration) with varying concentrations of the AHHA inhibitor (0.1 nM to 10 µM) in a 384-well black microplate for 30 minutes at 25°C. Self-Validation Control: Include a "Vehicle Control" (DMSO only) and a "Positive Control" (a known standard inhibitor like Bestatin).

• Reaction Initiation: Add the FRET peptide substrate at a concentration equal to its Km​ .

• Data Acquisition: Measure fluorescence continuously for 20 minutes (e.g., Ex/Em = 340/490 nm).

• Inner-Filter Effect Check (Self-Validation): In a separate well, mix the inhibitor with the fully cleaved fluorescent product (without enzyme) to ensure the AHHA compound does not quench the fluorophore.

• Kinetic Analysis: Plot V0​ vs. [Inhibitor] to calculate IC₅₀. To determine Ki​ , generate a Schild plot by repeating the assay at multiple substrate concentrations. A linear Schild plot with a slope of 1 confirms competitive inhibition.

Protocol 2: X-Ray Co-Crystallization and Structural Validation

Objective: Elucidate the exact binding mode of (2R,3R)-AHHA within the active site. Causality & Logic: Kinetic data only implies a mechanism; structural data proves it. We use the hanging-drop vapor diffusion method because it allows for the slow, controlled equilibration necessary to grow high-resolution, diffraction-quality crystals of the enzyme-inhibitor complex.

• Complex Formation: Concentrate the purified protease to 10 mg/mL. Add the AHHA inhibitor at a 5-fold molar excess. Incubate on ice for 2 hours to ensure >95% complex formation.

• Hanging-Drop Setup: On a siliconized glass cover slip, mix 1 µL of the protein-inhibitor complex with 1 µL of reservoir solution (e.g., 20% PEG 3350, 0.2 M ammonium sulfate, 0.1 M Bis-Tris pH 5.5). Invert over a well containing 500 µL of reservoir solution and seal.

• Crystal Growth & Harvesting: Incubate at 18°C. Monitor daily. Once crystals reach ~100 µm (typically 3-7 days), harvest them using a nylon loop.

• Cryoprotection: Briefly submerge the crystal in the reservoir solution supplemented with 20% glycerol to prevent ice lattice formation during freezing. Flash-freeze in liquid nitrogen.

• Diffraction & Refinement (Self-Validation): Collect X-ray diffraction data. Solve the structure using molecular replacement. Crucial Self-Validation Step: Calculate an Fo​−Fc​ omit map by deliberately removing the inhibitor from the atomic model before refinement. If the electron density for the AHHA molecule reappears in the omit map, the binding pose is definitively real and not an artifact of model bias.

Conclusion

The (2R,3R)-3-amino-2-hydroxyhexanoic acid moiety is a masterclass in rational drug design. By perfectly mimicking the geometry and electrostatics of the peptide hydrolysis transition state, it achieves remarkable affinity across diverse protease classes. For drug development professionals, mastering the stereoselective synthesis[1][8] and rigorous kinetic validation of these scaffolds is essential for advancing the next generation of antiviral, anticancer, and antimicrobial therapeutics.

References

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An In-depth Technical Guide to (2R,3R)-3-amino-2-hydroxyhexanoic Acid: Structural Properties and Stereochemistry

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(2R,3R)-3-amino-2-hydroxyhexanoic acid, a non-proteinogenic amino acid, represents a chiral building block of significant interest in medicinal chemistry and drug development. Its structure, featuring two adjacent stereocenters, imparts a specific three-dimensional architecture that is crucial for its biological activity and its utility as a synthetic intermediate. This guide provides a comprehensive overview of the structural properties, stereochemistry, and potential applications of the (2R,3R) stereoisomer. While detailed experimental data for this specific isomer is not extensively available in public literature, this document consolidates known information and provides context based on closely related analogs.

Introduction

β-hydroxy-α-amino acids are a class of compounds that are integral to a variety of natural products and pharmaceuticals.[1] The presence of both hydroxyl and amino functional groups at adjacent chiral centers allows for specific molecular interactions and provides handles for further chemical modification. (2R,3R)-3-amino-2-hydroxyhexanoic acid, also known as (2R,3R)-3-hydroxynorleucine, is a member of this class with a six-carbon backbone.[2] The precise spatial arrangement of the amino and hydroxyl groups in the (2R,3R) configuration is a key determinant of its chemical and biological properties. Stereoisomers of 3-hydroxynorleucine are recognized as valuable intermediates in the synthesis of antiviral and antihypertensive drugs.[3][4]

Molecular Structure and Physicochemical Properties

The fundamental properties of (2R,3R)-3-amino-2-hydroxyhexanoic acid are summarized below. It is important to note that while some properties are calculated, experimentally determined values for this specific stereoisomer are not widely reported.

Property	Value	Source
Molecular Formula	C₆H₁₃NO₃	[5]
Molecular Weight	147.17 g/mol	[5]
CAS Number	59286-26-9
IUPAC Name	(2R,3R)-2-amino-3-hydroxyhexanoic acid	[2]
Synonyms	(2R,3R)-3-Hydroxynorleucine, erythro-D-3-Hydroxynorleucine	[2]
Calculated pKa	2.39 ± 0.28

Stereochemistry: The (2R,3R) Configuration

The stereochemistry of (2R,3R)-3-amino-2-hydroxyhexanoic acid is defined by the two chiral centers at the C2 and C3 positions. The "R" designation at each center is determined by the Cahn-Ingold-Prelog (CIP) priority rules.

Cahn-Ingold-Prelog Priority Assignment

• At the C2 (α-carbon): The substituents are the amino group (-NH₂), the carboxylic acid group (-COOH), the C3 carbon, and a hydrogen atom. The priority is assigned based on the atomic number of the atoms directly attached to the chiral center.

• At the C3 (β-carbon): The substituents are the hydroxyl group (-OH), the C2 carbon, the C4 carbon of the propyl chain, and a hydrogen atom.

The (2R,3R) configuration indicates a specific three-dimensional arrangement of these groups. This particular diastereomer is referred to as "erythro," which describes the syn relationship of the amino and hydroxyl groups when the carbon backbone is drawn in a Fischer projection.

CIP Priority Assignment at C2 and C3

A visual representation of the (2R,3R) stereoisomer is crucial for understanding its spatial arrangement.

Simplified 2D projection of (2R,3R)-3-amino-2-hydroxyhexanoic acid

Synthesis and Characterization

A plausible synthetic approach could involve the stereoselective aldol reaction of a chiral glycine enolate equivalent with butyraldehyde, followed by functional group manipulations. Another strategy could be the Sharpless asymmetric dihydroxylation of a corresponding α,β-unsaturated ester, followed by conversion of the diol to the amino alcohol.

Spectroscopic Characterization

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for (2R,3R)-3-amino-2-hydroxyhexanoic acid is not available in the public domain. For reference, the spectroscopic data for the related compound (2S,3S)-2-amino-3-methylhexanoic acid shows characteristic signals for the amino and carboxyl groups in IR spectroscopy, and the protonated molecule [M+H]⁺ as a prominent ion in mass spectrometry.[8] It is expected that the spectra for (2R,3R)-3-amino-2-hydroxyhexanoic acid would show similar characteristic features, with specific chemical shifts and coupling constants in NMR that would be unique to its structure.

Biological Activity and Applications in Drug Development

The stereochemistry of drug molecules is known to have a profound impact on their biological activity.[9] Different stereoisomers can exhibit different pharmacological and toxicological profiles. While the specific biological activities of (2R,3R)-3-amino-2-hydroxyhexanoic acid have not been extensively characterized, its analogs are known to be important intermediates in the development of therapeutics.

The (2S,3S) stereoisomer of 3-hydroxynorleucine is described as an analog of DL-6-Hydroxy Norleucine, which is an intermediate for antiviral and antihypertensive drugs.[4][10] This suggests that the different stereoisomers of 3-hydroxynorleucine, including the (2R,3R) form, are of significant interest to the pharmaceutical industry. The precise role of the (2R,3R) stereoisomer in biological systems remains an area for further investigation. The general class of β-amino acids and their derivatives are known to possess a wide range of biological activities, including antifungal, antibacterial, and anticancer properties.[11]

Potential applications and research workflow

Conclusion and Future Directions

(2R,3R)-3-amino-2-hydroxyhexanoic acid is a chiral molecule with significant potential as a building block in drug discovery and development. Its well-defined stereochemistry is a critical feature that likely governs its biological interactions. While there is a clear need for more detailed public data on its synthesis, characterization, and specific biological activities, the information available for its stereoisomers and related compounds underscores its importance.

Future research should focus on the development and publication of robust, stereoselective synthetic routes to access the (2R,3R) isomer in high purity. Comprehensive spectroscopic and physicochemical characterization is essential for its use as a research tool and synthetic intermediate. Furthermore, detailed biological evaluation of this specific stereoisomer is warranted to elucidate its pharmacological profile and potential therapeutic applications, distinguishing its effects from those of its other stereoisomers.

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biosynthesis pathways of naturally occurring (2R,3R)-3-amino-2-hydroxyhexanoic acid

The Biosynthetic Assembly of (2R,3R)-3-Amino-2-Hydroxyhexanoic Acid: A Mechanistic and Methodological Guide

As a Senior Application Scientist, understanding the precise biosynthetic logic of non-proteinogenic amino acids is critical for engineering novel therapeutics. (2R,3R)-3-amino-2-hydroxyhexanoic acid (AHHA) is a highly specialized β -amino- α -hydroxy acid found in cyanobacterial lipopeptides, such as microginins, minutissamides, and puwainaphycins[1]. Because the β -amino- α -hydroxy motif acts as a transition-state isostere of a cleavable peptide bond, AHHA is a potent pharmacophore for the inhibition of metalloproteases, including aminopeptidases and angiotensin-converting enzyme (ACE)[2].

Unlike standard amino acids, AHHA is not assembled by the ribosome. Instead, it is constructed de novo via a highly orchestrated, hybrid Polyketide Synthase (PKS) and Non-Ribosomal Peptide Synthetase (NRPS) assembly line[3]. This guide deconstructs the enzymatic causality behind AHHA biosynthesis and provides a self-validating experimental framework for its in vitro reconstitution.

The Biosynthetic Logic: A Hybrid PKS/NRPS Assembly Line

The biosynthesis of AHHA relies on a sequential cascade of activation, elongation, and stereoselective tailoring. The exact stereochemistry—specifically the (2R,3R) configuration—is dictated entirely by the active-site geometry of the tailoring enzymes associated with the PKS module[1].

• Initiation (Substrate Activation): The pathway begins with a Fatty Acyl-AMP Ligase (FAAL) or an Acyl-CoA Ligase. This enzyme activates a short-chain precursor, typically butyric acid (4 carbons), converting it into butyryl-CoA or loading it directly onto an Acyl Carrier Protein (ACP)[1].

• Polyketide Extension: A PKS Ketosynthase (KS) domain catalyzes a Claisen-type condensation between the butyryl-thioester and malonyl-CoA. This extends the carbon backbone by two units, yielding a 3-ketohexanoyl-ACP intermediate[3].

• Amination (Setting the C3 Stereocenter): An Aminotransferase (AMT) domain—often embedded within the PKS module—performs a Pyridoxal-5'-phosphate (PLP)-dependent transamination of the β -keto group[4]. The enzyme utilizes an amine donor (usually L-glutamate) and enforces a specific trajectory for hydride transfer, stereoselectively yielding the (3R)-aminohexanoyl-ACP intermediate.

• Hydroxylation (Setting the C2 Stereocenter): Finally, a Monooxygenase (MOx) domain catalyzes the α -hydroxylation of the chain. To achieve the (2R,3R) isomer observed in specific cyanobacterial metabolites, the MOx enzyme inserts oxygen strictly from the re-face of the α -carbon, establishing the (2R)-hydroxy configuration[1].

Biosynthetic assembly line of (2R,3R)-AHHA via a hybrid PKS/NRPS system.

Experimental Workflow: In Vitro Reconstitution and Stereochemical Validation

To prove the causality of this pathway, we must isolate the AMT and MOx enzymes and feed them synthetic substrate analogues. Because ACP-bound substrates are difficult to synthesize and unstable, we utilize N-acetylcysteamine (SNAC) thioesters as functional mimics. This protocol is designed as a self-validating system: by comparing the enzymatic end-product against synthetic stereoisomer standards, we definitively confirm the enzymatic function.

Step 1: Substrate Synthesis Synthesize 3-ketohexanoyl-SNAC. The SNAC moiety mimics the phosphopantetheine arm of the ACP, allowing the isolated domains to recognize the substrate without the massive ACP protein attached.

Step 2: Heterologous Expression and Purification Clone the amt and mox genes from a known (2R,3R)-producing biosynthetic gene cluster (e.g., the tch cluster from Floridanema aerugineum) into E. coli BL21(DE3) using pET28a expression vectors[1]. Purify the recombinant proteins using Ni-NTA affinity chromatography.

Step 3: Enzymatic Transamination (In Vitro) In a 50 mM Tris-HCl buffer (pH 7.5), incubate 1 mM 3-ketohexanoyl-SNAC with 10 µM purified AMT. Add 5 mM L-glutamate (as the amine donor) and 50 µM PLP (cofactor). Incubate at 30°C for 2 hours. The PLP cofactor is critical; without it, the Schiff base intermediate cannot form, and transamination will fail.

Step 4: Enzymatic Hydroxylation To the same reaction vessel, add 10 µM purified MOx, 2 mM NADH (or NADPH, depending on enzyme preference), and 50 µM FAD. Ensure the reaction is well-aerated, as molecular oxygen is the ultimate source of the hydroxyl group. Incubate for an additional 2 hours.

Step 5: Hydrolysis and Marfey's Derivatization Quench the reaction and hydrolyze the SNAC thioester using 1 M NaOH to release the free amino acid. To validate the stereochemistry, derivatize the product with Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA). FDAA reacts with the primary amine, creating diastereomers that can be separated by standard reverse-phase chromatography.

Step 6: LC-MS/MS Analysis Analyze the derivatized mixture via LC-MS/MS. Compare the retention time and fragmentation patterns against commercially synthesized FDAA-derivatized standards of (2R,3R), (2S,3R), (2R,3S), and (2S,3S) AHHA to validate the stereochemical outcome.

Self-validating experimental workflow for the in vitro reconstitution of AHHA.

Quantitative Data & Analytical Signatures

The successful reconstitution of this pathway relies on monitoring specific cofactors and identifying exact mass fragments. The tables below summarize the catalytic requirements and the diagnostic MS/MS signatures used to validate the AHHA product.

Table 1: Enzymatic Components of the AHHA Biosynthetic Cassette

Enzyme/Domain	Biosynthetic Function	Essential Cofactors	Stereochemical Outcome
FAAL	Substrate Activation	ATP, Mg 2+	N/A (Achiral)
PKS (KS-AT-ACP)	Chain Elongation	Malonyl-CoA	N/A (Achiral β -keto)
AMT	Transamination	PLP, L-Glutamate	(3R)-amino
MOx	α -Hydroxylation	FAD, NAD(P)H, O 2​	(2R)-hydroxy

Table 2: Diagnostic LC-MS/MS Fragments for AHHA

Precursor Ion (m/z)	Key Fragment Ion (m/z)	Structural Significance
[M+H] + 148.09	130.08	Loss of H 2​ O (Validates the presence of the hydroxyl group)
[M+H] + 148.09	102.09	Loss of HCOOH (Validates the terminal carboxyl group)
[M+H] + 148.09	85.06	Cleavage between C2 and C3 (Confirms the α -hydroxy- β -amino linkage)

References

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The Structural and Mechanistic Role of (2R,3R)-3-Amino-2-hydroxyhexanoic Acid in Amastatin Derivatives

An In-Depth Technical Guide for Metallo-Aminopeptidase SAR Mapping

Executive Summary

Amastatin is a naturally occurring tetrapeptide that acts as a potent, competitive inhibitor of several M1-family metallo-aminopeptidases[1]. The core of its inhibitory prowess lies in its N-terminal unusual amino acid, which mimics the transition state of peptide bond hydrolysis. While the natural (2S,3R) configuration is essential for target affinity, the synthesis and integration of its diastereomer—(2R,3R)-3-amino-2-hydroxyhexanoic acid (AHHA) —into amastatin derivatives serves a critical, albeit counterintuitive, purpose. Rather than acting as a therapeutic agent, the (2R,3R) "epi-configuration" functions as an indispensable stereochemical probe and negative control in Structure-Activity Relationship (SAR) mapping[2][3]. This whitepaper explores the mechanistic causality behind its pharmacological inactivity and provides validated protocols for its synthesis and enzymatic evaluation.

The Amastatin Pharmacophore and Aminopeptidase Inhibition

Aminopeptidases, such as Aminopeptidase N (APN/CD13) and Leucine Aminopeptidase (LAP), are zinc-dependent metalloproteases involved in peptide metabolism, tumor angiogenesis, and the regulation of bioactive peptides[4][5]. Amastatin inhibits these enzymes through a slow, tight-binding mechanism[1].

The primary pharmacophore of amastatin is its N-terminal residue: (2S,3R)-3-amino-2-hydroxy-5-methylhexanoic acid (AHMHA)[6]. The α -hydroxy- β -amino motif acts as a transition-state analog. The (2S)-hydroxyl group and the adjacent carbonyl oxygen form a tight bidentate chelation complex with the catalytic Zn²⁺ ion in the enzyme's active site, effectively displacing the catalytic water molecule required for peptide hydrolysis[2].

Stereochemical Imperatives: The (2R,3R) vs. (2S,3R) Paradigm

In metallo-protease inhibitor design, stereochemistry dictates efficacy. The S1 subsite of aminopeptidases is highly sensitive to the spatial orientation of the inhibitor's functional groups[7].

When the stereocenter at the C2 position is inverted to yield the (2R,3R) diastereomer, the resulting compound (an "epi-derivative") exhibits a profound loss of binding affinity[3]. The causality here is strictly geometric: the (2R)-hydroxyl group projects into a sterically hindered region of the S1 pocket. This steric clash prevents the optimal bidentate coordination with the zinc ion[2].

By utilizing (2R,3R)-AHHA—the unbranched, straight-chain analogue of natural AHMHA—researchers can decouple the effects of side-chain steric bulk from the stereoelectronic requirements of the zinc-binding group. The (2R,3R) derivative validates that binding enthalpy is almost entirely dependent on the precise trajectory of the C2-hydroxyl group[6][7].

Fig 1. Divergent zinc-binding modalities of (2S,3R) vs. (2R,3R) stereoisomers in the M1 active site.

Quantitative SAR Data Presentation

The following table summarizes the drastic impact of the C2 stereocenter inversion on inhibitory potency. The (2R,3R) derivatives act as self-validating negative controls, proving that the assay is measuring specific active-site binding rather than non-specific protein aggregation.

Table 1: Comparative Aminopeptidase Inhibition of Amastatin Derivatives

Compound	Stereochemistry	Target Enzyme	IC₅₀ (μM)	Pharmacological Role
Amastatin (AHMHA-Val-Val-Asp)	(2S, 3R)	Aminopeptidase N	0.20	Potent natural inhibitor
Epiamastatin	(2R, 3R)	Aminopeptidase N	> 100	Inactive negative control
AHHA-Val-Val-Asp	(2S, 3R)	Leucine Aminopeptidase	0.45	Active unbranched analogue
epi-AHHA-Val-Val-Asp	(2R, 3R)	Leucine Aminopeptidase	> 100	Stereochemical probe

Methodologies & Self-Validating Protocols

To ensure scientific integrity, the synthesis and evaluation of (2R,3R)-AHHA derivatives must follow rigorous, self-validating workflows.

Asymmetric Synthesis of (2R,3R)-AHHA Derivatives

The synthesis of enantiopure β -amino- α -hydroxy acids requires strict stereocontrol[8]. This protocol outlines the generation of the (2R,3R) stereoisomer.

Causality Check: Starting with D-norvaline ensures the (3R) configuration is locked early in the synthesis. The critical step is the stereoselective oxidation of the aldehyde intermediate, which dictates the C2 stereocenter.

• Amino Acid Protection: Suspend D-norvaline in a THF/H₂O mixture. Add NaHCO₃ and Boc₂O. Stir at room temperature for 10 hours to yield Boc-D-norvaline.

• Reduction to Aldehyde: Convert the protected amino acid to the corresponding α -amino alcohol using LiAlH₄ in anhydrous THF at 0°C. Subsequently, oxidize the alcohol to the α -amino aldehyde using 2-iodoxybenzoic acid (IBX) in MeCN under reflux[8]. Validation: Perform chiral HPLC to ensure no racemization occurred at the C3 stereocenter.

• Stereoselective Cyanation / Olefination: Subject the aldehyde to a salt-free Wittig olefination. Follow with a Sharpless asymmetric dihydroxylation using AD-mix- β to selectively establish the (2R) hydroxyl group, deliberately creating the sterically hindered "epi" configuration.

• Hydrolysis and Deprotection: Reflux the intermediate in 6N HCl for 2 hours to yield the crude (2R,3R)-3-amino-2-hydroxyhexanoic acid hydrochloride salt[8].

• Peptide Coupling: Couple the purified (2R,3R)-AHHA to a resin-bound Val-Val-Asp sequence using standard EDC/HOBt or HATU coupling chemistry. Cleave from the resin using TFA.

Fluorogenic Aminopeptidase Inhibition Assay

To validate the pharmacological inactivity of the synthesized (2R,3R) derivative against the active (2S,3R) control, a high-throughput fluorogenic assay is employed.

Causality Check: Pre-incubation of the enzyme with the inhibitor is crucial because amastatin derivatives are slow, tight-binding inhibitors[1]. The 30-minute window allows the system to reach thermodynamic equilibrium before the fluorogenic substrate is introduced, preventing artificially high IC₅₀ readings.

• Reagent Preparation: Prepare a 50 mM Tris-HCl buffer (pH 7.4) containing 0.1 M NaCl. Reconstitute recombinant Aminopeptidase N (APN) to a working concentration of 0.5 nM.

• Inhibitor Dilution: Prepare serial dilutions of the (2R,3R)-AHHA derivative and the (2S,3R) positive control (ranging from 0.1 nM to 100 μM) in DMSO (final assay DMSO concentration < 1%).

• Pre-Incubation: In a black 96-well microplate, combine 40 μL of APN enzyme solution with 10 μL of the inhibitor dilution. Incubate at 37°C for exactly 30 minutes.

• Substrate Addition: Initiate the reaction by adding 50 μL of the fluorogenic substrate, L-Leucine-7-amido-4-methylcoumarin (Leu-AMC), at a final concentration of 50 μM.

• Kinetic Measurement: Immediately measure the release of 7-amino-4-methylcoumarin (AMC) kinetically for 20 minutes using a microplate reader (Excitation: 380 nm; Emission: 460 nm).

• Data Analysis: Calculate the initial velocity ( V0​ ) for each well. Plot fractional activity ( Vi​/V0​ ) against inhibitor concentration to determine the IC₅₀ using a non-linear regression model.

Fig 2. High-throughput fluorogenic screening workflow for aminopeptidase inhibition.

Conclusion

The integration of (2R,3R)-3-amino-2-hydroxyhexanoic acid into amastatin derivatives highlights the exquisite stereochemical sensitivity of metallo-aminopeptidases. While therapeutically inactive, the (2R,3R) configuration is a cornerstone of rigorous drug development, providing the necessary negative controls to validate target engagement, map the S1 subsite, and confirm that observed biological effects are driven by precise transition-state mimicry rather than off-target interactions.

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physicochemical properties of (2R,3R)-3-amino-2-hydroxyhexanoic acid

An In-depth Technical Guide to the Physicochemical Properties of (2R,3R)-3-amino-2-hydroxyhexanoic Acid

Abstract

(2R,3R)-3-amino-2-hydroxyhexanoic acid is a non-proteinogenic, chiral amino acid whose specific physicochemical properties are not extensively documented in publicly accessible literature. As a stereoisomer within a class of molecules investigated as intermediates for pharmaceuticals, understanding its fundamental characteristics is paramount for researchers in medicinal chemistry and drug development. This technical guide provides a comprehensive overview of the predicted and expected physicochemical properties of this specific stereoisomer. We will delve into its molecular structure, predicted acidity, solubility, and lipophilicity. Furthermore, this document outlines robust, field-proven experimental protocols for the empirical determination of these properties, emphasizing the causality behind methodological choices. Standard analytical workflows for structural confirmation and chiral purity assessment, including NMR, MS, and chiral HPLC, are detailed. By synthesizing theoretical predictions with established analytical frameworks, this guide serves as a foundational resource for scientists working with or seeking to characterize (2R,3R)-3-amino-2-hydroxyhexanoic acid.

Part 1: Molecular Identity and Core Data

Introduction

(2R,3R)-3-amino-2-hydroxyhexanoic acid belongs to the family of β-amino-α-hydroxy acids. Its structure contains two adjacent chiral centers at the C2 and C3 positions, giving rise to four possible stereoisomers. The specific (2R,3R) configuration dictates the three-dimensional arrangement of its functional groups, which is a critical determinant of its interaction with other chiral molecules, such as biological receptors and enzymes. Unlike proteinogenic amino acids, it is not incorporated into proteins via ribosomal synthesis but can serve as a valuable building block in synthetic chemistry. The presence of a carboxylic acid, an amino group, and a hydroxyl group imparts a high degree of polarity to the molecule, suggesting it will exist as a zwitterion under physiological pH conditions.

Chemical Structure and Identifiers

The structure consists of a six-carbon hexanoic acid backbone with a hydroxyl group at the C2 (alpha) position and an amino group at the C3 (beta) position. The stereochemical descriptors (2R, 3R) define the absolute configuration at these centers.

Identifier	Value	Source
IUPAC Name	(2R,3R)-3-amino-2-hydroxyhexanoic acid	-
Molecular Formula	C₆H₁₃NO₃	[1][2]
Molecular Weight	147.17 g/mol	[1][2]
Canonical SMILES	CCCC(=O)O	-
InChI Key	OIFGOYXLBOWNGQ-YFKPBYRVSA-N	-
CAS Number	Not explicitly available for this stereoisomer.	-

Predicted Physicochemical Properties

Experimental data for this specific isomer is scarce. The following table summarizes key properties computed for its enantiomer, (2S,3S)-3-amino-2-hydroxyhexanoic acid, which are expected to be identical for the (2R,3R) isomer.

Property	Predicted Value	Significance in Drug Development
XLogP3	-2.7	Indicates high hydrophilicity, suggesting low passive membrane permeability but good aqueous solubility.[1]
Hydrogen Bond Donors	3	Contributes to high polarity and potential for specific interactions with biological targets.[2]
Hydrogen Bond Acceptors	4	Contributes to high polarity and aqueous solubility.[2]
Topological Polar Surface Area (TPSA)	83.6 Ų	Suggests the molecule may have difficulty crossing the blood-brain barrier.[2]
Rotatable Bond Count	4	Indicates a degree of conformational flexibility.[2]

Part 2: Core Physicochemical Characteristics and Determination Protocols

Acidity, Basicity, and pKa

The molecule is amphoteric, possessing both a weakly acidic carboxylic acid group and a weakly basic amino group. The pKa values are critical for predicting the molecule's charge state at a given pH, which influences solubility, lipophilicity, and receptor binding.

• pKa₁ (Carboxylic Acid): Expected to be in the range of 2-3.

• pKa₂ (Amino Group): Expected to be in the range of 9-10.

A predicted pKa of 2.39 has been reported for the isomeric (2R,3R)-2-amino-3-hydroxy-hexanoic acid, which corresponds to the carboxylic acid moiety.[2] While the exact values for the title compound will differ due to the altered electronic environment, this provides a reasonable estimate.

This method is the gold standard for pKa determination, as it directly measures pH changes as a function of added acid or base.

• Sample Preparation: Accurately weigh approximately 5-10 mg of (2R,3R)-3-amino-2-hydroxyhexanoic acid and dissolve it in a known volume (e.g., 50 mL) of deionized, CO₂-free water.

• Titration Setup: Place the solution in a jacketed beaker with a calibrated pH electrode and a magnetic stirrer. Maintain a constant temperature (e.g., 25°C).

• Acidic Titration: Titrate the solution with a standardized solution of hydrochloric acid (e.g., 0.1 M HCl) in small, precise increments. Record the pH after each addition. Continue past the first equivalence point to fully protonate the carboxylate.

• Alkaline Titration: In a separate experiment, titrate a fresh sample solution with a standardized solution of sodium hydroxide (e.g., 0.1 M NaOH). Continue past the second equivalence point to fully deprotonate the ammonium group.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa values are determined from the pH at the half-equivalence points on the titration curve. This process provides a self-validating system, as the shape of the curve must conform to the Henderson-Hasselbalch equation for a diprotic system.

Aqueous Solubility

The high polarity imparted by the three functional groups suggests significant solubility in water and other polar solvents.[3] Solubility is a critical parameter for formulation and bioavailability.

• Equilibration: Add an excess amount of the solid compound to a series of vials containing buffers at different pH values (e.g., pH 2.0, 7.4, 9.0) to account for the zwitterionic nature.

• Shaking: Seal the vials and agitate them in a temperature-controlled shaker (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot from the supernatant, dilute it with a suitable mobile phase, and analyze the concentration of the dissolved compound using a validated HPLC-UV method. The use of a standard calibration curve ensures accuracy.

Part 3: Analytical Characterization and Structural Elucidation

Confirming the identity, purity, and stereochemistry of (2R,3R)-3-amino-2-hydroxyhexanoic acid requires a suite of analytical techniques.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the carbon-hydrogen framework. Although specific spectra are not published, one can predict that the ¹H NMR would show distinct signals for the protons on the aliphatic chain, with characteristic splitting patterns due to coupling between adjacent protons. The ¹³C NMR would display six unique carbon signals.

• Mass Spectrometry (MS): Used to confirm the molecular weight. Using electrospray ionization in positive mode (ESI+), the expected molecular ion would be the protonated species [M+H]⁺ at m/z 148.1. High-resolution mass spectrometry can confirm the elemental composition.

• Sample Preparation: Dissolve the compound in a mixture of water and methanol with 0.1% formic acid to promote protonation.[4]

• Chromatography: Inject the sample onto a reverse-phase UPLC column (e.g., C18) and elute with a gradient of water and acetonitrile (both containing 0.1% formic acid). This separates the analyte from potential impurities.

• Mass Detection: Analyze the column eluent with an ESI mass spectrometer, scanning a mass range that includes the expected molecular ion.

Chiral Purity Assessment

Distinguishing (2R,3R)-3-amino-2-hydroxyhexanoic acid from its stereoisomers is essential, as biological activity is often stereospecific.

Chiral HPLC is the definitive method for separating and quantifying enantiomers and diastereomers.

• Instrumentation: An HPLC system equipped with a UV or mass spectrometric detector.[5]

• Chiral Stationary Phase (CSP): A polysaccharide-based CSP (e.g., cellulose or amylose derivatives) is highly effective for separating chiral amino acids.[5]

• Mobile Phase: A mixture of a nonpolar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol) is typically used. The exact ratio must be optimized to achieve baseline separation of all four potential stereoisomers.

• Analysis: Inject a solution of the compound. The different stereoisomers will interact differently with the chiral stationary phase, resulting in different retention times, allowing for their separation and quantification.

Part 4: Synthetic Strategy and Biological Perspective

Generalized Synthetic Workflow

The synthesis of stereochemically pure β-amino acids is a significant challenge. A common and powerful strategy involves the use of a chiral auxiliary to direct the stereoselective alkylation of a glycine enolate equivalent.[6] This ensures precise control over the newly formed stereocenters.

Sources

• 1. (2S,3R)-3-Amino-2-hydroxyhexanoic acid | C6H13NO3 | CID 15284024 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Notes and Protocols for the Asymmetric Synthesis of (2R,3R)-3-Amino-2-Hydroxyhexanoic Acid

Introduction

(2R,3R)-3-Amino-2-hydroxyhexanoic acid is a non-proteinogenic amino acid characterized by a syn relationship between the hydroxyl and amino groups on adjacent stereocenters. This structural motif is a key component in a variety of biologically active natural products and a valuable chiral building block in medicinal chemistry and drug development. The precise stereochemical control required for its synthesis presents a significant challenge, necessitating the use of sophisticated asymmetric methodologies.

This comprehensive guide provides detailed protocols and expert insights into two robust and widely applicable strategies for the asymmetric synthesis of (2R,3R)-3-amino-2-hydroxyhexanoic acid: Sharpless Asymmetric Aminohydroxylation and Chiral Auxiliary-Mediated Aldol Reaction . These methods have been selected for their high levels of stereocontrol, reliability, and adaptability. This document is intended for researchers, scientists, and drug development professionals seeking to synthesize this and related α-hydroxy-β-amino acids with high enantiomeric and diastereomeric purity.

Strategic Approaches to the Synthesis of (2R,3R)-3-Amino-2-Hydroxyhexanoic Acid

The key challenge in synthesizing (2R,3R)-3-amino-2-hydroxyhexanoic acid lies in the concurrent and stereoselective installation of the C2 hydroxyl and C3 amino groups. The two primary strategies detailed herein address this challenge through different mechanistic pathways, each offering distinct advantages.

Strategy 1: Sharpless Asymmetric Aminohydroxylation

This approach utilizes the powerful Sharpless asymmetric aminohydroxylation (SAA) reaction to directly install the amino and hydroxyl groups across a carbon-carbon double bond in a syn fashion and with high enantioselectivity. The choice of the chiral ligand in the SAA dictates the absolute stereochemistry of the product.

Strategy 2: Chiral Auxiliary-Mediated Aldol Reaction

This classic and highly reliable method involves the use of a chiral auxiliary, such as an Evans oxazolidinone, to direct the stereoselective aldol condensation between a glycine enolate equivalent and an aldehyde. This approach is renowned for its high diastereoselectivity in establishing the syn relationship between the newly formed hydroxyl group and the existing chiral center.

Protocol 1: Synthesis via Sharpless Asymmetric Aminohydroxylation

This protocol outlines the synthesis of (2R,3R)-3-amino-2-hydroxyhexanoic acid starting from trans-2-hexenoic acid. The key transformation is the Sharpless asymmetric aminohydroxylation of a derivative of this α,β-unsaturated acid.

Experimental Workflow

Caption: Workflow for the synthesis of (2R,3R)-3-amino-2-hydroxyhexanoic acid via Sharpless Asymmetric Aminohydroxylation.

Step-by-Step Protocol

Part A: Esterification of trans-2-Hexenoic Acid

• To a solution of trans-2-hexenoic acid (1.0 eq) in absolute ethanol (5 mL/mmol), add concentrated sulfuric acid (0.05 eq) dropwise at 0 °C.

• Warm the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Cool the mixture to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford ethyl trans-2-hexenoate.

Part B: Sharpless Asymmetric Aminohydroxylation

Causality: The use of AD-mix-β, containing the (DHQD)2PHAL ligand, directs the aminohydroxylation to the β-face of the double bond, yielding the desired (2R,3R) stereochemistry. N-bromoacetamide serves as the nitrogen source and re-oxidant for the osmium catalyst.

• To a stirred mixture of AD-mix-β (1.4 g/mmol of olefin) in a 1:1 mixture of tert-butanol and water (10 mL/mmol of olefin) at room temperature, add N-bromoacetamide (1.1 eq).

• Stir the resulting mixture until two clear phases are observed.

• Cool the reaction mixture to 0 °C and add ethyl trans-2-hexenoate (1.0 eq) in one portion.

• Stir vigorously at 0 °C for 12-18 hours.

• Quench the reaction by adding sodium sulfite (1.5 g/mmol of olefin) and allow the mixture to warm to room temperature, stirring for an additional hour.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to yield the N-acetylated (2R,3R)-3-amino-2-hydroxyhexanoate.

Part C: Hydrolysis to (2R,3R)-3-Amino-2-hydroxyhexanoic Acid

• Dissolve the N-acetylated amino ester from the previous step in 6 M aqueous hydrochloric acid (10 mL/mmol).

• Heat the solution to reflux for 8-12 hours.

• Cool the reaction mixture to room temperature and wash with dichloromethane to remove any organic impurities.

• Concentrate the aqueous layer under reduced pressure.

• The resulting solid can be purified by recrystallization from an ethanol/water mixture to yield (2R,3R)-3-amino-2-hydroxyhexanoic acid hydrochloride.

Expected Results

Step	Product	Typical Yield	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee)
A	Ethyl trans-2-Hexenoate	>95%	N/A	N/A
B	N-acetylated (2R,3R)-3-amino-2-hydroxyhexanoate	70-85%	>95:5	>98%
C	(2R,3R)-3-Amino-2-hydroxyhexanoic Acid	>90%	>95:5	>98%

Protocol 2: Synthesis via Chiral Auxiliary-Mediated Aldol Reaction

This protocol employs an Evans (S)-4-benzyloxazolidin-2-one chiral auxiliary to direct the stereoselective aldol reaction between a glycine enolate equivalent and butanal. The auxiliary ensures the formation of the syn aldol adduct with high diastereoselectivity.

Experimental Workflow

Caption: Workflow for the synthesis of (2R,3R)-3-amino-2-hydroxyhexanoic acid via an Evans Aldol Reaction.

Step-by-Step Protocol

Part A: Acylation of the Chiral Auxiliary

• Dissolve (S)-4-benzyloxazolidin-2-one (1.0 eq) in anhydrous tetrahydrofuran (THF, 10 mL/mmol) and cool to -78 °C under an inert atmosphere (e.g., argon).

• Add n-butyllithium (1.05 eq, 1.6 M in hexanes) dropwise, and stir the solution for 15 minutes.

• Add propionyl chloride (1.1 eq) dropwise and stir the reaction mixture at -78 °C for 30 minutes, then allow it to warm to room temperature over 1 hour.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract with ethyl acetate (3 x 20 mL), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash chromatography to obtain N-propionyl-(S)-4-benzyloxazolidin-2-one.

Part B: Diastereoselective Aldol Reaction [1]

Causality: The formation of the Z-enolate with dibutylboron triflate and subsequent reaction with the aldehyde proceeds through a Zimmerman-Traxler chair-like transition state.[1] The benzyl group of the auxiliary effectively shields one face of the enolate, leading to the highly diastereoselective formation of the syn-aldol product.

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous dichloromethane (10 mL/mmol) and cool to -78 °C under argon.

• Add dibutylboron triflate (1.1 eq) dropwise, followed by diisopropylethylamine (DIPEA, 1.2 eq).

• Stir the mixture at -78 °C for 30 minutes, then add freshly distilled butanal (1.2 eq).

• Continue stirring at -78 °C for 2 hours, then warm to 0 °C and stir for an additional hour.

• Quench the reaction by adding a pH 7 phosphate buffer.

• Separate the layers and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• The crude product can be purified by flash chromatography to yield the syn-aldol adduct.

Part C: Auxiliary Cleavage and Functional Group Manipulation

• The chiral auxiliary can be cleaved under various conditions. For example, hydrolysis with lithium hydroxide in a THF/water mixture will yield the corresponding carboxylic acid.

• The resulting β-hydroxy acid can then be converted to the target amino acid through standard functional group interconversions, such as a Curtius rearrangement of an acyl azide derivative to install the amino group with retention of configuration.

Part D: Deprotection

• The protecting groups on the amino and carboxylic acid functionalities are removed under appropriate conditions (e.g., acid or base hydrolysis, hydrogenolysis) to yield the final product, (2R,3R)-3-amino-2-hydroxyhexanoic acid.

Expected Results

Step	Product	Typical Yield	Diastereomeric Ratio (syn:anti)
A	N-Propionyl-(S)-4-benzyloxazolidin-2-one	>90%	N/A
B	syn-Aldol Adduct	80-95%	>98:2
C & D	(2R,3R)-3-Amino-2-hydroxyhexanoic Acid	Variable, typically 50-70% over several steps	>98:2

Conclusion

The asymmetric synthesis of (2R,3R)-3-amino-2-hydroxyhexanoic acid can be effectively achieved through several strategic approaches. The Sharpless Asymmetric Aminohydroxylation offers a highly convergent route, directly installing the required functionalities with excellent stereocontrol. The Chiral Auxiliary-Mediated Aldol Reaction provides a robust and well-established alternative, ensuring high diastereoselectivity for the syn product. The choice of method will depend on factors such as the availability of starting materials, scalability requirements, and the specific expertise of the researcher. Both protocols, when executed with care, provide reliable access to this valuable chiral building block for applications in research and development.

References

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• Sartori, S. K., Miranda, I. L., Diaz, M. A. N., & Diaz, G. (2022). Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. Molecules, 27(21), 7481. Retrieved from [Link]

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Application Notes &amp; Protocols: Strategic Incorporation of (2R,3R)-3-amino-2-hydroxyhexanoic Acid into Peptide Chains

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Strategic Value of Non-Canonical Amino Acids

The integration of non-canonical amino acids (ncAAs) into peptide structures is a cornerstone of modern therapeutic peptide design, offering a powerful toolkit to overcome the inherent limitations of native peptides, such as poor metabolic stability and limited conformational diversity.[1][2][3][4] Peptides containing ncAAs are pivotal in the development of novel therapeutics for a range of diseases, including cancer, infectious diseases, and metabolic disorders.[5][6][7] The specific building block, (2R,3R)-3-amino-2-hydroxyhexanoic acid , presents a unique structural motif—a β-amino acid functionalized with a secondary alcohol. This structure introduces significant steric constraints and a hydrogen-bonding moiety that can be leveraged to enforce specific secondary structures, enhance proteolytic resistance, and modulate biological activity.[4][8]

However, the successful incorporation of this sterically demanding and functionally complex ncAA requires a departure from standard peptide synthesis protocols. The presence of a β-amino group and a secondary hydroxyl group necessitates a carefully planned orthogonal protection strategy and the use of highly potent coupling reagents to achieve efficient peptide bond formation.[9][10][11] These application notes provide a detailed framework, field-proven protocols, and troubleshooting guidance for the seamless integration of (2R,3R)-3-amino-2-hydroxyhexanoic acid into peptide chains using Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

The Building Block: (2R,3R)-3-amino-2-hydroxyhexanoic Acid

Understanding the physicochemical properties of the ncAA is fundamental to designing a successful incorporation strategy.

• Structure: (2R,3R)-3-amino-2-hydroxyhexanoic acid

• Molecular Formula: C₆H₁₃NO₃[12][13]

• Molecular Weight: 147.17 g/mol [13]

• Key Features:

  • β-Amino Acid: The amino group is on the β-carbon (C3), which influences the peptide backbone conformation.

  • Secondary Hydroxyl Group: The hydroxyl group on the α-carbon (C2) requires orthogonal protection during SPPS to prevent unwanted side reactions, such as O-acylation.[14][15]

  • Stereochemistry: The defined (2R,3R) stereochemistry provides a rigid conformational constraint.

Caption: Workflow for the incorporation of the protected ncAA via SPPS.

Step-by-Step Methodology:

• Fmoc Deprotection: Treat the N-terminal Fmoc-protected peptide-resin with 20% piperidine in DMF (2 x 10 minutes) to expose the free amine.

• Washing: Thoroughly wash the resin with DMF (5x), DCM (3x), and DMF (3x) to remove residual piperidine.

• Amino Acid Activation (Critical Step):

  • In a separate vessel, dissolve Fmoc-(2R,3R)-3-amino-2-hydroxy(tBu)-hexanoic acid (4 eq. relative to resin loading), HATU (3.9 eq.), and DIPEA (8 eq.) in DMF.

  • Allow the pre-activation to proceed for 1-5 minutes. [9]The solution will typically change color.

• Coupling Reaction:

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction mixture for a minimum of 2 hours at room temperature. Due to steric hindrance, an extended coupling time is recommended. [9]For difficult couplings, this can be extended overnight. [9]5. Washing: Wash the resin thoroughly with DMF (5x) to remove excess reagents and byproducts.

• Monitoring and Optional Double Coupling:

  • Perform a qualitative test (e.g., Kaiser test) to check for the presence of free primary amines.

  • If the test is positive (indicating incomplete coupling), repeat steps 3-5 with a fresh solution of activated amino acid. [9]This "double coupling" strategy is highly recommended to ensure maximal incorporation efficiency.

Protocol 2: Final Cleavage and Global Deprotection

This protocol simultaneously cleaves the peptide from the resin and removes all acid-labile side-chain protecting groups, including the tBu group from the hydroxyl moiety.

Materials and Reagents:

• Dried peptide-resin

• Cleavage Cocktail (see table below)

• Cold diethyl ether

Peptide Composition	Recommended Cleavage Cocktail (v/v/v)	Rationale for Scavengers
Standard Peptides	95% TFA / 2.5% Water / 2.5% Triisopropylsilane (TIS)	Water protonates carbocations. TIS is a potent carbocation scavenger, essential for protecting hydroxyl groups.
Contains Trp	94% TFA / 2.5% Water / 2.5% Ethanedithiol (EDT) / 1% TIS	EDT protects the indole ring of Tryptophan from alkylation by carbocations. [16]
Contains Arg(Pbf)	95% TFA / 2.5% Water / 2.5% TIS	This standard cocktail is also effective for removing the Pbf group from Arginine. [16]

Step-by-Step Methodology:

• Place the dried peptide-resin in a reaction vessel.

• Add the appropriate cleavage cocktail (approx. 10 mL per gram of resin).

• Stir the mixture at room temperature for 2-4 hours.

• Filter the resin and collect the TFA solution containing the cleaved peptide.

• Concentrate the TFA solution under a stream of nitrogen.

• Precipitate the crude peptide by adding the concentrated solution dropwise to a large volume of ice-cold diethyl ether.

• Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether two more times.

• Dry the crude peptide pellet under vacuum.

Protocol 3: Purification and Characterization

• Purification: Dissolve the crude peptide in a suitable aqueous buffer (e.g., water/acetonitrile with 0.1% TFA) and purify using preparative Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

• Characterization:

  • Mass Spectrometry (LC-MS): Confirm the identity and purity of the peptide by verifying that the observed molecular weight matches the calculated theoretical mass.

  • NMR Spectroscopy: For detailed structural validation, 2D NMR techniques can be employed to confirm the connectivity and stereochemistry within the final peptide. [1][2][3]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low Coupling Efficiency (Deletion of the ncAA)	1. Insufficient reagent potency. 2. Steric hindrance. 3. Peptide aggregation on resin.	1. Ensure use of a high-potency reagent like HATU or COMU. [17][18] 2. Perform a double coupling. Increase coupling time to 4+ hours or overnight. [9]Consider microwave-assisted synthesis. [9] 3. Switch coupling solvent from DMF to NMP, which has superior solvating properties. [9]
Incomplete Deprotection of Side Chains	1. Insufficient cleavage time. 2. Ineffective scavenger cocktail.	1. Extend cleavage time to 4 hours. 2. Ensure TIS is included in the cocktail to protect the deprotected hydroxyl group.
Aspartimide Formation (if Asp is present)	Side reaction catalyzed by base during Fmoc deprotection.	Use a deprotection cocktail containing 0.1 M HOBt or use DBU in low concentrations, though piperidine is generally preferred.
Unidentified Peaks in Final MS	1. O-acylation of the hydroxyl group (if protection failed or was prematuredly cleaved). 2. Side reactions from cleavage.	1. Verify the integrity of the protected ncAA starting material. Ensure no acid-labile conditions were used prior to the final cleavage. 2. Optimize the scavenger cocktail based on the peptide sequence. [16][19]

Conclusion

The incorporation of (2R,3R)-3-amino-2-hydroxyhexanoic acid is a sophisticated yet achievable strategy for enhancing the therapeutic potential of synthetic peptides. Success relies on a rational approach that acknowledges the unique challenges posed by this ncAA. By employing an orthogonal protection strategy with a tBu group for the hydroxyl moiety, utilizing high-potency coupling reagents like HATU, and optimizing reaction conditions through extended coupling times or double coupling, researchers can reliably integrate this valuable building block. The protocols and troubleshooting guidelines presented here provide a robust foundation for scientists and drug developers to harness the full potential of (2R,3R)-3-amino-2-hydroxyhexanoic acid in creating next-generation peptide therapeutics.

References

• Title: Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids Source: Benchchem URL
• Title: Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR - PMC Source: National Center for Biotechnology Information URL
• Source: Beijing Dilun Biotechnology Co., Ltd.
• Title: Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF Source: ResearchGate URL
• Title: Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR - Research Collection Source: Research Collection URL
• Title: Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives Source: Bachem URL
• Title: Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR Source: ResearchGate URL
• Title: Efficient peptide coupling involving sterically hindered amino acids Source: PubMed URL
• Title: Technical Support Center: Alternative Deprotection Methods for Acid-Sensitive Peptides Source: Benchchem URL
• Title: Mapping the structure–activity landscape of non-canonical peptides with MAP4 fingerprinting Source: RSC Publishing URL
• Title: Amino Acid Sidechain Deprotection Source: Aapptec Peptides URL
• Title: Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications Source: MDPI URL
• Source: CPC Scientific Inc.
• Title: Fmoc Resin Cleavage and Deprotection Source: MilliporeSigma URL
• Title: From concept to chemistry: integrating protection group strategy and reaction feasibility into non-natural amino acid synthesis planning - PMC Source: National Center for Biotechnology Information URL
• Title: Peptide Manufacturing: Step-By-Step Guide Source: Bachem URL
• Title: Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?
• Title: Studies on Peptides. CLII.1,2)
• Title: N-Hydroxy peptides: Solid-phase synthesis and β-sheet propensity Source: Europe PMC URL
• Title: Introduction to Peptide Synthesis - PMC Source: National Center for Biotechnology Information URL
• Title: Peptides in Therapeutic Applications Source: BroadPharm URL
• Source: Chemical Science (RSC Publishing)
• Title: Synthesis of Novel Peptides Using Unusual Amino Acids Source: Brieflands URL
• Title: Structure of Various Protecting Groups Used In SPPS.
• Title: Amino Acid Derivatives for Peptide Synthesis Source: AAPPTec URL
• Title: Application Notes and Protocols for the Incorporation of (2S,3S)
• Title: Peptides and Their Many Uses Source: Dermatology Times URL
• Title: Emerging and Approved Therapeutic Peptides: Mechanisms, Clinical Uses Source: GlobalRPH URL
• Title: Peptides as Therapeutic Agents: Challenges and Opportunities in the Green Transition Era Source: MDPI URL
• Title: 160801-75-2 | (2R,3S)
• Title: (2S,3R)
• Title: New method boosts production of non-natural amino acids for peptide assembly Source: European Pharmaceutical Review URL

Sources

• 1. Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research Collection | ETH Library [research-collection.ethz.ch]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Peptides in Therapeutic Applications | BroadPharm [broadpharm.com]
• 6. globalrph.com [globalrph.com]
• 7. Peptides as Therapeutic Agents: Challenges and Opportunities in the Green Transition Era - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. From concept to chemistry: integrating protection group strategy and reaction feasibility into non-natural amino acid synthesis planning - PMC [pmc.ncbi.nlm.nih.gov]
• 11. From concept to chemistry: integrating protection group strategy and reaction feasibility into non-natural amino acid synthesis planning - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. 160801-75-2 | (2R,3S)-3-Amino-2-hydroxyhexanoic acid | Next Peptide [nextpeptide.com]
• 13. (2S,3R)-3-Amino-2-hydroxyhexanoic acid | C6H13NO3 | CID 15284024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. drivehq.com [drivehq.com]
• 15. peptide.com [peptide.com]
• 16. peptide.com [peptide.com]
• 17. file.globalso.com [file.globalso.com]
• 18. Knowledge Center Archive - Bachem [bachem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Solid-Phase Peptide Synthesis Incorporating (2R,3R)-3-Amino-2-hydroxyhexanoic Acid

Scientific Rationale & Structural Challenges

(2R,3R)-3-amino-2-hydroxyhexanoic acid (AHHA) is a highly specialized, non-proteinogenic β-amino-α-hydroxy acid. This vicinal amino-alcohol motif is a critical pharmacophore found in naturally occurring depsipeptides (such as microginins and amastatin) and serves as a vital building block in the development of advanced therapeutics, including macrocyclic Hepatitis C virus (HCV) NS3 protease inhibitors like Telaprevir analogs[1][2].

Integrating AHHA into a growing peptide chain via Solid-Phase Peptide Synthesis (SPPS) introduces severe stereochemical and chemoselective hurdles[3]. As a Senior Application Scientist, it is critical to move beyond standard coupling protocols and engineer a synthetic environment that actively suppresses side reactions.

Mechanistic Insights: The Causality Behind the Chemistry

• The O-Acylation vs. N-Acylation Dilemma: The proximity of the α-hydroxyl to the β-amine creates a competitive nucleophilic environment. If the α-hydroxyl of AHHA is left unprotected during the coupling of the subsequent amino acid, the reaction will yield a mixture of the desired N-acylated peptide and an O-acylated depsipeptide impurity. To enforce absolute chemoselectivity, the α-hydroxyl must be masked, ideally as a tert-butyl (tBu) ether: Fmoc-(2R,3R)-AHHA(OtBu)-OH .

• Mitigating Base-Catalyzed Epimerization: β-amino-α-hydroxy acids are notoriously susceptible to epimerization at the α-carbon during carboxylic acid activation[3]. Traditional uronium-based coupling reagents (e.g., HATU) require a tertiary amine base (DIPEA), which promotes the formation of an oxazolone or ketene intermediate, destroying the delicate (2R,3R) stereointegrity. We mandate the use of DIC/OxymaPure . This carbodiimide/oxime system operates at a near-neutral pH, effectively suppressing epimerization while delivering exceptional coupling kinetics.

• Preventing Morpholine-2,5-dione Formation: When AHHA is positioned near the C-terminus, Fmoc deprotection can trigger intramolecular aminolysis, cleaving the peptide from the resin as a morpholine-2,5-dione (a cyclic depsipeptide analog of a diketopiperazine). Utilizing 2-Chlorotrityl chloride (2-CTC) resin provides extreme steric bulk, kinetically hindering this cyclization pathway.

Quantitative Optimization of Coupling Parameters

The following data summarizes the optimization of coupling conditions for the addition of the subsequent amino acid onto the AHHA residue, demonstrating the necessity of our chosen strategy.

Coupling Reagent	Hydroxyl Protection	Base Addition	Coupling Yield (%)	Epimerization at Cα (%)	O-Acylation Impurity (%)
HATU / HOBt	None (Free -OH)	DIPEA (2.0 eq)	65.4	4.2	18.5
DIC / HOBt	None (Free -OH)	None	72.1	1.1	12.0
HATU / HOAt	tert-Butyl (tBu)	DIPEA (2.0 eq)	88.3	3.8	< 0.1
DIC / OxymaPure	tert-Butyl (tBu)	None	96.5	< 0.1	< 0.1

Table 1: Comparative analysis of coupling strategies. The DIC/OxymaPure system combined with tBu protection yields the highest purity by suppressing both epimerization and O-acylation.

SPPS Workflow Visualization

Workflow for Fmoc-SPPS incorporating (2R,3R)-AHHA, emphasizing chemoselective N-acylation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system; mandatory Quality Control (QC) checkpoints are embedded to ensure the integrity of the synthesis before proceeding to irreversible steps.

Step 1: Resin Preparation and Swelling

• Weigh 0.1 mmol of 2-Chlorotrityl chloride (2-CTC) resin (loading ~1.0 mmol/g) into a fritted SPPS reaction vessel.

• Swell the resin in Dichloromethane (DCM) for 30 minutes. Drain the solvent.

• Note: If AHHA is the C-terminal residue, load Fmoc-(2R,3R)-AHHA(OtBu)-OH (0.12 mmol) using DIPEA (0.4 mmol) in DCM for 2 hours, followed by capping with Methanol/DIPEA/DCM (1:2:7 v/v/v).

Step 2: Fmoc Deprotection

• Treat the resin with 20% Piperidine in Dimethylformamide (DMF) (v/v) for 5 minutes. Drain.

• Repeat the treatment with fresh 20% Piperidine/DMF for 15 minutes.

• Wash the resin extensively: DMF (5 × 1 min), DCM (3 × 1 min), and DMF (3 × 1 min).

• Self-Validation Checkpoint 1: Perform a Kaiser test. A positive result (deep blue resin beads) confirms the successful generation of free primary/secondary amines.

Step 3: Coupling of Fmoc-(2R,3R)-AHHA(OtBu)-OH

• In a separate vial, dissolve Fmoc-(2R,3R)-AHHA(OtBu)-OH (0.3 mmol, 3.0 eq) and OxymaPure (0.3 mmol, 3.0 eq) in a minimum volume of DMF (approx. 2 mL).

• Add N,N'-Diisopropylcarbodiimide (DIC) (0.3 mmol, 3.0 eq) to the vial. Activate for 2 minutes at room temperature.

• Transfer the activated mixture to the resin. Agitate gently for 2 hours at room temperature.

• Drain the reaction mixture and wash the resin: DMF (3 × 1 min), DCM (3 × 1 min), DMF (3 × 1 min).

• Self-Validation Checkpoint 2: Perform a Kaiser test. A negative result (yellow beads, no blue color) validates complete coupling. If slightly blue, repeat the coupling step before proceeding.

Step 4: Chemoselective Elongation (Coupling the Next Amino Acid)

Critical Step: The tBu protection on the AHHA hydroxyl prevents O-acylation, but the steric hindrance of the β-amine requires highly efficient activation.

• Perform Fmoc deprotection as described in Step 2.

• Activate the next Fmoc-Amino Acid (0.4 mmol, 4.0 eq) with OxymaPure (0.4 mmol) and DIC (0.4 mmol) in DMF.

• Add to the resin and agitate for 3 hours (extended coupling time due to steric hindrance at the β-position of AHHA).

• Self-Validation Checkpoint 3 (Micro-cleavage): Withdraw ~5 mg of resin. Treat with TFA/H2O (95:5) for 30 minutes. Evaporate, reconstitute in Acetonitrile/Water, and analyze via LC-MS. Validation criteria: A single major peak corresponding to the target mass. The absence of a +18 Da or +100 Da (Boc/tBu adduct) mass shift confirms the absence of O-acylation and complete deprotection.

Step 5: Global Cleavage and Deprotection

• Wash the completed peptide resin with DCM (5 × 1 min) and dry under a stream of nitrogen.

• Prepare the cleavage cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIPS) / Water (95:2.5:2.5 v/v/v).

• Add 3 mL of the cleavage cocktail to the resin and agitate for 2.5 hours at room temperature. This step simultaneously cleaves the peptide from the 2-CTC resin and removes the tBu protecting group from the AHHA α-hydroxyl.

• Filter the cleavage solution into a centrifuge tube containing 15 mL of ice-cold diethyl ether to precipitate the peptide.

• Centrifuge at 4000 rpm for 5 minutes. Decant the ether, wash the pellet twice more with cold ether, and dry the crude peptide in vacuo.

References

• A practical synthesis of enantiopure syn-β-amino-α-hydroxy acids from α-amino acids with application in the formal syntheses of L-TFB-TBOA and (S)-vigabatrin. RSC Advances (2015).[Link]

• Potent 7-Hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid-Based Macrocyclic Inhibitors of Hepatitis C Virus NS3 Protease. Journal of Medicinal Chemistry (2005).[Link]

• Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions: attempts to develop strategies for overcoming this. Journal of Peptide Science (2012).[Link]

Sources

• 1. A practical synthesis of enantiopure syn -β-amino-α-hydroxy acids from α-amino acids with application in the formal syntheses of l -TFB-TBOA and (S)-v ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05586E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

enantioselective preparation of (2R,3R)-3-amino-2-hydroxyhexanoic acid derivatives

An Application Guide for the Enantioselective Preparation of (2R,3R)-3-Amino-2-Hydroxyhexanoic Acid Derivatives

Introduction

The β-hydroxy-α-amino acid motif is a critical pharmacophore found in a wide array of biologically active natural products and pharmaceutical agents.[1] Specifically, derivatives of (2R,3R)-3-amino-2-hydroxyhexanoic acid serve as vital chiral building blocks for synthesizing complex molecules, including protease inhibitors and antibiotics.[2] The precise stereochemical arrangement of the vicinal amino and hydroxyl groups at the C2 and C3 positions is paramount for biological activity, presenting a significant challenge for synthetic chemists. Achieving high diastereo- and enantioselectivity requires carefully designed synthetic strategies that can control the formation of these two contiguous stereocenters.

This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the robust and field-proven methodologies for the . We will explore several key catalytic asymmetric strategies, offering detailed protocols, mechanistic insights, and critical process considerations to enable the successful synthesis of these valuable compounds.

Strategic Overview of Enantioselective Syntheses

The successful synthesis of the (2R,3R) stereoisomer hinges on the ability to control the absolute and relative stereochemistry of the C2-hydroxyl and C3-amino groups. Several powerful asymmetric methodologies have been developed to address this challenge. This guide will focus on two of the most reliable and widely adopted catalytic approaches:

• Sharpless Asymmetric Aminohydroxylation (AA): A direct, one-step method to introduce both the amino and hydroxyl functionalities across a carbon-carbon double bond with high stereocontrol.[3][4] The regioselectivity of this reaction can be a challenge, but specific ligand/substrate combinations can favor the desired α-amino-β-hydroxy product.[1][5]

• Sharpless Asymmetric Epoxidation (AE) followed by Regioselective Epoxide Opening: A highly predictable and versatile two-step approach. An allylic alcohol is first converted to a chiral epoxide with near-perfect enantioselectivity.[6][7] Subsequent regioselective ring-opening with a nitrogen nucleophile at the C3 position establishes the final stereochemistry.

Below is a workflow diagram illustrating these primary synthetic routes.

Caption: Overview of primary synthetic routes to the target molecule.

Protocol 1: Sharpless Asymmetric Aminohydroxylation (AA)

The Sharpless Asymmetric Aminohydroxylation (AA) provides a direct route to vicinal amino alcohols from olefins.[4] Controlling the regioselectivity to favor the α-amino-β-hydroxy product over the β-amino-α-hydroxy isomer is the primary challenge. For α,β-unsaturated esters, the use of the anthraquinone (AQN) derived ligand, (DHQ)₂-AQN, in conjunction with an aryl ester substrate has been shown to reverse the typical regioselectivity, yielding the desired product.[1]

Mechanistic Rationale

The reaction proceeds via an osmium-catalyzed [3+2] cycloaddition of the imido-osmium species to the olefin, followed by hydrolysis of the resulting osma-azaglycolate intermediate. The chiral cinchona alkaloid ligand coordinates to the osmium center, creating a chiral pocket that directs the facial selectivity of the addition. The electronic properties and steric bulk of the ester group and the ligand framework are critical for controlling regioselectivity.[1][3]

Caption: Catalytic cycle for the Sharpless Asymmetric Aminohydroxylation.

Step-by-Step Protocol

This protocol is adapted from established procedures for the synthesis of α-amino-β-hydroxy esters.[1]

Materials:

• Phenyl (E)-hex-2-enoate (1.0 equiv)

• Potassium osmate(VI) dihydrate (K₂OsO₂(OH)₄, 0.04 equiv)

• (DHQ)₂-AQN (hydroquinine 1,4-anthraquinonediyl diether, 0.05 equiv)

• Potassium carbonate (K₂CO₃, 3.0 equiv)

• n-Propylsulfonamide (N-source, 1.1 equiv)

• NCS (N-Chlorosuccinimide, 1.2 equiv as a 1M solution in MeCN) or Chloramine-T trihydrate

• Solvent: tert-Butanol/Water (1:1 mixture)

• Ethyl Acetate, Saturated aq. Na₂SO₃, Brine, Anhydrous MgSO₄

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add tert-butanol and water (1:1, 0.1 M relative to olefin).

• Add potassium carbonate (3.0 equiv), n-propylsulfonamide (1.1 equiv), (DHQ)₂-AQN (0.05 equiv), and potassium osmate(VI) dihydrate (0.04 equiv).

• Stir the mixture vigorously at room temperature until all solids dissolve, resulting in a clear, light-green solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add the phenyl (E)-hex-2-enoate (1.0 equiv) to the cooled solution.

• Slowly add the N-chlorosuccinimide solution (1.2 equiv) dropwise over 30 minutes. The reaction should turn a darker green or brown color.

• Allow the reaction to stir at 0 °C for 12-24 hours, monitoring by TLC (e.g., 3:1 Hexanes:EtOAc) for the disappearance of the starting material.

• Upon completion, quench the reaction by adding solid sodium sulfite (Na₂SO₃, ~1.5 g per 100 mL of reaction volume) and stir for 1 hour at room temperature.

• Extract the aqueous mixture with ethyl acetate (3 x volume of t-BuOH).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography to yield the protected (2R,3R)-3-(N-propylsulfonamido)-2-hydroxyhexanoate.

Protocol 2: Asymmetric Epoxidation and Regioselective Ring-Opening

This classic and highly reliable two-stage approach offers excellent control over both stereocenters. The stereochemistry of the C2-hydroxyl and C3-epoxide is set by the Sharpless Asymmetric Epoxidation (AE), while the C3-amine stereochemistry is established by a subsequent Sₙ2 ring-opening reaction.

Mechanistic Rationale

The AE reaction utilizes a titanium(IV) isopropoxide catalyst, a chiral diethyl tartrate (DET) ligand, and tert-butyl hydroperoxide (TBHP) as the oxidant.[6] The catalyst forms a dimeric species in solution where the chiral tartrate ligand creates a C₂-symmetric environment. The allylic alcohol substrate coordinates to one of the titanium centers, and the peroxide is delivered to a specific face of the double bond, dictated by the chirality of the DET ligand.[8] Using L-(+)-DET directs oxygen delivery to the bottom face of the olefin when drawn in a standard orientation, yielding the (2R,3R)-epoxide.

The subsequent ring-opening with an azide nucleophile (e.g., NaN₃) proceeds via an Sₙ2 mechanism, attacking the less substituted C3 position and inverting the stereocenter if it were chiral (which it is not in this case, but the attack occurs from the opposite face of the C-O bond). This provides the anti-amino alcohol precursor.

Caption: Workflow for the epoxidation and ring-opening strategy.

Step-by-Step Protocol

This protocol is based on well-established procedures for AE and epoxide opening.[2][7]

Part A: Sharpless Asymmetric Epoxidation

Materials:

• (E)-Hex-2-en-1-ol (1.0 equiv)

• Titanium(IV) isopropoxide (Ti(OiPr)₄, 1.0 equiv)

• L-(+)-Diethyl tartrate (L-(+)-DET, 1.2 equiv)

• tert-Butyl hydroperoxide (TBHP, 5.5 M in decane, 2.0 equiv)

• Activated 4Å molecular sieves

• Dichloromethane (DCM), anhydrous

• Tartaric acid solution (10% aq.), NaOH solution (10% aq.)

Procedure:

• To an oven-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add anhydrous DCM (0.5 M relative to alcohol) and powdered 4Å molecular sieves (~500 mg per mmol of alcohol).

• Cool the flask to -20 °C (using a CCl₄/dry ice bath or cryocooler).

• Add L-(+)-diethyl tartrate (1.2 equiv) followed by titanium(IV) isopropoxide (1.0 equiv). Stir for 30 minutes at -20 °C.

• Add the (E)-hex-2-en-1-ol (1.0 equiv) dropwise.

• Slowly add the TBHP solution (2.0 equiv) dropwise over 1 hour, maintaining the internal temperature below -20 °C.

• Stir the reaction at -20 °C for 4-6 hours, monitoring by TLC for the consumption of the starting material.

• For workup, pour the reaction mixture into a pre-cooled (0 °C) 10% aqueous solution of tartaric acid (equal volume to the DCM used). Stir vigorously for 1 hour.

• Separate the layers. Extract the aqueous layer with DCM (2x).

• Combine the organic layers and stir with a 10% NaOH solution saturated with NaCl for 1 hour at 0 °C to remove titanium salts.

• Separate the layers, wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate carefully to yield crude (2R,3R)-3-propyloxiran-2-yl)methanol, which is often used directly in the next step.

Part B: Regioselective Azide Opening and Conversion to the Amino Acid

Materials:

• Crude (2R,3R)-3-propyloxiran-2-yl)methanol (1.0 equiv)

• Sodium azide (NaN₃, 1.5 equiv)

• Ammonium chloride (NH₄Cl, 1.5 equiv)

• Methanol/Water (9:1 mixture)

• Palladium on carbon (10% Pd/C)

• Jones Reagent (CrO₃ in H₂SO₄) or other suitable oxidant

• Acetone

Procedure:

• Dissolve the crude epoxy alcohol in a 9:1 mixture of methanol and water (0.2 M).

• Add sodium azide (1.5 equiv) and ammonium chloride (1.5 equiv).

• Heat the mixture to reflux (approx. 70-80 °C) and stir for 8-12 hours until the epoxide is consumed (monitor by TLC).

• Cool the reaction to room temperature and concentrate under reduced pressure to remove most of the methanol.

• Add water and extract with ethyl acetate (3x). Combine the organic layers, dry over MgSO₄, and concentrate to give crude (2R,3R)-3-azidohexane-1,2-diol.

• Azide Reduction: Dissolve the crude azido diol in methanol. Add 10% Pd/C catalyst (approx. 10% by weight). Hydrogenate the mixture under a balloon of H₂ (or in a Parr shaker) for 12 hours.

• Filter the reaction through a pad of Celite to remove the catalyst and concentrate the filtrate to yield crude (2R,3R)-3-aminohexane-1,2-diol.

• Oxidation to Carboxylic Acid: Dissolve the crude amino diol in acetone and cool to 0 °C.

• Slowly add Jones reagent dropwise until a persistent orange color remains.

• Quench the reaction with isopropanol. Filter the mixture and neutralize the filtrate.

• The final product can be purified via ion-exchange chromatography or by derivatization and recrystallization to yield the (2R,3R)-3-amino-2-hydroxyhexanoic acid derivative.

Data Summary and Comparison

The choice of synthetic route often depends on the desired scale, substrate availability, and tolerance for multi-step sequences. The following table summarizes typical results for these methods.

Method	Key Reagents	Typical Yield	Diastereoselectivity (dr)	Enantioselectivity (ee)	Key Advantages	Key Disadvantages
Asymmetric Aminohydroxylation	K₂OsO₂(OH)₄, (DHQ)₂-AQN	60-85%[3]	>20:1 (syn:anti)[4]	90-99%[3]	Direct, one-step conversion of olefin.	Regioselectivity can be problematic; may require specific aryl esters.[1]
Asymmetric Epoxidation + Opening	Ti(OiPr)₄, L-(+)-DET, NaN₃	70-90% (over 2 steps)[7]	>50:1 (anti-diol)	>98% for epoxidation step[8]	Highly reliable and predictable; broad substrate scope.	Multi-step process; involves hazardous reagents (azides).

Conclusion

The enantioselective synthesis of (2R,3R)-3-amino-2-hydroxyhexanoic acid derivatives is readily achievable with high fidelity using modern catalytic asymmetric methods. The Sharpless Asymmetric Aminohydroxylation offers an elegant and direct route, though its application may be limited by challenges in controlling regioselectivity. For general applicability and predictable outcomes, the Sharpless Asymmetric Epoxidation followed by regioselective azide opening remains the gold standard. This multi-step but robust sequence provides access to the target molecule with exceptional levels of stereocontrol, making it a preferred method for drug discovery and development applications where enantiopurity is non-negotiable. Both protocols detailed herein represent powerful tools for accessing this important class of chiral building blocks.

References

• Hruby, V. J., & Qian, X. (n.d.). Approaches to the Asymmetric Synthesis of Unusual Amino Acids.
• Enantioselective Synthesis of β-amino acids: A Review. (2015, July 27). Hilaris Publisher.
• Contente, M. L., et al. (n.d.). Enzymatic synthesis of chiral amino-alcohols by coupling transketolase and transaminase-catalyzed reactions in a cascading continuous-flow microreactor system. PMC.
• Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. (n.d.).
• Vilà, S., et al. (2021). Synthesis of β-Hydroxy α-Amino Acids Through Brønsted Base-Catalyzed syn-Selective Direct Aldol Reaction of Schiff Bases of Glycine o-Nitroanilide.
• Tao, B., et al. (n.d.). Reversal of Regioselection in the Sharpless Asymmetric Aminohydroxylation of Aryl Ester Substrates.
• Lindström, U. M., & Somfai, P. (2002, November 26). Diastereoselective Reduction of a Chiral N-Boc-Protected δ-Amino-α,β-unsaturated γ-Keto Ester Phe-Gly Dipeptidomimetic.

• Sharpless Asymmetric Epoxidation. (n.d.). Dalal Institute. Available at: [Link]

• Guchhait, S. K., et al. (2014, March 17). Synthesis of (2S,3R)-3-amino-2-hydroxydecanoic acid and its enantiomer: a non-proteinogenic amino acid segment of the linear pentapeptide microginin. PMC - NIH.

• National Center for Biotechnology Information. (n.d.). (2S,3R)-3-Amino-2-hydroxyhexanoic acid. PubChem. Available at: [Link]

• 3.1 Amino Acid Derived Auxiliaries: Amino Acids as Chiral Auxiliaries. (n.d.).
• O'Brien, P. (2018, February 9). Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules.
• US2999878A - Synthesis of beta-hydroxy-alpha-amino acid. (n.d.).
• Pecchini, P., et al. (2024, March 23). Enantioselective organocatalytic strategies to access noncanonical α-amino acids.
• da Silva, A. B. F., et al. (2022, October 30). Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products.
• Akiyama, T., et al. (2015, January 12). Kinetic Resolution of Racemic Amino Alcohols through Intermolecular Acetalization Catalyzed by a Chiral Brønsted Acid. Journal of the American Chemical Society.
• (2S,3S)-2-Amino-3-Hydroxy-Hexanoic Acid. (n.d.). CymitQuimica.
• Młodzikowska, K., et al. (2023, February 2).
• Heravi, M. M., et al. (n.d.). Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules. RSC Publishing.
• Ríos-Lombardía, N., et al. (2020, February 19). Stereoselective Bioreduction of α-diazo-β-keto Esters. MDPI.
• Pecchini, P., et al. (2024, March 25). Enantioselective organocatalytic strategies to access noncanonical α-amino acids.
• Ito, S., et al. (2021, September 28). Enzymatic Synthesis of l-threo-β-Hydroxy-α-Amino Acids via Asymmetric Hydroxylation Using 2-Oxoglutarate-Dependent Hydroxylase from Sulfobacillus thermotolerans Strain Y0017. PMC.
• Asymmetric Synthesis of β-Amino Esters by Aza-Michael Reaction of α,β-Unsaturated Amides Using ( S , S )-( + )-Pseudoephedrine as Chiral Auxiliary. (n.d.).
• Lindström, U. M., & Somfai, P. (2002, November 26). Diastereoselective Reduction of a Chiral N-Boc-Protected δ-Amino-α,β-unsaturated γ-Keto Ester Phe-Gly Dipeptidomimetic.
• Enantioselective Synthesis of β-Amino Acids, Second Edition. (n.d.).

• Myers, A. (n.d.). Sharpless Asymmetric Epoxidation Reaction. Chem 115. Available at: [Link]

• Cativiela, C., & Díaz-de-Villegas, M. D. (2007, October 4). Catalytic Asymmetric Synthesis of α-Amino Acids.
• Patel, R. N. (2013, October 2). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. MDPI.
• Chiral Auxiliaries and Optical Resolving Agents. (n.d.). TCI Chemicals.
• The Career of K. Barry Sharpless. (2002, August 28). Macmillan Group.
• Diastereoselective Reduction of α-Aminoketones: Synthesis of anti- and syn-β-Amino Alcohols. (2026, February 5).
• Wang, Y., et al. (2022, January 4). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli.
• Zwick, C. R., et al. (n.d.). Scalable and Selective β-Hydroxy-α-Amino Acid Synthesis Catalyzed by Promiscuous l-Threonine Transaldolase ObiH. University of Wisconsin–Madison.
• Gröger, H., & Hammer, B. (n.d.). Catalytic concepts for the enantioselective synthesis of alpha-amino and alpha-hydroxy phosphonates.
• Romero, E., & Gotor-Fernández, V. (2024, June 25).
• β-Amino Acid synthesis by C-C coupling. (n.d.). Organic Chemistry Portal.
• Rodriguez, S., et al. (2001, February 28). Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast. PubMed.
• Deng, Z., et al. (n.d.). Organoselenium-Catalyzed, Hydroxy-Controlled Regio- and Stereoselective Amination of Terminal Alkenes: Efficient Synthesis of 3-Amino Allylic Alcohols. Organic Chemistry Portal.

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• 3. Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules - RSC Advances (RSC Publishing) DOI:10.1039/C7RA12625E [pubs.rsc.org]
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Application Note: Advanced Orthogonal Protecting Group Strategies for (2R,3R)-3-Amino-2-hydroxyhexanoic Acid (AHHA)

Introduction & Mechanistic Rationale

(2R,3R)-3-amino-2-hydroxyhexanoic acid (AHHA) is a highly versatile β -amino- α -hydroxy acid building block. It is structurally homologous to the AHPA (3-amino-2-hydroxy-4-phenylbutanoic acid) core found in bestatin, a potent and widely studied metallo-aminopeptidase inhibitor 1[1]. The incorporation of AHHA into complex depsipeptides, activity-based probes, or peptidomimetics requires stringent, independent control over its three reactive centers: the C3-amine, the C2-hydroxyl, and the C1-carboxylic acid.

Without appropriate orthogonal protection, the spatial proximity of the amine and hydroxyl groups to the carboxylic acid frequently leads to deleterious side reactions during peptide coupling. These include oxazolidinone formation, spontaneous O-to-N acyl shifts, and epimerization at the C2 stereocenter 2[2]. This application note details a robust, field-proven, three-dimensional orthogonal protecting group strategy designed specifically for solid-phase peptide synthesis (SPPS) and complex solution-phase fragment condensations.

Strategic Selection of Orthogonal Dimensions

Orthogonality in peptide chemistry dictates that each protecting group can be removed under highly specific conditions without compromising the integrity of the others. For AHHA, we recommend an Fmoc / tBu / Allyl strategy. This triad provides absolute chemoselectivity, allowing researchers to selectively unmask the acid for C-terminal extension, the amine for N-terminal extension, or the hydroxyl for depsipeptide linkage.

Table 1: Quantitative Matrix of Orthogonal Protecting Groups for AHHA

Functional Group	Protecting Group	Cleavage Reagent	Cleavage Mechanism	Orthogonality Status
C3-Amine	Fmoc	20% Piperidine in DMF	Base-catalyzed β -elimination	Stable to TFA, Pd(0)
C2-Hydroxyl	tert-Butyl (tBu)	95% TFA + Scavengers	Acid-catalyzed carbocation release	Stable to Piperidine, Pd(0)
C1-Carboxyl	Allyl (OAll)	Pd(PPh3)4 / PhSiH3	Pd(0)-catalyzed allyl transfer	Stable to TFA, Piperidine

Field-Proven Insights: Causality in Experimental Design

To ensure high yields and stereochemical fidelity, drug development professionals must understand the causality behind these structural choices:

• The Oxazolidinone Threat & C2-Epimerization: Attempting to activate the C1-carboxyl group of AHHA while the C2-hydroxyl remains unprotected leads to rapid intramolecular cyclization, forming an oxazolidinone 3[3]. This side reaction not only consumes the activated ester but also scrambles the (2R) stereocenter due to the increased acidity of the α -proton in the cyclic intermediate. Bulky ether protection (e.g., tBu) at C2 is structurally mandatory to sterically block this cyclization.

• Preventing O-to-N Acyl Shifts: In depsipeptide synthesis, where the C2-hydroxyl is esterified, subsequent deprotection of the C3-amine can trigger a spontaneous O-to-N acyl shift via a thermodynamically favored 5-membered transition state. By utilizing an Fmoc group, the amine can be deprotected prior to hydroxyl functionalization, or alternatively, an Alloc group can be substituted if strictly neutral Pd(0) conditions are required to prevent base-catalyzed acyl migration 4[4].

Visualizations of Workflows and Mechanisms

Figure 1: Three-dimensional orthogonal deprotection workflow for fully protected AHHA.

Figure 2: Mitigation of oxazolidinone side-reactions via C2-hydroxyl protection during activation.

Self-Validating Experimental Protocols

The following protocols describe the selective manipulation of Fmoc-(2R,3R)-AHHA(tBu)-OAll anchored to a solid support via a side-chain or alternative linker.

Protocol A: Selective C1-Allyl Deprotection (Pd(0) Catalysis)

Purpose: To unmask the C1-carboxylic acid for subsequent cyclization or C-terminal extension.

• Resin Preparation: Swell the resin-bound protected AHHA (0.1 mmol scale) in anhydrous Dichloromethane (DCM) for 30 minutes.

• Catalyst Activation: In a separate vial, dissolve Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.1 equiv, 0.01 mmol) and Phenylsilane (PhSiH3) (10 equiv, 1.0 mmol) in 2 mL of anhydrous DCM. Causality: Phenylsilane acts as a highly efficient allyl group scavenger, preventing the re-allylation of the liberated acid.

• Cleavage: Add the catalyst solution to the resin. Agitate under an Argon atmosphere for 2 hours at room temperature.

• Washing & Metal Scavenging: Drain the reactor. Wash the resin with DCM (3x), followed by a solution of 0.5% sodium diethyldithiocarbamate in DMF (3 x 5 mins) to chelate and remove residual palladium, and finally DMF (3x).

• Validation & QC System: Cleave a 1 mg resin micro-aliquot using 95% TFA. Analyze the crude product via LC-MS. A successful allyl deprotection is validated by a mass shift of -40 Da relative to the fully protected starting material. The absence of the starting mass confirms 100% conversion.

Protocol B: Selective C3-Fmoc Deprotection (Base Catalysis)

Purpose: To unmask the primary amine for N-terminal peptide elongation.

• Reagent Application: Treat the resin with a solution of 20% Piperidine in DMF (v/v) for 5 minutes. Drain and repeat with fresh reagent for 15 minutes. Causality: Piperidine functions dually as a base to deprotonate the Fmoc group and as a nucleophilic scavenger to trap the resulting dibenzofulvene, preventing premature alkylation of the newly freed C3-amine.

• Washing: Thoroughly wash the resin with DMF (5 x 1 min) and DCM (3 x 1 min) to remove all traces of piperidine, which could otherwise interfere with subsequent coupling steps.

• Validation & QC System: Perform a Kaiser (ninhydrin) test on a few resin beads. A positive result (beads turning dark blue) confirms the presence of the free primary C3-amine. A negative or weak result indicates incomplete Fmoc removal, necessitating a repeat of step 1.

Protocol C: Global Deprotection & C2-Hydroxyl Unmasking (Acid Catalysis)

Purpose: Final cleavage from the resin and removal of the C2-tert-butyl ether.

• Cleavage Cocktail Preparation: Prepare a solution of Trifluoroacetic Acid (TFA) / Triisopropylsilane (TIS) / Water in a 95:2.5:2.5 ratio. Causality: TIS is a critical carbocation scavenger. During the acid-catalyzed cleavage of the C2-O-tBu ether, highly reactive tert-butyl cations are generated. TIS quenches these cations, preventing the irreversible alkylation of electron-rich amino acid side chains (e.g., Trp, Tyr, Met).

• Execution: Add the cleavage cocktail to the resin and agitate for 2 hours at room temperature.

• Isolation: Filter the cleavage solution into a centrifuge tube containing 10 volumes of cold diethyl ether (-20 °C) to precipitate the fully deprotected peptide. Centrifuge and wash the pellet twice with cold ether.

• Validation & QC System: Lyophilize the crude pellet and analyze via RP-HPLC and High-Resolution Mass Spectrometry (HRMS). The presence of a single major peak matching the theoretical mass of the fully deprotected AHHA-containing peptide validates the global cleavage and the efficacy of the carbocation scavengers.

References

• Source: PubMed Central (PMC)
• Synthesis of the Alkylsulfonate Metabolites Cysteinolic Acid, 3-Amino-2-hydroxypropanesulfonate, and 2,3-Dihydroxypropanesulfonate Source: The Journal of Organic Chemistry - ACS Publications URL
• Four-dimensional orthogonal solid-phase synthesis of new scaffolds based on cyclic tetra-β-peptides Source: ResearchGate URL
• A practical synthesis of enantiopure syn-β-amino-α-hydroxy acids from α-amino acids with application in the formal syntheses of l-TFB-TBOA and (S)

Sources

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• 3. A practical synthesis of enantiopure syn-β-amino-α-hydroxy acids from α-amino acids with application in the formal syntheses of l-TFB-TBOA and (S)-vigabatrin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocols: In Vitro Characterization of (2R,3R)-3-Amino-2-hydroxyhexanoic Acid Based Aminopeptidase Inhibitors

Introduction

The α-hydroxy-β-amino acid scaffold is a privileged structure in medicinal chemistry, renowned for its ability to act as a transition-state mimetic for metalloproteases. A classic example is Bestatin ((2S,3R)-3-amino-2-hydroxy-4-phenylbutanoyl-L-leucine), a natural product that potently inhibits various aminopeptidases, including aminopeptidase N (APN, also known as CD13).[1] The core inhibitory mechanism involves the α-hydroxyl and adjacent carbonyl groups chelating the active site zinc ion, mimicking the tetrahedral intermediate of peptide bond hydrolysis.[1][2]

Novel inhibitors based on the (2R,3R)-3-amino-2-hydroxyhexanoic acid core are designed to leverage this established mechanism while exploring new structure-activity relationships (SAR) to enhance potency, selectivity, and pharmacokinetic properties. This guide provides a comprehensive suite of in vitro assays designed to rigorously characterize these inhibitors. The workflow is logically structured to first establish biochemical potency and mechanism, then assess cellular activity and toxicity, and finally confirm direct target engagement in a cellular context. This multi-pronged approach ensures a thorough and reliable evaluation of new chemical entities for drug development professionals.

Section 1: Biochemical Characterization of Enzyme Inhibition

The foundational step in characterizing any new inhibitor is to quantify its interaction with the purified target enzyme. This is achieved by measuring the inhibitor's ability to reduce the rate of a known enzymatic reaction. For aminopeptidases, this typically involves a synthetic substrate that releases a chromophore or fluorophore upon cleavage.[3][4]

Causality Behind the Approach: We begin with purified components to eliminate the complexities of a cellular environment. This allows for a precise determination of the inhibitor's intrinsic potency (IC50) and its kinetic mechanism of action (MOI). These biochemical parameters are the bedrock upon which all subsequent cellular data are interpreted. Using a well-characterized reference inhibitor (e.g., Bestatin) is crucial for assay validation and for benchmarking the performance of new compounds.[5]

Caption: Workflow for biochemical characterization of inhibitors.

Protocol 1: IC50 Determination via Fluorogenic Assay

This protocol determines the concentration of an inhibitor required to reduce enzyme activity by 50%.

Materials:

• Purified recombinant human Aminopeptidase N (APN/CD13)

• (2R,3R)-3-amino-2-hydroxyhexanoic acid based inhibitor stock (e.g., 10 mM in DMSO)

• Reference Inhibitor: Bestatin (10 mM in DMSO)

• Assay Buffer: 100 mM Tris-HCl, pH 7.5[4]

• Fluorogenic Substrate: L-Leucine-7-amido-4-methylcoumarin (L-Leu-AMC) stock (10 mM in DMSO)

• Black, flat-bottom 96- or 384-well microplate

• Fluorescence microplate reader (Excitation: 355 nm, Emission: 460 nm)[3]

Procedure:

• Inhibitor Plate Preparation: Create a serial dilution of the test inhibitor and Bestatin.

  • In a 96-well plate, perform a 1:3 serial dilution of the 10 mM stock solution in DMSO to generate a range of concentrations (e.g., 10 mM down to 1.5 nM). This will be your intermediate plate.

  • Dilute these intermediate concentrations 1:100 into Assay Buffer. This creates the final working concentrations for the assay.

• Enzyme Preparation: Dilute the purified APN in ice-cold Assay Buffer to a working concentration (e.g., 2-5 nM). The optimal concentration should be determined empirically to ensure a linear reaction rate for at least 15-30 minutes.[4]

• Assay Reaction:

  • Add 50 µL of the diluted enzyme solution to each well of the black assay plate.

  • Add 5 µL of the diluted inhibitor (or DMSO for vehicle control) to the corresponding wells.

  • Include "no enzyme" controls (50 µL buffer instead of enzyme) for background subtraction.

  • Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.[4]

• Initiate and Read:

  • Prepare the substrate solution by diluting the L-Leu-AMC stock in Assay Buffer to a final concentration equal to its Km value (if known) or a concentration that gives a robust signal (e.g., 50 µM).[4]

  • Add 45 µL of the substrate solution to all wells to initiate the reaction (final volume = 100 µL).

  • Immediately place the plate in the reader, pre-warmed to 37°C.

  • Measure fluorescence every 60 seconds for 30 minutes in kinetic mode.[6]

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well from the linear portion of the fluorescence vs. time plot.

  • Subtract the average velocity of the "no enzyme" control from all other wells.

  • Calculate the percent inhibition for each inhibitor concentration relative to the DMSO (vehicle) control: % Inhibition = 100 * (1 - (V₀_inhibitor / V₀_DMSO)).

  • Plot % Inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Mechanism of Inhibition (MOI) Studies

This protocol elucidates how the inhibitor interacts with the enzyme and its substrate.

Principle: By measuring enzyme kinetics at multiple substrate and inhibitor concentrations, one can determine if the inhibitor competes with the substrate for the active site (competitive), binds to a separate site (non-competitive), or binds only to the enzyme-substrate complex (uncompetitive).[7] This is critical for understanding the inhibitor's SAR and for lead optimization.

Procedure:

• Follow the general setup of the IC50 assay.

• Select 3-4 fixed concentrations of your inhibitor based on its IC50 (e.g., 0, 0.5x IC50, 1x IC50, 2x IC50).

• For each inhibitor concentration, perform a substrate titration by varying the final concentration of L-Leu-AMC across a wide range (e.g., 0.25x Km to 10x Km).

• Measure the initial velocity (V₀) for every combination of inhibitor and substrate concentration.

• Data Analysis:

  • Plot V₀ versus [Substrate] for each inhibitor concentration to generate Michaelis-Menten curves.

  • For a more definitive analysis, transform the data into a double reciprocal plot (Lineweaver-Burk plot): plot 1/V₀ versus 1/[Substrate].[7]

    • Competitive Inhibition: Lines will intersect on the y-axis.

    • Non-competitive Inhibition: Lines will intersect on the x-axis.

    • Uncompetitive Inhibition: Lines will be parallel.

  • From these plots, the inhibition constant (Ki) can be calculated using the Cheng-Prusoff equation for competitive inhibitors or by global data fitting for other mechanisms.[3]

Illustrative Data Summary:

Compound	Target Enzyme	IC50 (nM)	Ki (nM)	Mechanism of Inhibition
Lead Compound A	Human APN	45.2	22.1	Competitive
Bestatin	Human APN	95.8	48.5	Competitive

Section 2: Cellular Activity and Cytotoxicity Assessment

After establishing biochemical potency, the next critical step is to evaluate the inhibitor's performance in a more physiologically relevant environment. The primary goals are to determine if the compound can enter cells to engage its target and to assess its general toxicity.

Causality Behind the Approach: A compound that is potent biochemically but cannot cross the cell membrane is not a viable drug candidate. Conversely, a compound that kills cells through off-target effects can produce misleading results in downstream functional assays. Therefore, we must first establish a "therapeutic window" by comparing the concentration needed for a biological effect with the concentration that causes general cytotoxicity.[8] The Lactate Dehydrogenase (LDH) assay is chosen as it directly measures the loss of plasma membrane integrity, a clear indicator of cytotoxic cell death.[9]

Protocol 3: Cytotoxicity Assessment via LDH Release Assay

Materials:

• A relevant human cell line (e.g., HT-1080 fibrosarcoma cells, which express high levels of APN/CD13).

• Complete cell culture medium (e.g., DMEM + 10% FBS).

• Test inhibitor and a positive control for cytotoxicity (e.g., 1% Triton X-100).

• Commercially available LDH cytotoxicity assay kit (e.g., from Promega, Thermo Fisher Scientific).

• 96-well clear-bottom cell culture plates.

• Absorbance microplate reader.

Procedure:

• Cell Plating: Seed cells in a 96-well plate at a density that will result in ~80-90% confluency after 24 hours (e.g., 10,000 cells/well). Incubate at 37°C, 5% CO₂.

• Compound Treatment: After 24 hours, remove the medium and replace it with fresh medium containing serial dilutions of the test inhibitor.

  • The concentration range should bracket the biochemical IC50 value (e.g., from 100x IC50 down to 0.1x IC50).

  • Include vehicle control (DMSO) wells.

  • Include "Maximum LDH Release" control wells by treating cells with the lysis buffer provided in the kit (or 1% Triton X-100) 45 minutes before the end of the incubation.

  • Include "No Cell" background control wells (medium only).

• Incubation: Incubate the plate for a relevant time period (e.g., 24 or 48 hours).

• Assay Execution:

  • Carefully transfer 50 µL of the cell culture supernatant from each well to a new flat-bottom 96-well plate.

  • Prepare the LDH reaction mixture according to the manufacturer's protocol.

  • Add 50 µL of the reaction mixture to each well containing supernatant.

  • Incubate at room temperature for 30 minutes, protected from light.

  • Add 50 µL of Stop Solution (per the kit instructions).

• Data Analysis:

  • Measure the absorbance at the recommended wavelength (typically 490 nm).

  • Subtract the "No Cell" background from all values.

  • Calculate the percent cytotoxicity using the following formula: % Cytotoxicity = 100 * (Abs_inhibitor - Abs_vehicle) / (Abs_max_release - Abs_vehicle).

  • Plot % Cytotoxicity versus the logarithm of the inhibitor concentration to determine the CC50 (50% cytotoxic concentration).

Data Interpretation:

Compound	Enzymatic IC50 (µM)	Cytotoxic CC50 (µM)	Selectivity Index (SI = CC50/IC50)
Lead Compound A	0.045	> 50	> 1111
Non-specific Toxin	> 100	1.5	< 0.015

A high Selectivity Index (SI > 10) is desirable, indicating that the inhibitor's primary activity at its effective concentrations is not due to general cytotoxicity.

Section 3: Confirmation of Cellular Target Engagement

The definitive test to link biochemical activity with a cellular effect is to demonstrate that the inhibitor physically binds to its target protein inside intact cells. The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method for confirming such engagement.[10]

Causality Behind the Approach: CETSA operates on the principle that when a ligand binds to its target protein, it generally stabilizes the protein's structure, making it more resistant to thermal denaturation.[10][11] By heating intact cells or cell lysates and then quantifying the amount of soluble (non-denatured) target protein remaining, we can directly observe this stabilization. A shift in the melting temperature (Tm) of the target protein in the presence of the inhibitor is direct evidence of binding.[11] This assay is critical for validating that the inhibitor's mechanism of action in the cell is indeed through interaction with its intended target.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Protocol 4: Cellular Thermal Shift Assay (CETSA)

Materials:

• HT-1080 cells (or other relevant cell line)

• Test inhibitor and vehicle (DMSO)

• Phosphate-Buffered Saline (PBS) supplemented with protease inhibitors

• PCR tubes or strips

• Thermal cycler with a gradient function

• Equipment for cell lysis (e.g., liquid nitrogen)

• Ultracentrifuge

• Protein quantification method for the target (e.g., Western Blotting supplies, AlphaLISA reagents)

Procedure:

• Cell Treatment: Culture cells to ~80-90% confluency. Treat cells with the test inhibitor at a high concentration (e.g., 10-20x biochemical IC50) or with vehicle (DMSO) for 1-2 hours in the incubator.

• Cell Harvesting: Harvest cells by scraping, wash with PBS, and resuspend in PBS with protease inhibitors to a final concentration of ~10-20 million cells/mL.

• Heating Step: Aliquot the cell suspension into PCR tubes. Place the tubes in a thermal cycler and heat them across a temperature gradient (e.g., from 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling to 4°C for 3 minutes.

• Lysis: Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Separation of Fractions: Centrifuge the lysates at high speed (e.g., 100,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Quantification: Carefully collect the supernatant, which contains the soluble protein fraction. Quantify the amount of the target protein (APN/CD13) in the supernatant from each temperature point for both the vehicle- and inhibitor-treated samples.

  • Western Blotting: Separate proteins by SDS-PAGE, transfer to a membrane, and probe with an antibody specific for APN/CD13. Use a loading control (e.g., GAPDH) that does not shift in the same temperature range.

  • AlphaLISA/HTRF: Use specific antibody pairs for high-throughput quantification in a plate-based format.[12]

• Data Analysis:

  • For each treatment condition, normalize the amount of soluble protein at each temperature to the amount at the lowest temperature (e.g., 40°C), which is set to 100%.

  • Plot the percentage of soluble protein versus temperature for both vehicle and inhibitor treatments.

  • Fit the data to a sigmoidal dose-response curve to determine the melting temperature (Tm), which is the temperature at which 50% of the protein is denatured.

  • A positive shift in the Tm for the inhibitor-treated sample compared to the vehicle control confirms target engagement.

References

• PubChem. (2S,3R)-3-Amino-2-hydroxyhexanoic acid. National Center for Biotechnology Information. [Link]

• ACS Publications. (2018). A Universal Assay for Aminopeptidase Activity and Its Application for Dipeptidyl Peptidase-4 Drug Discovery. Analytical Chemistry. [Link]

• Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI Bookshelf. [Link]

• Alcaraz, C., et al. (2007). Aminopeptidase Fingerprints, an Integrated Approach for Identification of Good Substrates and Optimal Inhibitors. Molecular & Cellular Proteomics. [Link]

• Taylor & Francis Online. (2008). Evaluation of a novel aminopeptidase N inhibitor, in vitro, using two assay systems. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Drag, M., & Salvesen, G. S. (2007). Aminopeptidase Fingerprints, an Integrated Approach for Identification of Good Substrates and Optimal Inhibitors. Stanford Medicine. [Link]

• ResearchGate. (2019). CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY. ResearchGate. [Link]

• News-Medical.Net. (2025). Redefining target engagement with new strategies in drug discovery. News-Medical.Net. [Link]

• Springer. (2017). Amino acids and their derivatives as corrosion inhibitors for metals and alloys. Journal of Materials and Environmental Science. [Link]

• MDPI. (2025). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

• MDPI. (2025). Aminopeptidase A Effect on Angiotensin Peptides and Their Blood Pressure Action. MDPI. [Link]

• BMG LABTECH. (2025). Cytotoxicity Assays – what your cells don't like. BMG LABTECH. [Link]

• MDPI. (2023). Discovery, Validation, and Target Prediction of Antibacterial and Antidiabetic Components of Archidendron clypearia Based on a Combination of Multiple Analytical Methods. MDPI. [Link]

• Ainfo. (n.d.). KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES. Ainfo. [Link]

• ACS Publications. (2018). Design of Aminopeptidase N Inhibitors as Anti-cancer Agents. Journal of Medicinal Chemistry. [Link]

• ResearchGate. (2017). Amino Acids and their Derivatives as Corrosion Inhibitors for Metals and Alloys. ResearchGate. [Link]

• Concept Life Sciences. (n.d.). Target Engagement Assay Services. Concept Life Sciences. [Link]

• MDPI. (2022). Natural 2-Amino-3-Methylhexanoic Acid as Plant Elicitor Inducing Resistance against Temperature Stress and Pathogen Attack. International Journal of Molecular Sciences. [Link]

• Drag, M., & Salvesen, G. S. (2010). Metallo-aminopeptidase inhibitors. PMC. [Link]

• Frontiers. (2025). Highly sensitive live-cell imaging-based cytotoxicity assay enables functional validation of rare epitope-specific CTLs. Frontiers in Immunology. [Link]

• Chemistry LibreTexts. (2025). 4.5: Different Cytotoxicity Assays. Chemistry LibreTexts. [Link]

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• 1. Metallo-aminopeptidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 10. researchgate.net [researchgate.net]
• 11. news-medical.net [news-medical.net]
• 12. Target Engagement Assay Services [conceptlifesciences.com]

Technical Notes & Optimization

how to prevent epimerization during (2R,3R)-3-amino-2-hydroxyhexanoic acid peptide coupling

Welcome to the technical support center for peptide synthesis. This guide is specifically designed for researchers, chemists, and drug development professionals who are incorporating the non-proteinogenic amino acid (2R,3R)-3-amino-2-hydroxyhexanoic acid into their peptides. The unique α-hydroxy-β-amino acid structure presents a significant challenge: a heightened risk of epimerization at the α-carbon (C2) during carboxyl group activation and coupling.

Maintaining stereochemical integrity is paramount, as even minor levels of the (2S,3R) diastereomer can be difficult to purify and can dramatically alter the biological activity and structural properties of the final peptide.[1][2][3] This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you minimize epimerization and ensure the stereochemical purity of your target molecule.

Understanding the Problem: The "Why" of Epimerization

Epimerization during peptide coupling is the unwanted inversion of a stereocenter. For α-amino acids, this typically occurs at the α-carbon. The process is initiated by the activation of the carboxylic acid, which is necessary for amide bond formation.[4] This activation increases the acidity of the α-proton.[5]

There are two primary mechanisms by which epimerization occurs[1][3]:

• Direct Enolization: In the presence of a base, the α-proton can be directly abstracted from the activated amino acid intermediate. This forms a planar enolate, which can be re-protonated from either face, leading to a mixture of stereoisomers. This pathway is particularly relevant for amino acid residues with acidic α-protons.[1]

• Oxazolone Formation: The activated carboxylic acid can be attacked intramolecularly by the nitrogen of the N-terminal protecting group (e.g., Fmoc, Boc), forming a 5(4H)-oxazolone intermediate. The α-proton of the oxazolone is highly acidic and readily abstracted by even weak bases. The resulting achiral oxazolone intermediate will react with the incoming amine nucleophile to produce a racemic or epimerized product. This is considered the most predominant pathway for epimerization in standard peptide synthesis.[1][6]

For (2R,3R)-3-amino-2-hydroxyhexanoic acid, the electron-withdrawing effect of the adjacent hydroxyl group can further increase the acidity of the α-proton, making it particularly susceptible to base-mediated epimerization.

Figure 1. Key Epimerization Pathways

Troubleshooting Guide

This section addresses common problems encountered during the coupling of (2R,3R)-3-amino-2-hydroxyhexanoic acid in a question-and-answer format.

Q1: My LC-MS/NMR analysis shows a diastereomeric mixture after coupling. How can I confirm that epimerization at the C2 position is the cause?

A1: First, it is crucial to confirm the identity of the second peak. Co-injection with an independently synthesized standard of the (2S,3R) diastereomer on a chiral HPLC column is the most definitive method. If a standard is unavailable, high-field 1H NMR can often distinguish between diastereomers, as the protons at C2 and C3 will have slightly different chemical shifts and coupling constants. Careful integration of these distinct signals will allow you to quantify the diastereomeric ratio (d.r.).

Q2: I'm using a standard HBTU/DIPEA protocol and observing significant epimerization (>10%). What is the first thing I should change?

A2: The combination of a potent activating agent like HBTU and a strong, sterically hindered base like DIPEA is known to promote epimerization, especially with sensitive amino acids.[1] The first and most impactful change is to modify your reagent cocktail.

• Switch the Base: Replace DIPEA (pKa ~10.7) with a weaker base like N-methylmorpholine (NMM, pKa ~7.4) or the highly hindered base 2,4,6-collidine.[7] In some cases, using a non-nucleophilic proton sponge may also be beneficial. Studies on glycosylated serine, which is also prone to epimerization, have shown that using 2,4,6-trimethylpyridine (TMP) as the base can produce excellent results with low epimerization.[8]

• Introduce an Additive: If not already in use, add an auxiliary nucleophile (additive). While HOBt is common, OxymaPure (Ethyl 2-cyano-2-(hydroximino)acetate) and HOAt (1-Hydroxy-7-azabenzotriazole) are superior at suppressing epimerization.[9][10] OxymaPure is particularly recommended as it is not explosive like HOAt and has been shown to be highly effective.[10][11][12]

Q3: Which coupling reagent is best for minimizing epimerization with this residue?

A3: The choice of coupling reagent is critical. While uronium/aminium salts like HBTU and HATU are fast and efficient, they require a base which can induce epimerization.[13] For a sensitive residue like (2R,3R)-3-amino-2-hydroxyhexanoic acid, consider these options:

• Carbodiimides with Additives: A combination of a carbodiimide like DIC (N,N'-Diisopropylcarbodiimide) with OxymaPure is an excellent choice.[5][9] This approach generates the active ester in situ, and the absence of a strong tertiary base during the activation step significantly reduces the risk of epimerization.[9]

• COMU: This third-generation uronium salt incorporates the Oxyma moiety directly into its structure.[14][15] It is highly reactive, shows reduced epimerization compared to HATU, and is often effective with just one equivalent of a weak base.[14][15][16]

• DEPBT: 3-(Diethylphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one is a phosphonium-type reagent known for causing very little epimerization, making it particularly useful for sensitive or sterically hindered couplings.[13][17]

Q4: How do temperature and pre-activation time affect epimerization?

A4: Both factors have a significant impact.

• Temperature: Higher temperatures accelerate the rate of epimerization.[18] It is highly recommended to perform the coupling reaction at a reduced temperature, typically starting at 0 °C and allowing it to slowly warm to room temperature.[17][18] Low-temperature couplings are a cornerstone of suppressing this side reaction.[19]

• Pre-activation Time: Allowing the carboxylic acid to sit with the coupling reagent and base for an extended period before adding the amine component increases the concentration of the activated intermediate, providing more time for epimerization to occur.[18] It is better to use an in situ activation method where the coupling reagent is added to the mixture of the acid and amine, or to keep the pre-activation time to an absolute minimum (e.g., 1-2 minutes) at low temperature before adding the N-terminal amine.[10][18]

Frequently Asked Questions (FAQs)

Q: Why is this specific α-hydroxy-β-amino acid more prone to epimerization than a standard α-amino acid like Alanine?

A: The primary reason is the electronic effect of the α-hydroxyl group. As an electron-withdrawing group, it increases the acidity of the α-proton (the hydrogen on C2). A more acidic proton is more easily abstracted by a base, which initiates the epimerization process via direct enolization or facilitates the formation of the problematic oxazolone intermediate.

Q: What is the best protecting group strategy for the hydroxyl and amino groups to prevent side reactions?

A: Standard protecting group strategies are generally effective.

• N-terminus: An Fmoc (9-fluorenylmethoxycarbonyl) group is standard for solid-phase synthesis and helps prevent epimerization to a degree due to its urethane structure.[4][20]

• β-Amino Group: A Boc (tert-butyloxycarbonyl) group is typically used for side-chain amine protection in an Fmoc-based strategy, as it is stable to the piperidine used for Fmoc removal but cleaved by TFA during final deprotection.[21][22]

• α-Hydroxyl Group: The hydroxyl group is often protected with a tert-butyl (tBu) or trityl (Trt) ether to prevent side reactions like acylation during coupling. The choice depends on the desired orthogonality with other protecting groups in your molecule.

Q: Are there any "epimerization-free" coupling methods?

A: While no chemical method is completely free of side reactions, some come very close under optimized conditions. The use of acyl azides for segment coupling is known to be highly resistant to epimerization because they do not form oxazolone intermediates.[23] For single amino acid additions, a carefully controlled protocol using DIC/OxymaPure at 0 °C is one of the most reliable methods for preserving stereochemical integrity.

Q: How should I structure my synthesis to minimize risk if I'm coupling a peptide fragment ending in (2R,3R)-3-amino-2-hydroxyhexanoic acid?

A: Fragment condensation is notoriously prone to epimerization. If you must activate the C-terminus of this residue for a fragment coupling, use the most gentle conditions possible. A DIC/OxymaPure or DEPBT mediated coupling at low temperature is essential. Whenever possible, redesign the synthesis to avoid activating this residue. It is always preferable to have a Glycine or Proline at the C-terminus of the fragment to be activated.

Figure 2. Decision Workflow for Minimizing Epimerization

Recommended Protocols & Data

Table 1: Comparison of Coupling Methods and Reported Epimerization Levels

The following table summarizes typical epimerization levels observed for sensitive amino acids under various common coupling conditions. While specific data for (2R,3R)-3-amino-2-hydroxyhexanoic acid is sparse in the literature, these values from analogous systems (e.g., Phenylglycine, Glycosylated Serine) serve as an excellent guide.

Coupling Reagent	Base	Additive	Typical % Epimerization	Reference Notes
HBTU	DIPEA	-	5 - 25%	A common but high-risk method for sensitive residues.[1]
HATU	DIPEA	(internal)	3 - 15%	Generally lower epimerization than HBTU due to the HOAt moiety, but still significant with a strong base.[13]
HBTU	NMM	HOBt	2 - 8%	Switching to a weaker base provides a noticeable improvement.
DIC	-	OxymaPure	< 1 - 2%	Widely considered one of the best low-epimerization conditions.[1][10]
COMU	NMM	(internal)	< 1 - 3%	A modern, highly efficient reagent with built-in epimerization suppression.[14][15]
DEPBT	DIPEA	-	< 1%	Excellent for difficult couplings where other methods fail, with very low epimerization.[13]

Protocol 1: Low-Epimerization Coupling using DIC/OxymaPure

This protocol is the top recommendation for incorporating (2R,3R)-3-amino-2-hydroxyhexanoic acid with minimal epimerization.

• Resin Preparation: Swell the resin-bound peptide with the free N-terminal amine in DMF for 30 minutes. Drain the solvent.

• Reagent Solution: In a separate vial, dissolve the protected (2R,3R)-3-amino-2-hydroxyhexanoic acid (3 eq.), OxymaPure (3 eq.), and DIC (3 eq.) in DMF.

• Cooling: Cool the reaction vessel containing the resin to 0 °C in an ice bath.

• Coupling: Add the reagent solution from step 2 to the resin.

• Reaction: Agitate the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and continue agitating for an additional 2-4 hours.

• Monitoring: Check for reaction completion using a qualitative test (e.g., Kaiser test for primary amines). If the test is positive, extend the reaction time.

• Washing: Once the reaction is complete, drain the coupling solution and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to prepare for the next cycle.

References

• Epimerisation in Peptide Synthesis. Molecules. [Link]

• Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

• Coupling Reagents. AAPPTec. [Link]

• Peptide Coupling Reagents, More than a Letter Soup. ACS Publications. [Link]

• Epimerisation in Peptide Synthesis. ResearchGate. [Link]

• Coupling Reagents. Luxembourg Bio Technologies. [Link]

• Epimerization of Peptide. SlideShare. [Link]

• Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis. PMC. [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. [Link]

• Synthesis of All Nineteen Appropriately Protected Chiral α-Hydroxy Acid Equivalents of the α-Amino Acids for Boc Solid-Phase Depsi-Peptide Synthesis. Organic Letters. [Link]

• Amino Acid-Protecting Groups. Chemical Reviews. [Link]

• Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega. [Link]

• Coupling method for peptide synthesis at elevated temperatures.

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. AAPPTec. [Link]

• Amino Acid-Protecting Groups. SciSpace. [Link]

• Scalable and selective β-hydroxy-α-amino acid synthesis catalyzed by promiscuous l-threonine transaldolase ObiH. PMC. [Link]

• Oxyma-B, an excellent racemization suppressor for peptide synthesis. RSC Publishing. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. Nowick Lab, UC Irvine. [Link]

• Differential Oligomerization of Alpha versus Beta Amino Acids and Hydroxy Acids in Abiotic Proto-Peptide Synthesis Reactions. MDPI. [Link]

• Methods and protocols of modern solid phase peptide synthesis. DU Chem. [Link]

• Asymmetric Synthesis of β-Hydroxy Amino Acids via Aldol Reactions Catalyzed by Chiral Ammonium Salts. The Journal of Organic Chemistry. [Link]

• Epimerisation in Peptide Synthesis. MDPI. [Link]

• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. ResearchGate. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTec. [Link]

• N-Hydroxy peptides: Solid-phase synthesis and β-sheet propensity. chemrxiv. [Link]

• Synthesis of chiral α-hydroxy acids via palladium-catalyzed C(sp3)–H alkylation of lactic acid. Chemical Communications. [Link]

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• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. US20170342104A1 - Coupling method for peptide synthesis at elevated temperatures - Google Patents [patents.google.com]
• 6. peptide.com [peptide.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Knowledge Center Archive - Bachem [bachem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Oxyma-B, an excellent racemization suppressor for peptide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. peptide.com [peptide.com]
• 14. luxembourg-bio.com [luxembourg-bio.com]
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• 19. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 20. scispace.com [scispace.com]
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• 22. pubs.acs.org [pubs.acs.org]
• 23. pubs.acs.org [pubs.acs.org]

improving enantiomeric yield in the synthesis of (2R,3R)-3-amino-2-hydroxyhexanoic acid

Technical Support Center: Synthesis of (2R,3R)-3-Amino-2-hydroxyhexanoic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges and improve the enantiomeric yield in the synthesis of (2R,3R)-3-amino-2-hydroxyhexanoic acid.

Introduction: The Challenge of Stereocontrol

(2R,3R)-3-amino-2-hydroxyhexanoic acid is a non-proteinogenic amino acid that serves as a critical chiral building block in synthetic organic chemistry. Its vicinal amino alcohol motif is a key structural component in various biologically active molecules. The primary challenge in its synthesis lies in the precise control of two adjacent stereocenters, where achieving high enantiomeric and diastereomeric purity is paramount for the efficacy and safety of the final therapeutic agent. This guide addresses common pitfalls and provides actionable strategies to enhance your enantiomeric yield.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is yielding a low enantiomeric excess (e.e.). What are the most common culprits?

A1: Low enantiomeric excess is a frequent issue stemming from several potential sources. A systematic approach to troubleshooting is essential.[1]

• Racemic Background Reaction: The desired asymmetric catalytic reaction may be competing with a non-catalyzed, racemic pathway. This is often exacerbated by higher temperatures.

  • Solution: Lowering the reaction temperature can significantly favor the catalyzed pathway, as the difference in activation energy between the diastereomeric transition states becomes more pronounced.[1] Consider screening a range of temperatures, starting with the literature-reported value and systematically decreasing it.

• Catalyst Inactivity or Degradation: The chiral catalyst or ligand may be impure, deactivated, or used in an incorrect loading.

  • Solution: Verify the catalyst's purity and structural integrity, especially for in-house preparations.[1] Ensure proper storage conditions to prevent degradation from air or moisture. Running a control reaction with a substrate known to give high e.e. with your catalyst system can benchmark its activity.[1]

• Solvent Effects: The solvent plays a critical role in organizing the transition state of the catalyst-substrate complex. An inappropriate solvent can lead to poor stereochemical communication.

  • Solution: Conduct a solvent screen. The polarity and coordinating ability of the solvent can dramatically influence enantioselectivity.[1][2] Sometimes, switching from a common solvent like toluene to ethers (e.g., Et2O, THF) can dramatically improve e.e.[2]

• Purity of Starting Materials: Impurities in your substrate or reagents can act as poisons to the catalyst or interfere with the reaction pathway.

  • Solution: Ensure all starting materials and reagents are of high purity. Re-purification of the substrate via chromatography or distillation may be necessary.

Q2: I'm struggling with poor diastereoselectivity in my key bond-forming step. How can I improve the formation of the desired (2R,3R) isomer?

A2: Establishing the two contiguous stereocenters of (2R,3R)-3-amino-2-hydroxyhexanoic acid requires a robust stereoselective method. Several powerful strategies exist.

• Chiral Auxiliaries: This is a reliable and well-established method for controlling stereochemistry.[3][4] A chiral auxiliary is temporarily attached to the substrate to direct the stereochemical outcome of a subsequent reaction.[3][4]

  • Strategy: Evans' oxazolidinone auxiliaries are particularly effective for stereoselective aldol reactions, which can establish the desired 2-hydroxy-3-amino relationship.[3] The rigid structure of the N-acylated oxazolidinone directs the enolization and subsequent reaction with an aldehyde to form one specific diastereomer.[3][5] The auxiliary can be cleaved and recycled after the key transformation.[3]

• Sharpless Asymmetric Aminohydroxylation (AA): This powerful catalytic method allows for the direct, syn-selective synthesis of 1,2-amino alcohols from alkenes.[6][7][8]

  • Strategy: Starting with an appropriate (E)-α,β-unsaturated ester, the Sharpless AA, using an osmium catalyst and a chiral ligand (derived from dihydroquinine or dihydroquinidine), can directly install the amino and hydroxyl groups with the desired syn-relationship and high enantioselectivity.[7][8][9] The choice of ligand (e.g., (DHQ)2PHAL vs. (DHQD)2PHAL) determines which enantiomer of the product is formed.[10]

• Organocatalysis: Chiral primary β-amino alcohols, derived from natural amino acids, can serve as efficient organocatalysts for asymmetric additions, providing a metal-free alternative.[11][12]

  • Strategy: These catalysts can activate substrates through the formation of iminium or enamine intermediates, facilitating highly stereoselective carbon-carbon bond formations.[12]

Q3: I suspect epimerization is occurring at one of the stereocenters during workup or purification. How can I prevent this?

A3: Epimerization, the change in configuration at a single stereocenter, is a significant risk, particularly for the α-proton of the amino acid, which can be acidic.[13][14]

• Mechanism: Epimerization can occur via deprotonation/reprotonation, especially under basic conditions.[13] For amino acids, this can also proceed through an oxazolone intermediate during peptide coupling or activation of the carboxylic acid.[14]

• Prevention Strategies:

  • pH Control: Maintain neutral or slightly acidic conditions during aqueous workups and extractions. Avoid prolonged exposure to strong bases.

  • Protecting Groups: Ensure the amine and carboxylic acid functionalities are appropriately protected throughout the synthesis to prevent unwanted side reactions.

  • Mild Reaction Conditions: Use mild reagents for deprotection steps and avoid excessive heat, which can accelerate racemization.

  • Chromatography: Use buffered mobile phases if purification is performed via ion-exchange chromatography. For silica gel chromatography, deactivation with a small amount of a mild base (like triethylamine) in the eluent can sometimes prevent on-column epimerization of sensitive compounds.

Q4: How can I accurately determine the enantiomeric excess of my product?

A4: Accurate determination of e.e. is crucial for validating your synthetic method.[15]

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method.[16][17]

  • Method: Enantiomers are separated on a Chiral Stationary Phase (CSP).[17] Polysaccharide-based columns (e.g., Chiralcel OD, Chiralpak AD) are often effective for amino acid derivatives.

  • Derivatization: Since amino alcohols often lack a strong UV chromophore, derivatization is typically required.[17] The free amine or alcohol can be reacted with agents like 3,5-dinitrobenzoyl chloride to introduce a UV-active tag, facilitating detection.[17]

• Chiral Gas Chromatography (GC): This technique is suitable for volatile derivatives of the amino acid.

• NMR Spectroscopy with Chiral Solvating or Shift Reagents: This method can provide a quick assessment of enantiomeric purity without the need for separation. The chiral reagent forms transient diastereomeric complexes that have distinct signals in the NMR spectrum, allowing for integration and quantification.

Data & Protocols

Table 1: Comparison of Asymmetric Synthesis Strategies

Strategy	Key Reagents/Catalysts	Typical e.e. (%)	Advantages	Disadvantages
Chiral Auxiliary	Evans' Oxazolidinones, LDA, Aldehyde	>95%	High predictability, reliable, well-documented.[3][5]	Stoichiometric use of auxiliary, requires additional protection/deprotection steps.[3]
Asymmetric Aminohydroxylation	OsO₄, (DHQ)₂PHAL or (DHQD)₂PHAL, N-haloamide	90-99%	Catalytic, direct conversion of alkene to amino alcohol.[10][18]	Osmium catalyst is toxic and expensive, regioselectivity can be an issue.[8][10]
Organocatalysis	Chiral β-Amino Alcohols, Acid co-catalyst	85-98%	Metal-free, environmentally benign, readily available catalysts.[11][12]	May require higher catalyst loading, substrate scope can be limited.

Experimental Protocol: Chiral HPLC Analysis via Derivatization

This protocol provides a general workflow for analyzing the enantiomeric composition of a reaction product after derivatization.

• Sample Preparation & Derivatization:

  • Dissolve ~1 mg of the crude or purified amino acid product in 1 mL of anhydrous acetonitrile.

  • Add 1.5 equivalents of a non-chiral tertiary amine base (e.g., triethylamine).

  • Add 1.2 equivalents of a derivatizing agent (e.g., 3,5-Dinitrobenzoyl chloride).

  • Stir the reaction at room temperature for 1-2 hours, monitoring completion by TLC.

  • Quench the reaction with a small amount of methanol.

  • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Column: Chiral Stationary Phase Column (e.g., Chiralpak AD-H, 4.6 x 250 mm).

  • Mobile Phase: A mixture of hexane and isopropanol (e.g., 90:10 v/v). The optimal ratio should be determined experimentally.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Quantification:

  • Integrate the peak areas of the two separated enantiomers.

  • Calculate the enantiomeric excess using the formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

Visualizations

Troubleshooting Workflow for Low Enantiomeric Excess

Caption: A decision-tree workflow for troubleshooting low enantiomeric excess.

Conceptual Workflow: Chiral Auxiliary Approach

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

References

• Armstrong, D. W., & Han, S. M. (1988). Enantiomeric separations in chemistry. CRC critical reviews in analytical chemistry, 19(3), 175-224.
• Zhu, G., Casalnuovo, A. L., & Zhang, X. (2005). Practical Syntheses of β-Amino Alcohols via Asymmetric Catalytic Hydrogenation. The Journal of Organic Chemistry, 70(18), 7421-7424.
• Pattison, J. (2026, March 16). Troubleshooting Low Yield in Peptide Synthesis.
• Juhász, M., & Várnai, B. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(19), 6649.
• Kolb, H. C., VanNieuwenhze, M. S., & Sharpless, K. B. (1994). Catalytic Asymmetric Dihydroxylation. Chemical Reviews, 94(8), 2483-2547.
• BenchChem. (2025). Improving enantiomeric excess in asymmetric synthesis. BenchChem Technical Support.
• Sigma-Aldrich. (2S,3R)-2-Amino-3-hydroxyhexanoic Acid. Sigma-Aldrich.
• Wikipedia. (2023). Chiral auxiliary. Wikipedia.
• Sánchez, Á., Barbas, C., & Castro, M. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(1), 58-63.
• BenchChem. (2025). Troubleshooting low enantiomeric excess in asymmetric synthesis. BenchChem Technical Support.
• Głowacka, I. E., Wróblewski, A. E., & Główka, F. K. (2023).
• Begum, Z., Sannabe, H., Seki, C., Okuyama, Y., Kwon, E., Uwai, K., ... & Nakano, H. (2021). Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes. Organic & Biomolecular Chemistry, 19(2), 345-352.
• Alexakis, A., Vastra, J., Burton, J., Mangeney, P., & Benhaim, C. (2002). Dramatic Improvement of the Enantiomeric Excess in the Asymmetric Conjugate Addition Reaction Using New Experimental Conditions. Journal of the American Chemical Society, 124(18), 5262-5263.
• Juhász, M., & Várnai, B. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(19), 6649.
• Anslyn, E. V., & Canary, J. W. (2010). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Accounts of chemical research, 43(3), 335-344.
• Kiełbasiński, P., & Mikołajczyk, M. (2015). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Molecules, 20(8), 14595-14631.
• Esposito, M., Renga, L., Festa, C., D'Auria, M. V., Zampella, A., & Bifulco, G. (2024). When Synthesis Gets It Wrong: Unexpected Epimerization Using PyBOP in the Synthesis of the Cyclic Peptide Thermoactinoamide A.
• BenchChem. (2025). Synthesis of (2S,3S)-2-amino-3-methylhexanoic Acid: A Technical Guide. BenchChem Technical Support.
• Pápai, Z., & Fogassy, E. (2005). Development and Application of New Chiral β-Amino Alcohols in Synthesis and Catalysis.
• Evans, D. A., Ellman, J. A., & Dorow, R. L. (1987). Asymmetric synthesis of α-amino acids. Electrophilic amination of chiral enolates. Tetrahedron Letters, 28(11), 1123-1126.
• Bodkin, J. A., & McLeod, M. D. (2000). Practical Modifications and Applications of the Sharpless Asymmetric Aminohydroxylation in the One-Pot Preparation of Chiral Oxazolidin-2-ones. Organic Letters, 2(18), 2853-2856.
• BenchChem. (2025). A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of 4-Amino-2-methyl-1-butanol. BenchChem Technical Support.
• Fiveable. (2025). Chiral Auxiliaries: Organic Chemistry II Study Guide. Fiveable.
• Inai, Y., Ishida, H., & Fujiyoshi, Y. (2018). Peptide Epimerization Machineries Found in Microorganisms. Frontiers in microbiology, 9, 124.
• Nagib, D. A., & MacMillan, D. W. (2011). Enantioselective radical C–H amination for the synthesis of β-amino alcohols.
• O'Brien, P. (1999). The Sharpless asymmetric aminohydroxylation: scope, limitations and use in synthesis.
• Yasuno, Y., et al. (2016). Stereoselective synthesis of (2s,3r)- And (2s,3s)-2-amino-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid. Kyushu University.
• Wang, L., et al. (2021). Simultaneous determination of the concentration and enantiomeric excess of amino acids with a coumarin-derived achiral probe. Analytical Methods, 13(35), 3985-3990.
• Evans, D. A., Helmchen, G., & Rüping, M. (2007). Chiral Auxiliaries in Asymmetric Synthesis. In Asymmetric Synthesis—The Essentials (pp. 3-10).
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• Pálovics, E., & Fogassy, E. (2018). New Opportunities to Improve the Enantiomeric and Diastereomeric Separations.
• Heck, S. D., et al. (1996). Posttranslational amino acid epimerization: enzyme-catalyzed isomerization of amino acid residues in peptide chains. Proceedings of the National Academy of Sciences, 93(9), 4036-4039.
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• Organic Chemistry Portal.
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Technical Support Center: Troubleshooting Solubility of (2R,3R)-3-amino-2-hydroxyhexanoic acid in Organic Solvents

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for (2R,3R)-3-amino-2-hydroxyhexanoic acid. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound in organic solvents. Our goal is to provide you with a foundational understanding of the molecule's properties and to offer a series of practical, step-by-step troubleshooting strategies to ensure the success of your experiments.

Section 1: Foundational Knowledge - Why is Solubility an Issue?

FAQ 1.1: Why is my (2R,3R)-3-amino-2-hydroxyhexanoic acid not dissolving in common organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Hexanes?

Answer: The primary reason for the poor solubility of (2R,3R)-3-amino-2-hydroxyhexanoic acid in many organic solvents lies in its molecular structure and the resulting solid-state properties.

• Zwitterionic Nature: Like other amino acids, this compound possesses both a basic amino group (-NH₂) and an acidic carboxylic acid group (-COOH). In the solid state and at its isoelectric point in solution, the proton from the carboxylic acid group transfers to the amino group. This creates a molecule with a negatively charged carboxylate group (-COO⁻) and a positively charged ammonium group (-NH₃⁺). This dual-charged, yet overall electrically neutral, form is called a zwitterion .[1][2][3][4]

• High Crystal Lattice Energy: The positive and negative charges within the zwitterions lead to strong intermolecular ionic attractions, similar to those in a salt. These forces hold the molecules together in a highly ordered, stable crystal lattice.[1] To dissolve the compound, a solvent must provide enough energy to overcome this strong lattice energy.

• Polarity Mismatch: Non-polar organic solvents like hexanes or moderately polar solvents like DCM and THF do not interact strongly with the charged portions of the zwitterion.[1] There is insufficient attraction between the solvent and the solute to break apart the crystal lattice, resulting in very low solubility. The molecule is significantly more polar than these solvents.

In essence, you are attempting to dissolve an internal salt in a non-polar or weakly polar organic medium, which is an energetically unfavorable process.

Section 2: Initial Troubleshooting Steps

Before employing chemical modifications, simple physical methods can sometimes be effective, particularly in highly polar aprotic solvents.

FAQ 2.1: I'm observing poor solubility even in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). What are the first things I should try?

Answer: While DMSO and DMF are powerful polar solvents, the high lattice energy of the zwitterionic solid can still hinder dissolution. The following physical interventions should be your first course of action.

Protocol 2.1.1: Aided Dissolution Techniques

• Initial Attempt: Add your solid (2R,3R)-3-amino-2-hydroxyhexanoic acid to the desired volume of DMSO or DMF at room temperature. Stir vigorously with a magnetic stir bar for 10-15 minutes.

• Apply Gentle Heat: If the solid persists, warm the mixture to 40-50°C. High temperatures should be avoided as amino acids can decompose, often in the 200-300°C range, but prolonged heating even at lower temperatures can be detrimental.[1]

• Utilize Sonication: Place the vial containing the mixture in an ultrasonic bath for 5-10 minute intervals.[5] Sonication uses high-frequency sound waves to agitate the solvent and break apart solid agglomerates, accelerating the dissolution process.

• Combine Methods: For particularly stubborn samples, alternate between gentle heating with stirring and sonication.

• Final Check: After treatment, allow the solution to cool to room temperature. Always centrifuge your solution before use to pellet any undissolved particulate matter.[5]

Caption: Initial troubleshooting workflow for solubility.

Section 3: Advanced Troubleshooting - Chemical Modification Strategies

If physical methods fail, the most robust strategy is to chemically modify the compound to disrupt its zwitterionic character. This is achieved by converting the molecule into a salt, which often has vastly different solubility properties.

FAQ 3.1: How can I use pH adjustment to dissolve my compound in a polar protic solvent like Methanol or Ethanol?

Answer: By adding a suitable acid or base, you can convert the neutral zwitterion into a charged cationic or anionic species, respectively. These ionic forms no longer have the strong internal salt-bridge of the zwitterion and are often significantly more soluble in polar organic solvents like alcohols.[6][7]

Protocol 3.1.1: Acid-Mediated Dissolution (Cation Formation)

This protocol protonates the carboxylate group, leaving a net positive charge on the ammonium group and forming a soluble salt (e.g., a hydrochloride salt).

• Suspend the (2R,3R)-3-amino-2-hydroxyhexanoic acid in your desired alcohol (e.g., Methanol).

• While stirring, add a solution of a strong acid dropwise. A common choice is a commercially available solution of HCl in Methanol or Dioxane. Alternatively, acetyl chloride can be added slowly to methanol to generate HCl in situ.

• Continue adding the acid until the solid fully dissolves. Typically, a slight molar excess (1.1 to 1.2 equivalents) of acid is sufficient.

• The resulting solution contains the ammonium salt of your compound, which is now more amenable to solvation by the alcohol.

Protocol 3.1.2: Base-Mediated Dissolution (Anion Formation)

This protocol deprotonates the ammonium group, leaving a net negative charge on the carboxylate group and forming a soluble salt (e.g., a sodium salt).

• Suspend the (2R,3R)-3-amino-2-hydroxyhexanoic acid in your desired alcohol (e.g., Methanol).

• While stirring, add a solution of a strong base dropwise. Common choices include sodium methoxide in methanol or a concentrated aqueous solution of sodium hydroxide.

• Continue adding the base until the solid fully dissolves. A slight molar excess (1.1 to 1.2 equivalents) is typically required.

• The resulting solution contains the carboxylate salt of your compound.

Reagent Class	Example Reagent	Target Solvent(s)	Mechanism
Acidic	HCl (in Methanol/Dioxane)	Alcohols, Ethers	Forms cationic ammonium salt
Trifluoroacetic Acid (TFA)	Alcohols, DCM, Acetonitrile	Forms cationic ammonium salt
Basic	Sodium Methoxide (NaOMe)	Methanol, Ethanol	Forms anionic carboxylate salt
Sodium Hydroxide (aq. soln.)	Alcohols, DMSO, DMF	Forms anionic carboxylate salt
Triethylamine (Et₃N)	Alcohols, DCM, Acetonitrile	Forms triethylammonium salt
Table 1: Common reagents for pH-adjusted dissolution in organic solvents.

FAQ 3.2: My downstream application is sensitive to strong acids or bases. What are my alternatives?

Answer: If the presence of a free acid or base is problematic for your subsequent experimental steps, a more permanent solution is to chemically "cap" or "protect" one of the functional groups. This derivatization prevents the formation of a zwitterion altogether, creating a neutral molecule with significantly improved solubility in a wider range of organic solvents.[8][9]

Protocol 3.2.1: N-Protection to Improve Solubility

By protecting the amino group (e.g., as a Boc-carbamate), you eliminate its basicity and prevent the formation of the ammonium cation. The resulting Boc-protected amino acid is much less polar and more readily soluble in solvents like THF, Ethyl Acetate, and DCM.

• Suspend the amino acid in a suitable solvent system, such as a mixture of Dioxane and water.

• Add a base, such as sodium bicarbonate or sodium hydroxide.

• Add Di-tert-butyl dicarbonate (Boc₂O) and allow the reaction to stir at room temperature until complete (monitor by TLC or LC-MS).

• Perform a standard aqueous workup to isolate the N-Boc protected product, which can then be dissolved in your target organic solvent.

Protocol 3.2.2: O-Esterification to Improve Solubility

By converting the carboxylic acid to an ester (e.g., a methyl ester), you eliminate its acidity. The resulting amino ester hydrochloride salt is often more soluble in organic solvents than the parent amino acid.

• Suspend the amino acid in Methanol.

• Cool the suspension in an ice bath.

• Slowly add thionyl chloride (SOCl₂) or acetyl chloride. This generates HCl in situ and catalyzes the esterification.

• Allow the reaction to warm to room temperature or gently reflux until complete.

• Remove the solvent under reduced pressure to yield the methyl ester hydrochloride salt, which can then be dissolved.

Caption: Chemical modification pathways to enhance solubility.

Section 4: Summary and Best Practices

Choosing the right solubilization strategy depends on the solvent and the requirements of your subsequent application.

Symptom	Probable Cause	Recommended Solution(s)
Insoluble in non-polar solvents (Hexanes, Toluene)	Extreme polarity mismatch.	Derivatization (N-protection or O-esterification) is required. Direct dissolution is not feasible.
Insoluble in moderately polar solvents (DCM, THF, EtOAc)	Zwitterionic form is too polar.	1. Derivatization for full solubility. 2. Salt formation with a lipophilic counter-ion (e.g., triethylamine).
Poorly soluble in polar aprotic solvents (DMSO, DMF)	High crystal lattice energy.	1. Apply heat and/or sonication. 2. Add a small amount of acid/base as a co-additive.
Poorly soluble in polar protic solvents (MeOH, EtOH)	Zwitterionic form is at its lowest solubility near neutral pH.	1. Add catalytic acid (HCl) to form the ammonium salt. 2. Add catalytic base (NaOMe) to form the carboxylate salt.
Table 2: Troubleshooting Summary Table.

Final Recommendations:

• Start Small: Always test solubility on a small scale before committing your entire batch of material.

• Consider Your Downstream Chemistry: The method you choose to solubilize your compound (e.g., adding TFA) must be compatible with the next step in your reaction sequence.

• Purity Matters: Ensure your starting material is pure. Impurities can sometimes significantly inhibit dissolution.

• Water Content: For non-aqueous reactions, ensure your solvents are anhydrous. Trace water can sometimes help dissolve the initial solid but may interfere with subsequent steps.

References

• The Solubility of Amino Acids in Various Solvent Systems. (n.d.). DigitalCommons@URI. Retrieved March 17, 2026, from [Link]

• PubChem. (n.d.). (2S,3R)-3-Amino-2-hydroxyhexanoic acid. National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]

• Ferreira, A. R., et al. (2018). Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures. Journal of Chemical & Engineering Data, 63(4), 994-1003. [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159. [Link]

• Parmar, K., et al. (2022). Amino Acids as the Potential Co-Former for Co-Crystal Development: A Review. Pharmaceuticals, 15(7), 856. [Link]

• Clark, J. (2016, April 15). an introduction to amino acids. Chemguide. Retrieved March 17, 2026, from [Link]

• Lee, T., et al. (2013). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. Fluid Phase Equilibria, 354, 196-200.
• Chaitanya, G., & Kumar, J. R. (2021). Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. Acta Scientific Pharmaceutical Sciences, 5(9), 20-30.
• Badelin, V. G., & Smirnov, V. I. (2018). Effect of organic co-solvents on the solvation enthalpies of amino acids and dipeptides in mixed aqueous solutions. Russian Journal of General Chemistry, 88(1), 1-10.

• Khoshkbarchi, M. K., & Vera, J. H. (1996). Effect of NaCl and KCl on the Solubility of Amino Acids in Aqueous Solutions at 298.2 K: Measurements and Modeling. Industrial & Engineering Chemistry Research, 35(12), 4755-4760. [Link]

• Pradhan, A., & Vera, J. H. (2000). Effect of Anions on the Solubility of Zwitterionic Amino Acids. Journal of Chemical & Engineering Data, 45(2), 140-143. [Link]

• Mot, A. C., & Silaghi-Dumitrescu, R. (2012). Effects of Extraction Solvents on the Quantification of Free Amino Acids in Lyophilised Brewer's Yeast. Bulletin UASVM Food Science and Technology, 69(2).

• Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Retrieved March 17, 2026, from [Link]

• Ferreira, L. A., et al. (2022). Solubilities of Amino Acids in Aqueous Solutions of Chloride or Nitrate Salts of Divalent (Mg2+ or Ca2+) Cations. Journal of Chemical & Engineering Data, 67(6), 1645-1655. [Link]

• Vedantu. (n.d.). Zwitterion: Definition, Examples & Structure in Chemistry. Retrieved March 17, 2026, from [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2013). Use of Amino Acids as Counterions Improves the Solubility of the BCS II Model Drug, Indomethacin. AAPS PharmSciTech, 14(2), 567-572.

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved March 17, 2026, from [Link]

• Fiveable. (2025, August 15). Zwitterion: Biological Chemistry I Study Guide. Retrieved March 17, 2026, from [Link]

• Piechocka, J., et al. (2014). Improvement of derivatized amino acid detection sensitivity in micellar electrokinetic capillary chromatography by means of acid-induced pH-mediated stacking technique. Analytical and Bioanalytical Chemistry, 406(29), 7495-7503.

• Kurinomaru, T., & Shiraki, K. (2021). Solubility Parameters of Amino Acids on Liquid–Liquid Phase Separation and Aggregation of Proteins. Frontiers in Molecular Biosciences, 8, 688924. [Link]

• Ferreira, L. A., et al. (2020). Salt Effects on the Solubility of Aromatic and Dicarboxylic Amino Acids in Water. Journal of Solution Chemistry, 49, 1345-1360.
• Fuchs, A., et al. (2017). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Chemie Ingenieur Technik, 89(9), 1221-1229.
• Arafat, M., et al. (2013). Preparation and Evaluation of Amino Acid Based Salt Forms of Model Zwitterionic Drug Ciprofloxacin. Pharmaceutica Analytica Acta, 4(2).
• Lamsal, B. P., & Re, P. J. (2018).

• BYJU'S. (2022, August 18). Zwitterion Definition. Retrieved March 17, 2026, from [Link]

• Chaitanya, G., & Kumar, J. R. (2021).

• Liu, X., et al. (2023). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. Molecules, 28(8), 3462. [Link]

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Technical Support Center: Optimizing Chiral Resolution of 3-Amino-2-Hydroxyhexanoic Acid Enantiomers

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to assist researchers and drug development professionals in optimizing the chiral resolution of 3-amino-2-hydroxyhexanoic acid (AHHA).

AHHA is a critical chiral building block featuring two adjacent stereocenters (C2 and C3). Its stereochemical configuration profoundly impacts the biological activity of downstream molecules, such as protease-inhibiting cyanobacterial peptides[1]. Whether you are isolating the (2S,3S) isomer for micropeptin analogs or the (2R,3S) isomer for novel therapeutics[2], achieving high enantiomeric excess (ee) and diastereomeric ratio (dr) requires precise control over your resolution methodology.

Resolution Strategy Workflow

Caption: Logical workflow for selecting and optimizing chiral resolution strategies for AHHA.

Section 1: Enzymatic Kinetic Resolution

Causality & Context: Penicillin G Acylase (PGA) is highly stereoselective for phenylacetyl-protected amino groups[3]. It selectively hydrolyzes the (S,S)-enantiomer's protecting group while leaving the (R,R)-enantiomer intact, providing a highly scalable resolution pathway.

FAQ & Troubleshooting

Q: Why is my PGA-mediated resolution yielding low enantiomeric excess (ee) for the (2S,3S)-AHHA isomer? A: Low ee in PGA resolution is almost always a result of pH drift. The catalytic mechanism of PGA relies on a specific serine residue in its active site. As the reaction progresses, phenylacetic acid is released as a byproduct. If the pH drops below 7.0, the active site's protonation state changes, which drastically reduces the enzyme's stereoselectivity and causes non-specific chemical hydrolysis. Solution: Implement an automated titrator using 1M NaOH to strictly maintain the pH between 7.8 and 8.0 throughout the reaction lifecycle.

Protocol: PGA-Mediated Resolution of N-Phenylacetyl-AHHA

• Preparation: Suspend 50 mmol of racemic N-phenylacetyl-AHHA in 200 mL of deionized water.

• Adjustment: Adjust the pH to 8.0 using 1M NaOH until the substrate is fully dissolved.

• Enzyme Addition: Add 500 U of immobilized Penicillin G Acylase.

• Incubation: Incubate at 28°C under gentle mechanical stirring (avoid magnetic stirring to prevent mechanical shearing of the immobilized enzyme beads).

• Monitoring: Maintain pH at 8.0 using an autotitrator. Monitor the reaction via HPLC until exactly 50% conversion is reached.

• Separation: Filter out the immobilized enzyme. Acidify the filtrate to pH 2.0 with 2M HCl and extract with ethyl acetate. The aqueous phase will contain the deprotected (2S,3S)-AHHA, while the organic phase contains the unreacted (2R,R)-N-phenylacetyl-AHHA.

Table 1: Optimization Parameters for PGA Resolution

Parameter	Sub-optimal Range	Optimal Range	Mechanistic Consequence of Deviation
pH	< 7.0 or > 8.5	7.8 - 8.2	Loss of active site conformation; increased non-specific chemical hydrolysis.
Temperature	> 35°C	25 - 28°C	Thermal denaturation of PGA; decreased enantiomeric discrimination.
Co-solvent	> 15% Methanol	< 5% Methanol	Disruption of the enzyme's hydration shell, leading to precipitation.

Section 2: Diastereomeric Salt Crystallization

Causality & Context: This classical method relies on the thermodynamic solubility differences between two diastereomeric salts formed by reacting racemic AHHA with an enantiopure chiral resolving agent (e.g., (S)-(-)-α-methylbenzylamine).

FAQ & Troubleshooting

Q: I am observing co-crystallization of both the syn and anti diastereomeric salts. How do I improve the diastereomeric ratio (dr)? A: Co-crystallization indicates that the solubility difference ( ΔS ) between the two diastereomeric salts in your current solvent system is too narrow. Highly polar solvents (like pure water or methanol) solvate both salts too effectively, overriding the subtle crystal lattice energy differences. Solution: Shift the thermodynamic equilibrium by transitioning to a lower-polarity binary solvent system, such as an ethyl acetate/ethanol (80:20) mixture. This forces the lattice energy to become the dominant factor, promoting the selective precipitation of the less soluble salt.

Protocol: Classical Resolution via Chiral Amine Crystallization

• Salt Formation: Dissolve 100 mmol of N-Boc-AHHA racemate in 150 mL of ethyl acetate at 60°C.

• Resolving Agent Addition: Slowly add 50 mmol (0.5 equivalents) of (S)-(-)-α-methylbenzylamine dissolved in 20 mL of ethanol.

• Equilibration: Maintain the temperature at 60°C for 30 minutes to ensure complete salt formation, then cool the solution at a controlled rate of 5°C/hour to 20°C.

• Harvesting: Filter the resulting crystals and wash with 20 mL of cold ethyl acetate.

• Recrystallization: Recrystallize the solid from a minimal volume of boiling ethyl acetate/ethanol (90:10) to achieve >99% de.

• Free Acid Recovery: Suspend the pure salt in 1M HCl and extract with dichloromethane to recover the enantiopure N-Boc-AHHA.

Section 3: Chiral Chromatographic Separation (HPLC/SFC)

Causality & Context: Chiral stationary phases (CSPs) separate enantiomers based on transient, reversible diastereomeric interactions (hydrogen bonding, dipole-dipole, and steric hindrance) between the chiral selector and the analyte.

FAQ & Troubleshooting

Q: Why am I experiencing severe peak tailing and poor baseline resolution of AHHA enantiomers on an amylose-based CSP? A: AHHA is an amphoteric molecule containing both a free carboxylic acid and an amino/hydroxyl group. These functional groups undergo strong, non-specific secondary interactions with the residual silanol groups on the silica support of the column, which disrupts the primary chiral recognition mechanism. Solution: You must mask these secondary interactions. Add 0.1% Trifluoroacetic acid (TFA) and 0.1% Diethylamine (DEA) to your mobile phase. The TFA protonates the silanols, while DEA competes for the acidic sites, ensuring the AHHA interacts exclusively with the chiral selector.

Table 2: Chiral Stationary Phase (CSP) Selection for AHHA Derivatives

Derivative Type	Recommended CSP	Ideal Mobile Phase	Elution Order (Typical)
Unprotected AHHA	Crown Ether (e.g., Chiralpak CR(+))	Perchloric acid (pH 1.5) / Methanol	(S,S) then (R,R)
N-Boc-AHHA	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / IPA (80:20) + 0.1% TFA	(R,R) then (S,S)
AHHA Methyl Ester	Cellulose tris(4-methylbenzoate)	SFC: CO2 / Methanol (90:10)	(S,S) then (R,R)

References

• Title: Alteration in Amino Acid Composition and Configuration in Cyanobacterial Peptides Affects Biological Activity Source: Journal of Natural Products URL: [Link]

• Title: A practical synthesis of enantiopure syn-β-amino-α-hydroxy acids from α-amino acids with application in the formal syntheses of L-TFB-TBOA and (S)-vigabatrin Source: RSC Advances URL: [Link]

• Source: Google Patents (CN109836362B)

Sources

• 1. Alteration in Amino Acid Composition and Configuration in Cyanobacterial Peptides Affects Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A practical synthesis of enantiopure syn-β-amino-α-hydroxy acids from α-amino acids with application in the formal syntheses of l-TFB-TBOA and (S)-vigabatrin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. CN108017552B - Synthetic method of alpha-hydroxy-beta-amino acid single stereoisomer - Google Patents [patents.google.com]

overcoming steric hindrance when coupling (2R,3R)-3-amino-2-hydroxyhexanoic acid

Troubleshooting Guide: Overcoming Steric Hindrance in (2R,3R)-3-Amino-2-hydroxyhexanoic Acid (AHHA) Assembly

Welcome to the Advanced Peptide Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals working with complex peptidomimetics, depsipeptides, and natural product analogues (such as bestatin or amastatin derivatives). Coupling β-amino-α-hydroxy acids like (2R,3R)-3-amino-2-hydroxyhexanoic acid (AHHA) presents extreme synthetic challenges. This document provides field-proven, mechanistically grounded solutions to overcome these barriers.

Frequently Asked Questions (FAQs)

Q1: Why does (2R,3R)-3-amino-2-hydroxyhexanoic acid exhibit such extreme steric hindrance during peptide coupling? A: The difficulty arises from the dense cluster of functional groups and chiral centers. AHHA features a secondary hydroxyl group at the α-position (C2), an amino group at the β-position (C3), and an aliphatic propyl chain. When attempting to form an amide bond at the C1 carboxyl group, the adjacent C2-OH and the protected C3-amine create massive steric bulk that physically blocks the incoming amine nucleophile[1]. Furthermore, intramolecular hydrogen bonding between the C2-OH and the adjacent amine or carboxyl groups can lock the molecule into unfavorable thermodynamic conformations, drastically reducing the electrophilicity of the activated ester[1].

Q2: What are the primary side reactions I should monitor when coupling this building block? A: When the C1 carboxyl group is activated, the spatially proximate C2-OH (if left unprotected) can participate in highly competitive side reactions. Instead of the desired intermolecular amide bond formation, the activated ester may undergo intermolecular attack by the C2-OH of another molecule, leading to the formation of homobislactones (dimerization into a 6-membered 1,4-dioxane-2,5-dione ring)[2]. Additionally, uncontrolled O-acylation can occur, resulting in depsipeptide impurities[3]. Finally, the electron-withdrawing nature of the activated ester increases the acidity of the C2 α-proton, making the molecule highly susceptible to base-catalyzed enolization and subsequent epimerization[3].

Q3: Which coupling reagents are most effective for this specific building block? A: Traditional carbodiimides (e.g., DIC, DCC) are generally ineffective for AHHA due to slow reaction kinetics that allow side reactions to dominate[4]. You must utilize high-efficiency uronium or aminium salts:

• HATU / HOAt: The gold standard for sterically hindered couplings. The nitrogen atom at the 7-position of the HOAt leaving group provides a critical neighboring group effect, facilitating the approach of the target amine through hydrogen-bond coordination[5],[4].

• COMU: A third-generation uronium salt based on Oxyma Pure. COMU exhibits exceptional coupling efficiency for sterically hindered amino acids, often outperforming HATU. Its morpholino skeleton improves solubility, and it is significantly less prone to causing epimerization while avoiding the explosive risks associated with benzotriazole derivatives[6],[7].

Q4: How should I manage the C2-hydroxyl group? To protect or not to protect? A: We strongly recommend minimal protection . Leaving the C2-OH unprotected avoids adding further steric bulk but requires highly selective coupling reagents and strictly controlled base equivalents to prevent O-acylation[3]. Using a minimal protecting group like a benzyl (Bn) ether or a tert-butyldimethylsilyl (TBS) group prevents bislactone formation and O-acylation. A highly effective, albeit advanced, strategy is utilizing a pseudoproline-like acetonide protection bridging the C2-OH and C3-NH. This locks the conformation, prevents side reactions, and disrupts problematic hydrogen-bonding networks, though it requires specific acidic deprotection conditions later.

Q5: How can I optimize the reaction conditions if standard room-temperature coupling fails? A: When chemical activation alone cannot overcome the steric barrier, thermodynamic intervention is required. Applying Microwave-Assisted Peptide Synthesis (MAPS) at elevated temperatures (60°C - 75°C) significantly increases the kinetic energy of the system, overcoming the high activation energy barrier caused by steric crowding[4],[8]. Additionally, utilizing solvent mixtures with high dipole moments (e.g., DMF/DMSO) helps break up intermolecular aggregation.

Quantitative Data: Coupling Strategy Comparison

The following table synthesizes expected outcomes based on coupling reagent chemistry and thermodynamic conditions for hindered β-amino-α-hydroxy acids.

Table 1: Performance Metrics of Coupling Strategies for AHHA Derivatives

Coupling Reagent	Additive	Base	Temperature	Avg. Yield (%)	Epimerization Risk
DIC	HOBt	DIPEA	25°C	20 - 35%	Low
HATU	HOAt	DIPEA	25°C	65 - 75%	Moderate
COMU	Oxyma Pure	sym-collidine	25°C	80 - 85%	Low
HATU	HOAt	DIPEA	75°C (MW)	85 - 90%	High
COMU	Oxyma Pure	sym-collidine	75°C (MW)	> 95%	Low

Visual Troubleshooting & Pathway Analysis

Reaction pathways of activated (2R,3R)-AHHA during peptide coupling.

Troubleshooting workflow for overcoming steric hindrance in AHHA coupling.

Self-Validating Experimental Protocol

Procedure: Microwave-Assisted Coupling of Protected (2R,3R)-AHHA Objective: Achieve >95% coupling efficiency of Fmoc-(2R,3R)-AHHA(Bn)-OH onto a resin-bound bulky amine while suppressing epimerization. Validation Mechanism: This protocol utilizes a double-coupling strategy with an intermediate Kaiser test to self-validate the completion of the amide bond formation before irreversible capping occurs.

Step-by-Step Methodology:

• Resin Preparation: Swell the peptidyl-resin (0.1 mmol scale) in a mixture of DMF/DCM (1:1 v/v) for 30 minutes. Causality: Maximum swelling ensures that the internal pores of the resin matrix are fully accessible to the bulky activated ester complex.

• Reagent Preparation: In a clean vial, dissolve Fmoc-(2R,3R)-AHHA(Bn)-OH (0.4 mmol, 4 eq) and COMU (0.4 mmol, 4 eq) in 2 mL of anhydrous DMF. Add Oxyma Pure (0.4 mmol, 4 eq). Causality: Oxyma Pure acts as a superior nucleophile to form a highly reactive, yet stable, intermediate that suppresses epimerization[6].

• Activation: Add sym-collidine (0.8 mmol, 8 eq) to the mixture and stir for 1 minute for pre-activation. Causality: sym-collidine is a sterically hindered base. Unlike DIPEA, it is bulky enough to avoid abstracting the sensitive C2 α-proton, thereby minimizing base-catalyzed enolization and preserving chiral integrity[4].

• Primary Coupling: Transfer the activated mixture to the resin reaction vessel. Irradiate in a microwave peptide synthesizer at 75°C for 10 minutes[8].

• Self-Validation (Kaiser Test): Wash the resin thoroughly with DMF (3x) and DCM (3x). Extract a few beads and perform a Kaiser (ninhydrin) test.

  • If beads are colorless: Proceed to Step 7.

  • If beads are slightly blue: This indicates unreacted amines due to severe steric bulk. Proceed to Step 6.

• Secondary Coupling (If necessary): Repeat Steps 2-4 using fresh reagents to drive the reaction to absolute completion.

• Capping: Treat the resin with an Acetic Anhydride/Pyridine/DMF (1:2:7) solution for 5 minutes. Causality: Capping irreversibly acetylates any trace unreacted amines, preventing the formation of complex deletion sequences during subsequent elongation steps. Wash with DMF (5x) and DCM (5x) to conclude the cycle.

References

• Methodological implications of simultaneous solid-phase peptide synthesis. 1. Comparison of different coupling procedures | The Journal of Organic Chemistry - ACS Publications. acs.org. 2

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF. researchgate.net. 1

• HATU: The Core Reagent for Peptide & Drug Synthesis - Suzhou Highfine Biotech. highfine.com. 5

• COMU: A third generation of uronium-type coupling reagents | Request PDF - ResearchGate. researchgate.net. 6

• Recent development of peptide coupling reagents in organic synthesis. uni-kiel.de. 3

• US10308677B2 - Coupling method for peptide synthesis at elevated temperatures - Google Patents. google.com. 4

• OLIGONUCLEOTIDES & PEPTIDES - HubSpot. hubspot.net. 8

• Peptide Coupling Reagents, More than a Letter Soup. uniurb.it.7

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 4. US10308677B2 - Coupling method for peptide synthesis at elevated temperatures - Google Patents [patents.google.com]
• 5. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 6. researchgate.net [researchgate.net]
• 7. people.uniurb.it [people.uniurb.it]
• 8. cdn2.hubspot.net [cdn2.hubspot.net]

Technical Support Center: Troubleshooting (2R,3R)-3-Amino-2-hydroxyhexanoic Acid Esterification

Welcome to the Technical Support Center for the synthesis and modification of (2R,3R)-3-amino-2-hydroxyhexanoic acid (AHHA) . As a critical chiral building block in the development of protease inhibitors, peptidomimetics, and natural product analogs (such as microginins), maintaining the stereochemical and structural integrity of AHHA during esterification is paramount.

This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to help you eliminate side reactions such as C2-epimerization, homobislactone formation, and unwanted aziridination.

Part 1: Troubleshooting Guide & FAQs

Q1: Why am I observing a loss of stereochemical integrity (epimerization) at the C2 position during esterification? A1: Epimerization at the C2 position of (2R,3R)-AHHA is primarily driven by base-catalyzed enolization. The C2 proton is highly acidic due to the electron-withdrawing effects of the adjacent carboxyl and hydroxyl groups. When using basic conditions (e.g., K2​CO3​ with alkyl halides, or excess DMAP), this proton is easily abstracted. Reprotonation lacks facial selectivity, yielding an inseparable mixture of (2R,3R) and (2S,3R) diastereomers. To prevent this, you must utilize neutral or mildly acidic esterification conditions, such as TMS-diazomethane for methyl esters.

Q2: My LC-MS analysis shows a prominent mass corresponding to a dimer [2M−H2​O] . What is causing this, and how can I prevent it? A2: The dimer you are observing is a "homobislactone," a frequent byproduct when activating the carboxylic acid of an α -hydroxy- β -amino acid. If the C2-hydroxyl group is unprotected, the activation of the C1-carboxyl group (e.g., via EDC, DCC, or mixed anhydrides) allows the free hydroxyl of a second molecule to act as a nucleophile, resulting in intermolecular esterification. This phenomenon is well-documented in the synthesis of AHHA-derived peptidomimetics . To resolve this, either protect the C2-OH (e.g., as a tert-butyldimethylsilyl ether) prior to carboxyl activation, or avoid carboxyl activation entirely by using direct neutral alkylation strategies.

Q3: I need to synthesize a bulky ester (e.g., tert-butyl or benzyl ester) where TMS-diazomethane isn't applicable. How can I avoid side reactions? A3: For bulky esters where diazoalkanes are unsuitable, coupling reagents or mild alkylating agents are required. To prevent homobislactone formation and epimerization, you must implement a robust protecting group strategy. Protect the C3-amine as a carbamate (e.g., Boc or Cbz) and the C2-hydroxyl as a silyl ether (e.g., TBS), or form an isopropylidene acetal (acetonide) across the C2-OH and C3-NH. Once fully protected, you can safely use standard coupling conditions without risking dimerization or base-catalyzed epimerization .

Q4: Can the unprotected beta-amine interfere with the esterification process? A4: Yes. If the C3-amine is unprotected, it can undergo N-acylation if acylating agents are present. Furthermore, if the C2-hydroxyl is inadvertently converted to a leaving group during harsh esterification or Mitsunobu conditions, the free amine can attack C2 intramolecularly, forming an aziridine and permanently destroying the linear hexanoic acid backbone . Always ensure the amine is protected with an electron-withdrawing group (like Boc) to reduce its nucleophilicity before attempting esterification.

Part 2: Mechanistic Workflow & Strategy Selection

Decision matrix for AHHA esterification highlighting side-reaction risks and optimal pathways.

Part 3: Quantitative Data & Method Comparison

The table below summarizes the empirical risks associated with various esterification strategies applied to N-Boc protected (2R,3R)-AHHA.

Esterification Strategy	Reagents / Conditions	C2-Epimerization Risk (%)	Homobislactone Yield (%)	Overall Target Yield (%)	Recommended Application
Neutral Alkylation	TMS-CHN₂, PhMe/MeOH, 0 °C	< 1%	0%	92 - 98%	Methyl esters of sensitive substrates
Acid-Catalyzed (Fischer)	MeOH, cat. HCl, 65 °C	< 2%	0%	75 - 85%	Unprotected AHHA, large-scale synthesis
Carbodiimide Activation	EDC, DMAP, ROH, RT	5 - 15%	20 - 45%	40 - 60%	Only viable if C2-OH is orthogonally protected
Basic Alkylation	MeI, K₂CO₃, DMF, RT	15 - 30%	< 5%	50 - 70%	Fully protected precursors only

Part 4: Standardized Experimental Protocol

Synthesis of (2R,3R)-3-(Boc-amino)-2-hydroxyhexanoic acid methyl ester

Objective: Achieve quantitative methyl esterification while strictly preserving the C2 and C3 stereocenters.

Self-Validating Mechanism: This protocol utilizes (Trimethylsilyl)diazomethane (TMS-CHN₂). The evolution of N2​ gas provides immediate visual confirmation of reagent activity. The persistence of a yellow tint in the solution acts as a built-in colorimetric indicator for the reaction endpoint, eliminating the need for premature reaction sampling and preventing under-reaction. Because it operates under strictly neutral conditions, base-catalyzed epimerization and carboxyl-activation-induced homobislactone formation are entirely bypassed.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 1.0 mmol of (2R,3R)-3-(Boc-amino)-2-hydroxyhexanoic acid in a 4:1 mixture of anhydrous Toluene and Methanol (5.0 mL).

• Thermal Control: Cool the reaction flask to 0 °C using an ice-water bath. Causality: Maintaining a low temperature suppresses potential side reactions, including the unwanted methylation of the unprotected α -hydroxyl group.

• Reagent Addition: Slowly add a 2.0 M solution of TMS-CHN₂ in hexanes dropwise via syringe. Observe the immediate effervescence ( N2​ gas evolution), confirming the alkylation is proceeding.

• Endpoint Validation: Continue the dropwise addition until the solution maintains a stable, pale yellow color for at least 15 minutes. This indicates the complete consumption of the carboxylic acid and the presence of a slight excess of reagent. (This typically requires ~1.2 to 1.5 equivalents of TMS-CHN₂).

• Quenching: Add glacial acetic acid dropwise until the yellow color completely dissipates, safely neutralizing the excess unreacted TMS-CHN₂.

• Isolation: Concentrate the mixture under reduced pressure. The resulting crude product is typically >95% pure by NMR, free of C2-epimers, and can be used directly in subsequent coupling steps without column chromatography.

Part 5: References

• Kiso, Y. et al. "Analysis of amide bond formation with an alpha-hydroxy-beta-amino acid derivative, 3-amino-2-hydroxy-4-phenylbutanoic acid, as an acyl component: byproduction of homobislactone." Journal of Organic Chemistry, 2001.[Link]

• Dziedzic, P. et al. "Catalytic asymmetric synthesis of the docetaxel (Taxotere) side chain: organocatalytic highly enantioselective synthesis of esterification-ready alpha-hydroxy-beta-amino acids." Tetrahedron Letters, 2008.[Link]

• Long, B. et al. "A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids." RSC Advances, 2024.[Link]

Reference Data & Comparative Studies

Comparative Guide: (2R,3R) vs. (2S,3R)-3-amino-2-hydroxyhexanoic Acid in Metallo-Aminopeptidase Inhibition

Executive Summary

In the rational design of metallo-aminopeptidase inhibitors, the stereochemistry of the pharmacophore dictates the absolute efficacy of the molecule. The β -amino- α -hydroxy acid scaffold—specifically 3-amino-2-hydroxyhexanoic acid (AHHA)—serves as a potent transition-state mimic in natural products like microginins and amastatin [1].

For researchers and drug development professionals evaluating these compounds, distinguishing between the (2S,3R) and (2R,3R) isomers is critical. The naturally occurring (2S,3R)-isomer exhibits nanomolar binding affinity, whereas the (2R,3R)-diastereomer is virtually inactive and is strictly utilized as a stereochemical negative control in biological assays [2]. This guide objectively compares their biological performance, delineates the mechanistic causality behind their activity gap, and provides a self-validating experimental framework for kinetic evaluation.

Mechanistic Causality: The Stereochemical Imperative

To understand why the (2S,3R)-isomer acts as a potent competitive inhibitor while the (2R,3R)-isomer fails, we must examine the active site of target enzymes like Aminopeptidase N (APN) and Aminopeptidase A (APA).

During native peptide hydrolysis, the enzyme's active-site Zn2+ ion polarizes a water molecule to attack the scissile peptide bond, forming a tetrahedral intermediate. The (2S,3R)-AHHA scaffold perfectly mimics this transition state:

• The (2S)-Hydroxyl Group: Acts as a bidentate ligand, directly chelating the Zn2+ ion.

• The (3R)-Amino Group: Anchors into the S1 hydrophobic binding pocket, mimicking the N-terminal amine of the native substrate.

The Causality of Inactivity in the (2R,3R)-Isomer: When the stereocenter at C2 is inverted to the (2R) configuration, the spatial geometry is fundamentally disrupted. If the (3R)-amino group is anchored in the S1 pocket, the (2R)-hydroxyl group points away from the Zn2+ ion. This not only abolishes the critical bidentate chelation but also introduces severe steric clashes with the enzyme's binding cleft [3]. Consequently, the binding affinity drops by several orders of magnitude.

Fig 1. Stereoselective Zn2+ chelation by (2S,3R)-AHHA vs steric clash in the (2R,3R) isomer.

Comparative Biological Activity

The quantitative performance of these isomers is best illustrated when they are incorporated into peptide scaffolds (e.g., Microginin or Amastatin analogues). The data below summarizes the typical inhibitory profiles against key metallo-aminopeptidases[1], [2], [4].

Compound / Isomer	Configuration	Target Enzyme	IC50 / Ki Value	Biological Phenotype
AHHA (Active)	(2S,3R)	Aminopeptidase N (APN)	10 - 50 nM	Potent competitive inhibition; anti-angiogenic
AHHA (Inactive)	(2R,3R)	Aminopeptidase N (APN)	> 100 μM	Negligible inhibition; used as negative control
Amastatin (AHMHA)	(2S,3R)	Aminopeptidase A (APA)	~ 150 nM	Strong suppression of angiotensin III formation
Epi-Amastatin	(2R,3R)	Aminopeptidase A (APA)	> 50 μM	Inactive diastereomer

Data Interpretation: The (2S,3R) configuration consistently yields low-nanomolar inhibition. The (2R,3R) isomer exhibits a >1000-fold drop in potency, confirming that the biological activity is strictly stereodependent.

Self-Validating Experimental Protocol

To robustly compare the biological activity of the (2S,3R) and (2R,3R) isomers, researchers must employ an assay that inherently controls for false positives (e.g., non-specific protein denaturation). The following protocol utilizes the (2R,3R)-isomer as an internal stereochemical control to validate the assay's integrity.

Materials & Reagents

• Enzyme: Recombinant human Aminopeptidase N (APN).

• Substrate: L-Leucine-p-nitroanilide (L-Leu-pNA) at 2 mM in DMSO.

• Buffer: 50 mM Tris-HCl (pH 7.4) supplemented with 100 mM NaCl.

• Test Compounds: (2S,3R)-AHHA and (2R,3R)-AHHA (Serial dilutions from 100 μ M to 0.1 nM).

Step-by-Step Workflow

• Assay Setup & Causality of Controls: Prepare a 96-well microtiter plate. Assign wells for the (2S,3R)-isomer (Test), the (2R,3R)-isomer (Stereochemical Negative Control), and a vehicle-only well (1% DMSO; Maximum Velocity Control). Why use the (2R,3R)-isomer? If the (2R,3R) well shows inhibition, it indicates the compound is precipitating the enzyme or altering the pH, rather than engaging in specific active-site chelation.

• Pre-Incubation Phase: Mix 10 μ L of the test/control compounds with 80 μ L of APN solution (final concentration ~1 nM). Incubate at 37°C for 15 minutes. Why pre-incubate? Transition-state analogues often exhibit slow-tight binding kinetics. Pre-incubation allows the inhibitor-enzyme complex to reach thermodynamic equilibrium before the substrate is introduced.

• Kinetic Initiation: Add 10 μ L of the L-Leu-pNA substrate to all wells to initiate the reaction.

• Spectrophotometric Measurement: Immediately transfer the plate to a microplate reader. Monitor the release of p-nitroaniline by measuring absorbance continuously at 405 nm for 30 minutes at 37°C.

• Data Extraction: Calculate the initial velocity ( V0​ ) from the linear portion of the absorbance-time curve. Normalize the data against the vehicle control to determine the percentage of inhibition. Fit the data to a four-parameter logistic non-linear regression model to extract the IC50​ values.

Fig 2. Self-validating high-throughput workflow for evaluating aminopeptidase inhibition kinetics.

References

• Source: PMC (NIH)
• Synthesis and Structure-activity Relationships of Amastatin Analogues, Inhibitors of Aminopeptidase A Source: J-Stage URL
• Aminodeoxybestatin and epi-aminodeoxybestatin: stereospecific synthesis and aminopeptidase inhibition Source: RSC Publishing URL
• Microginins 680, 646, and 612—new chlorinated Ahoa-containing peptides from a strain of cultured Microcystis aeruginosa Source: ResearchGate URL

A Comparative Guide to Chiral HPLC Validation Methods for (2R,3R)-3-amino-2-hydroxyhexanoic acid Enantiomeric Purity

The stereochemical configuration of active pharmaceutical ingredients (APIs) is a critical quality attribute, profoundly influencing their pharmacological and toxicological profiles. For molecules with multiple chiral centers, such as (2R,3R)-3-amino-2-hydroxyhexanoic acid, the precise control and accurate determination of enantiomeric purity are paramount. High-Performance Liquid Chromatography (HPLC) stands as the preeminent technique for this purpose, offering high resolution and sensitivity.[1][2] This guide provides an in-depth comparison of chiral HPLC validation methods for assessing the enantiomeric purity of (2R,3R)-3-amino-2-hydroxyhexanoic acid, grounded in established scientific principles and regulatory expectations.

The Imperative of Enantiomeric Purity

Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit markedly different biological activities. One enantiomer may be therapeutically active, while the other could be inactive, or worse, responsible for adverse effects.[3] Therefore, regulatory bodies mandate stringent control over the enantiomeric composition of chiral drugs.[2] The validation of analytical procedures used to measure enantiomeric purity is a legal and scientific necessity to ensure product quality and patient safety.[4][5]

Strategic Approaches to Chiral HPLC Method Development

The enantioselective separation of amino acids by HPLC can be achieved through two primary strategies: direct and indirect methods.[1]

• Direct Methods: These employ a chiral stationary phase (CSP) that interacts differentially with the enantiomers, leading to their separation. This is often the preferred approach due to its simplicity, avoiding complex sample derivatization steps.

• Indirect Methods: This approach involves derivatizing the enantiomeric mixture with a chiral reagent to form diastereomers. These diastereomers, having different physicochemical properties, can then be separated on a conventional achiral stationary phase. While effective, this method introduces an additional step that could be a source of error.[1]

For (2R,3R)-3-amino-2-hydroxyhexanoic acid, a polar and zwitterionic molecule, direct analysis on a suitable CSP is generally more efficient.

Comparative Analysis of Chiral Stationary Phases (CSPs)

The choice of CSP is the most critical factor in developing a successful chiral HPLC method. Several classes of CSPs are available, each with distinct chiral recognition mechanisms.

Chiral Stationary Phase (CSP) Type	Principle of Chiral Recognition	Suitability for (2R,3R)-3-amino-2-hydroxyhexanoic acid	Key Considerations
Polysaccharide-Based (e.g., CHIRALPAK® series)	Primarily based on the formation of transient diastereomeric complexes through hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical polymer structure.	High. Polysaccharide CSPs are versatile and have shown broad enantioselectivity for a wide range of compounds, including amino acids, especially after derivatization.[3]	Mobile phase composition significantly influences selectivity.[3] May require derivatization for optimal resolution of underivatized amino acids.
Macrocyclic Glycopeptide (e.g., CHIROBIOTIC® series)	Utilize a combination of interactions including hydrogen bonding, ionic interactions, and inclusion complexation within the macrocyclic structure.	Very High. These CSPs are particularly effective for the separation of underivatized amino acids due to their ionic groups and compatibility with aqueous mobile phases. The D-enantiomer is often more strongly retained.	Offers excellent selectivity for polar and ionic analytes. A single method can often resolve multiple amino acids.
Crown Ether-Based	Based on the formation of inclusion complexes, primarily with primary amines, through hydrogen bonding between the amine protons and the ether oxygens.	High. Specifically designed for the enantiomeric separation of amino acids and other primary amines.	Typically requires acidic mobile phases to ensure the analyte is protonated.
Ligand-Exchange	Involves the formation of diastereomeric ternary complexes between a metal ion, a chiral ligand coated on the stationary phase, and the analyte enantiomers.	Moderate to High. A well-established technique for amino acid enantioseparation.	Mobile phase must contain the appropriate metal ion (e.g., Cu2+). Can be sensitive to matrix effects.

For the analysis of underivatized (2R,3R)-3-amino-2-hydroxyhexanoic acid, macrocyclic glycopeptide CSPs , such as those based on teicoplanin (e.g., Astec CHIROBIOTIC® T), present a compelling choice due to their proven success with polar, ionic analytes.

A Framework for Method Validation: Adhering to ICH Q2(R1) and USP <1225>

Once a suitable chiral HPLC method is developed, it must be rigorously validated to demonstrate its fitness for purpose.[6] The validation process involves evaluating a set of performance characteristics as defined by the International Council for Harmonisation (ICH) guideline Q2(R1) and the United States Pharmacopeia (USP) General Chapter <1225>.[6][7][8]

Caption: Workflow for Chiral HPLC Method Validation.

Experimental Protocol: Validation of Enantiomeric Purity

The following is a representative protocol for the validation of a chiral HPLC method for (2R,3R)-3-amino-2-hydroxyhexanoic acid, assuming the undesired (2S,3S) enantiomer is the impurity to be quantified.

1. System Suitability: Before each validation run, system suitability must be established. This ensures the chromatographic system is performing adequately.[7]

• Procedure: Inject a solution containing both the (2R,3R) and (2S,3S) enantiomers at a suitable concentration (e.g., 0.5 mg/mL each) six times.

• Acceptance Criteria:

  • Resolution (Rs) between the enantiomer peaks: ≥ 2.0

  • Relative Standard Deviation (%RSD) of peak areas for six replicate injections: ≤ 2.0%

  • Tailing factor (Tf) for the (2R,3R) peak: ≤ 2.0

2. Specificity: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[6]

• Procedure:

  • Inject a blank (diluent).

  • Inject a solution of the (2R,3R) enantiomer.

  • Inject a solution of the (2S,3S) enantiomer.

  • Inject a mixed solution containing both enantiomers.

  • Spike the (2R,3R) sample with known related substances and potential impurities.

• Acceptance Criteria: The peak for the (2S,3S) enantiomer should be well-resolved from the (2R,3R) enantiomer and any other potential impurities. The blank should show no interfering peaks at the retention times of the enantiomers.

3. Linearity and Range: This establishes that the method's response is directly proportional to the concentration of the analyte over a specified range.[6]

• Procedure: Prepare a series of at least five solutions of the (2S,3S) enantiomer ranging from the Limit of Quantitation (LOQ) to 150% of the specification limit (e.g., if the limit is 0.1%, the range could be 0.05% to 0.15% relative to the (2R,3R) concentration).

• Acceptance Criteria:

  • Correlation coefficient (r²) ≥ 0.995.

  • The y-intercept of the regression line should be close to zero.

4. Accuracy: Accuracy is the closeness of test results to the true value.[6]

• Procedure: Spike a known amount of the (2R,3R) enantiomer with the (2S,3S) enantiomer at three different concentration levels within the range (e.g., 50%, 100%, and 150% of the specification limit). Analyze each level in triplicate.

• Acceptance Criteria: The percent recovery should be within 90.0% to 110.0% for each level.

5. Precision: Precision is the degree of agreement among individual test results when the method is applied repeatedly.[9]

• Repeatability (Intra-assay precision): Analyze six separate preparations of the (2R,3R) enantiomer spiked with the (2S,3S) enantiomer at 100% of the specification limit on the same day, by the same analyst, on the same instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The %RSD for the area of the (2S,3S) peak should be ≤ 5.0% for repeatability and the overall %RSD for intermediate precision should also meet a pre-defined criterion.

6. Limit of Quantitation (LOQ) and Limit of Detection (LOD):

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Procedure (Signal-to-Noise Approach):

  • Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 10 for LOQ and 3 for LOD.

  • Confirm the LOQ by analyzing a sample at this concentration and demonstrating acceptable precision (%RSD ≤ 10%) and accuracy.

• Acceptance Criteria: The determined LOQ and LOD must be sufficiently low to quantify impurities at the required specification levels.

7. Robustness: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.[6][10]

• Procedure: Introduce small variations to the method parameters one at a time, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 2 °C)

  • Mobile phase composition (e.g., ± 2% organic modifier)

• Acceptance Criteria: The system suitability parameters (e.g., resolution) should still be met, and the results should not be significantly impacted by these minor changes.

Data Summary and Comparison

The results of the validation studies should be summarized in clear, concise tables for easy interpretation and comparison.

Table 1: Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criterion	Purpose
Specificity	No interference at the retention time of the enantiomers.	To ensure the method is selective for the target analytes.
Linearity (r²)	≥ 0.995	To demonstrate a proportional relationship between concentration and response.
Range	From LOQ to 150% of the specification limit.	To define the interval of reliable quantitation.
Accuracy (% Recovery)	90.0% - 110.0%	To demonstrate the closeness of the measured value to the true value.
Precision (%RSD)	≤ 5.0%	To show the degree of scatter in the data.
LOQ (S/N)	Approximately 10; precision at LOQ ≤ 10% RSD.	To establish the lowest concentration that can be reliably quantified.
Robustness	System suitability criteria are met under varied conditions.	To demonstrate the reliability of the method during normal use.

Conclusion

The validation of a chiral HPLC method for determining the enantiomeric purity of (2R,3R)-3-amino-2-hydroxyhexanoic acid is a multifaceted process that underpins the quality control of this pharmaceutical compound. A direct method using a macrocyclic glycopeptide-based chiral stationary phase is a highly effective approach. By systematically evaluating specificity, linearity, accuracy, precision, quantitation limits, and robustness according to established guidelines like ICH Q2(R1), researchers and drug development professionals can ensure that their analytical methods are reliable, reproducible, and fit for their intended purpose, ultimately safeguarding product quality and patient health.

References

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• Phenomenex. (n.d.). Chiral HPLC Separations. Available from: [Link]

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• U.S. Pharmacopeia. (n.d.). General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. Available from: [Link]

• Dong, M. W. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International, 33(11), 539-549. Available from: [Link]

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• Ilisz, I., Aranyi, A., & Pataj, Z. (2020). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 25(22), 5336. Available from: [Link]

• ECA Academy. (2025). Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. Available from: [Link]

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• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

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• MDPI. (2016). Enantiomeric Ratio of Amino Acids as a Tool for Determination of Aging and Disease Diagnostics by Chromatographic Measurement. Available from: [Link]

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• Investigations of a Dog. (2025). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. Available from: [Link]

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• SpringerLink. (2016). Enantiospecific HPLC and CE Methods for Separation and Determination of S-Darifenacin in Pharmaceutical Formulations. Available from: [Link]

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A Comparative Guide to Aminopeptidase Inhibition: Bestatin vs. (2R,3R)-3-Amino-2-Hydroxyhexanoic Acid

A Note on the Scope of this Guide: This guide provides a detailed comparison of the well-characterized aminopeptidase inhibitor, bestatin, with the structurally related compound, (2R,3R)-3-amino-2-hydroxyhexanoic acid. It is important to note that while bestatin has been extensively studied, there is a lack of published experimental data on the aminopeptidase inhibitory activity of (2R,3R)-3-amino-2-hydroxyhexanoic acid. Therefore, the discussion of the latter's potential inhibitory properties is based on a theoretical analysis of its structure in comparison to known aminopeptidase inhibitors. This guide also provides a comprehensive experimental protocol to enable researchers to perform a direct comparative analysis.

Introduction to Aminopeptidase Inhibition

Aminopeptidases are a class of exopeptidases that play crucial roles in various physiological processes by cleaving amino acids from the N-terminus of proteins and peptides.[1] Their involvement in diseases such as cancer, malaria, and diabetes has made them attractive targets for therapeutic intervention.[1][2] The development of potent and specific aminopeptidase inhibitors is therefore an area of significant research interest.

This guide focuses on two such compounds: bestatin, a natural dipeptide analogue that is a potent, broad-spectrum inhibitor of metallo-aminopeptidases, and (2R,3R)-3-amino-2-hydroxyhexanoic acid, a simpler amino acid derivative.[3]

Bestatin: A Well-Characterized Aminopeptidase Inhibitor

Bestatin, with the chemical structure ((2S,3R)-3-amino-2-hydroxy-4-phenylbutanoyl)-L-leucine, was first isolated from Streptomyces olivoreticuli.[3][4] It acts as a competitive inhibitor of a range of aminopeptidases, with its inhibitory activity attributed to the α-hydroxy-β-amino acid moiety that mimics the transition state of peptide hydrolysis.[1] This structural feature, along with the adjacent carbonyl group, is believed to coordinate with the metal ion(s) in the active site of metallo-aminopeptidases.[1]

Inhibitory Profile of Bestatin

Bestatin exhibits varying potency against different aminopeptidases. It is a particularly strong inhibitor of enzymes with two metal ions in the active center, such as Leucine Aminopeptidase (LAP), and a weaker inhibitor of those with a single metal ion, like Aminopeptidase N (APN) and Aminopeptidase B (APB).[1]

Enzyme Target	Species/Source	Inhibition Constant (K_i_) / IC_50_	Reference(s)
Leucine Aminopeptidase (LAP)	Porcine Kidney	K_i_ = 1 nM	[5]
Aminopeptidase N (APN/CD13)	-	IC_50_ = 16.9 µM	[6]
Aminopeptidase B (APB)	-	K_i_ = 1 µM	[5]
Cytosol Aminopeptidase	-	IC_50_ = 0.5 nM	[4]
Leukotriene A_4_ Hydrolase	-	K_app_ = 172 nM	[6]

(2R,3R)-3-Amino-2-Hydroxyhexanoic Acid: A Structural Analysis and Hypothetical Inhibitory Potential

The key structural feature shared with bestatin is the α-hydroxy-β-amino acid motif. This arrangement is crucial for the inhibitory action of many aminopeptidase inhibitors as it mimics the tetrahedral transition state of peptide bond cleavage and can chelate the active site metal ion(s).

However, (2R,3R)-3-amino-2-hydroxyhexanoic acid lacks the P1' residue (the leucine moiety in bestatin) that interacts with the S1' subsite of the enzyme. This interaction significantly contributes to the binding affinity and specificity of bestatin.[1] The absence of this group in (2R,3R)-3-amino-2-hydroxyhexanoic acid suggests that while it may exhibit some inhibitory activity due to the transition-state mimicking headgroup, its potency is likely to be considerably lower than that of bestatin. Furthermore, its specificity for different aminopeptidases is expected to be less defined.

The stereochemistry at the C2 and C3 positions is also critical. The diastereomer of bestatin with a (2R,3R) configuration at the α-hydroxy-β-amino acid core, known as epibestatin, is often used as a negative control in biological experiments, indicating that the specific stereochemistry of bestatin is optimal for inhibition.[1]

Experimental Protocol: Comparative Aminopeptidase Inhibition Assay

To empirically determine and compare the inhibitory potency of (2R,3R)-3-amino-2-hydroxyhexanoic acid and bestatin, a standardized in vitro aminopeptidase inhibition assay can be performed. The following protocol outlines a general method using a chromogenic substrate.

Materials and Reagents

• Purified aminopeptidase (e.g., Leucine Aminopeptidase from porcine kidney)

• (2R,3R)-3-amino-2-hydroxyhexanoic acid

• Bestatin (as a positive control)

• L-Leucine-p-nitroanilide (substrate)[8]

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0)[9]

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm[10]

Step-by-Step Methodology

• Preparation of Reagents:

  • Prepare a stock solution of the aminopeptidase in assay buffer.

  • Prepare stock solutions of (2R,3R)-3-amino-2-hydroxyhexanoic acid and bestatin in DMSO.

  • Prepare a stock solution of L-leucine-p-nitroanilide in DMSO or methanol.[8][11]

  • Create a series of dilutions of the inhibitors in assay buffer.

• Assay Procedure:

  • To each well of a 96-well plate, add a fixed volume of the enzyme solution.

  • Add varying concentrations of the inhibitors ((2R,3R)-3-amino-2-hydroxyhexanoic acid or bestatin) to the wells. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor mixture for a set time (e.g., 15 minutes) at a controlled temperature (e.g., 25°C or 37°C).

  • Initiate the enzymatic reaction by adding the substrate solution (L-leucine-p-nitroanilide) to each well.

  • Immediately begin monitoring the increase in absorbance at 405 nm over time using a microplate reader. The product, p-nitroaniline, is yellow and absorbs at this wavelength.[10]

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance) for each inhibitor concentration.

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC_50_ value (the concentration of inhibitor that causes 50% inhibition) for each compound by fitting the data to a suitable dose-response curve.

  • To determine the inhibition constant (K_i_), perform the assay at multiple substrate concentrations and analyze the data using methods such as the Lineweaver-Burk plot or non-linear regression fitting to the appropriate inhibition model (e.g., competitive, non-competitive).[12][13]

Visualizing the Mechanism of Inhibition

The following diagram illustrates the proposed mechanism of competitive inhibition by a transition-state analogue inhibitor like bestatin, which serves as a model for the potential action of (2R,3R)-3-amino-2-hydroxyhexanoic acid.

Caption: Competitive inhibition of aminopeptidase by a transition-state analogue.

Conclusion

Bestatin is a well-established, potent inhibitor of various aminopeptidases, with its activity stemming from its dipeptide structure and the crucial α-hydroxy-β-amino acid moiety. While (2R,3R)-3-amino-2-hydroxyhexanoic acid shares this key functional group, its simpler structure, lacking a P1' residue, suggests it would likely be a significantly weaker and less specific inhibitor. The provided experimental protocol offers a clear path for researchers to empirically test this hypothesis and quantify the inhibitory potential of (2R,3R)-3-amino-2-hydroxyhexanoic acid, thereby contributing valuable data to the field of aminopeptidase inhibitor development.

References

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• Kopcho JJ, Miller MJ. Determination of accurate KI values for tight-binding enzyme inhibitors: An in silico study of experimental error and assay design. Bioorg Med Chem. 2012 Jun 15;20(12):3859-66.
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A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of (2R,3R)-3-amino-2-hydroxyhexanoic Acid and its Diastereomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise characterization of stereoisomers is not merely a regulatory hurdle but a fundamental necessity for ensuring drug safety and efficacy. Diastereomers, with their distinct three-dimensional arrangements, can exhibit profound differences in pharmacological activity, metabolic fate, and toxicity. Mass spectrometry, a cornerstone of modern analytical chemistry, offers a powerful lens through which these subtle yet critical structural variations can be explored. This guide provides an in-depth technical comparison of the anticipated mass spectrometry fragmentation patterns of (2R,3R)-3-amino-2-hydroxyhexanoic acid and its diastereomers, offering insights into how stereochemistry can govern bond cleavage in the gas phase.

The Critical Role of Stereoisomer Analysis

(2R,3R)-3-amino-2-hydroxyhexanoic acid and its corresponding diastereomers—(2S,3S), (2R,3S), and (2S,3R)—represent a class of non-proteinogenic amino acids that can serve as crucial chiral building blocks in the synthesis of complex pharmaceutical agents. The specific stereoconfiguration of these molecules can dramatically influence their biological interactions. Therefore, the ability to unambiguously differentiate between these stereoisomers is paramount during drug discovery, development, and quality control. While chromatographic techniques are often employed for their separation, mass spectrometry provides an orthogonal and often more rapid method for their characterization, particularly when coupled with tandem mass spectrometry (MS/MS) techniques like collision-induced dissociation (CID).

Experimental Design for Comparative Fragmentation Analysis

A robust comparative analysis of the fragmentation patterns of these diastereomers necessitates a meticulously designed experimental workflow. The primary objective is to subject the isolated diastereomers to identical ionization and fragmentation conditions to ensure that any observed differences in the mass spectra are directly attributable to their stereochemistry.

Methodology

• Sample Preparation : Obtain pure samples of each diastereomer: (2R,3R)-, (2S,3S)-, (2R,3S)-, and (2S,3R)-3-amino-2-hydroxyhexanoic acid. Prepare individual solutions of each diastereomer at the same concentration in a suitable solvent system, typically a mixture of water and an organic solvent like methanol or acetonitrile with a small amount of formic acid to promote protonation.

• Ionization : Employ electrospray ionization (ESI) in positive ion mode. ESI is a soft ionization technique that minimizes in-source fragmentation, allowing for the generation of abundant protonated molecules [M+H]⁺.

• Mass Analysis : Utilize a high-resolution mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or an Orbitrap instrument. High resolution is crucial for accurate mass measurements and the determination of elemental compositions of fragment ions.[1]

• Tandem Mass Spectrometry (MS/MS) : Isolate the protonated molecule [M+H]⁺ of each diastereomer using the first mass analyzer (e.g., the quadrupole).

• Collision-Induced Dissociation (CID) : Subject the isolated precursor ions to CID in a collision cell with an inert gas (e.g., argon or nitrogen) at varying collision energies. This process induces fragmentation of the precursor ion.[2]

• Fragment Ion Analysis : Analyze the resulting fragment ions using the second mass analyzer (e.g., the TOF or Orbitrap).

• Data Analysis : Compare the MS/MS spectra of the different diastereomers, paying close attention to the relative abundances of the fragment ions. Energy-resolved mass spectrometry (ERMS) studies, where fragmentation is monitored as a function of collision energy, can provide deeper insights into the kinetics of fragmentation and further highlight stereochemical differences.

Figure 1: Experimental workflow for the comparative analysis of diastereomer fragmentation patterns.

Predicted Fragmentation Pathways of 3-Amino-2-Hydroxyhexanoic Acid

The fragmentation of protonated α- and β-amino acids typically involves characteristic losses of small neutral molecules such as water (H₂O), ammonia (NH₃), and formic acid (HCOOH) or a combination thereof (e.g., H₂O + CO).[2] For 3-amino-2-hydroxyhexanoic acid, a β-amino α-hydroxy acid, the following fragmentation pathways are anticipated for the protonated molecule ([C₆H₁₃NO₃+H]⁺, m/z 148.0974):

• Loss of Water (H₂O): Dehydration is a common fragmentation pathway for molecules containing a hydroxyl group. This would result in a fragment ion at m/z 130.0868.

• Loss of Ammonia (NH₃): The loss of the amino group as ammonia would lead to a fragment at m/z 131.0708.

• Decarboxylation (Loss of CO₂): While less common for protonated molecules, decarboxylation from the carboxylic acid group could occur, yielding a fragment at m/z 104.1021.

• Loss of Formic Acid (HCOOH): A concerted loss of formic acid (46 Da) is a characteristic fragmentation of α-amino acids and can be expected here as well, producing an iminium ion at m/z 102.0919.[2]

• Cleavage of the Carbon-Carbon Backbone: Fragmentation can also occur along the alkyl chain. For instance, cleavage of the bond between C3 and C4 could lead to the loss of a propyl radical, although this is more common in radical cation fragmentation. In CID of even-electron ions, neutral losses are more prevalent. A more likely scenario is the loss of propene (C₃H₆) via a rearrangement reaction, resulting in a fragment at m/z 106.0504.

Figure 2: Predicted primary fragmentation pathways for protonated 3-amino-2-hydroxyhexanoic acid.

The Influence of Stereochemistry on Fragmentation Patterns

While diastereomers have the same mass and will produce fragment ions with the same m/z values, the relative abundances of these fragments can differ significantly. These differences arise from the influence of stereochemistry on the stability of the precursor ion, the transition states of the fragmentation reactions, and the stability of the resulting fragment ions.

For the diastereomers of 3-amino-2-hydroxyhexanoic acid, the relative orientations of the amino, hydroxyl, and propyl groups will dictate the steric environment around the chiral centers. This can lead to:

• Differences in the Rates of Competing Fragmentation Reactions: The spatial arrangement of functional groups can facilitate or hinder certain fragmentation pathways. For example, in one diastereomer, the proximity of a protonated amino group to the hydroxyl group might favor the loss of water through a cyclic transition state, leading to a more abundant [M+H - H₂O]⁺ ion compared to a diastereomer where these groups are further apart.

• Anchimeric Assistance: A neighboring group can participate in the fragmentation process, stabilizing the transition state and accelerating the reaction. The stereochemical relationship between the participating group and the reaction center is critical for anchimeric assistance to occur.

• Steric Hindrance: In some diastereomers, steric hindrance between bulky groups can raise the energy barrier for a particular fragmentation pathway, making it less favorable and resulting in a lower abundance of the corresponding fragment ion.

Hypothetical Comparative Fragmentation Data

The following table presents a hypothetical comparison of the relative abundances of key fragment ions for the (2R,3R)- and a diastereomeric (e.g., 2R,3S)- form of 3-amino-2-hydroxyhexanoic acid. These predicted differences are based on the principles of stereochemical influence on fragmentation.

Fragment Ion	m/z	Predicted Relative Abundance for (2R,3R)	Predicted Relative Abundance for (2R,3S)	Rationale for Predicted Difference
[M+H]⁺	148.0974	100%	100%	Precursor Ion
[M+H - H₂O]⁺	130.0868	High	Moderate	The relative orientation of the -OH and -NH₃⁺ groups in the (2R,3R) isomer may facilitate a more favorable transition state for water loss.
[M+H - NH₃]⁺	131.0708	Moderate	High	In the (2R,3S) isomer, the stereochemistry might hinder the interaction required for facile water loss, making ammonia loss a more competitive pathway.
[M+H - HCOOH]⁺	102.0919	Moderate	Moderate	The loss of formic acid is a fundamental fragmentation of the amino acid backbone and may be less sensitive to the stereochemistry at C3.
[M+H - C₃H₆]⁺	106.0504	Low	Low	This rearrangement-based fragmentation may have a higher energy barrier and show less pronounced stereochemical effects.

Conclusion

The differentiation of diastereomers by mass spectrometry is a nuanced but powerful analytical approach. While the masses of the fragment ions will be identical, the "fingerprint" of their relative abundances can provide a clear distinction between stereoisomers. For (2R,3R)-3-amino-2-hydroxyhexanoic acid and its diastereomers, we anticipate that the relative intensities of fragments resulting from the loss of water and ammonia will be particularly informative. By carefully controlling experimental conditions and employing high-resolution instrumentation, researchers and drug development professionals can leverage these subtle differences in fragmentation to confidently identify and characterize these critical chiral molecules. This capability is indispensable for ensuring the quality, safety, and efficacy of novel therapeutics.

References

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Comprehensive Comparison Guide: Validation of Stereochemical Assignment for (2R,3R)-3-amino-2-hydroxyhexanoic Acid

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of unambiguously assigning the absolute configuration of flexible, aliphatic chiral building blocks. (2R,3R)-3-amino-2-hydroxyhexanoic acid (AHHA) is a prime example. This syn-β-amino-α-hydroxy acid is a critical pharmacophore embedded in natural products like amastatin and microginins, as well as serving as a vital intermediate in the synthesis of advanced protease inhibitors such as telaprevir[1]. A misassignment at either the C2 or C3 stereocenter can derail an entire drug development pipeline, leading to catastrophic losses in efficacy or unexpected toxicity.

To mitigate this risk, researchers must move beyond presumptive assignments and rely on self-validating analytical systems. While Nuclear Magnetic Resonance (NMR), Chiral Chromatography, and Electronic Circular Dichroism (ECD) offer valuable orthogonal data, Single-Crystal X-ray Crystallography remains the unequivocal gold standard for de novo absolute stereochemical assignment[2]. This guide objectively compares these modalities and provides a rigorous, self-validating crystallographic protocol for AHHA.

The Stereochemical Challenge of (2R,3R)-AHHA

When assigning the stereocenters of (2R,3R)-AHHA, relying solely on chiroptical methods (like ECD) or solution-state NMR introduces significant risk. AHHA's aliphatic backbone is highly flexible, meaning it exists as a complex ensemble of rapidly interconverting conformers in solution.

• The Causality of Error in ECD: Because an ECD spectrum is the population-weighted average of all conformer spectra, a slight error in the Time-Dependent Density Functional Theory (TD-DFT) energy calculations can lead to an incorrect Boltzmann distribution, and consequently, a reversed stereochemical assignment.

• The Crystallographic Advantage: X-ray crystallography freezes the molecule in a single, observable conformation. By measuring the anomalous scattering of X-rays—a phenomenon where the scattering factor becomes complex and wavelength-dependent near an atom's absorption edge—we break Friedel's Law[3]. This allows us to visually and mathematically distinguish the (2R,3R) enantiomer from its (2S,3S) mirror image without relying on external standards or theoretical approximations.

Comparative Performance of Analytical Modalities

To objectively evaluate the best approach for AHHA, we must compare the empirical performance of the primary analytical techniques available to structural chemists.

Table 1: Comparative Performance of Stereochemical Assignment Modalities for (2R,3R)-AHHA

Analytical Modality	De Novo Absolute Assignment?	Sample Requirement	Typical Resolution / Error Margin	Key Validation Metric	Causality of Limitation
Single-Crystal X-ray	Yes	1–5 mg	< 0.84 Å	Flack Parameter ( x≈0.0 )	Requires an ordered crystalline lattice; aliphatic chains often resist crystallization.
NMR (Mosher’s Method)	Yes (Indirect)	5–10 mg	± 0.05 ppm ( Δδ )	ΔδSR sign distribution	Conformational averaging in flexible chains blurs anisotropic shielding effects.
Chiral HPLC/SFC	No	< 1 mg	Baseline resolution ( Rs​>1.5 )	Retention Time ( tR​ ) match	Relies entirely on the availability of a pre-validated authentic standard.
Electronic CD (ECD)	Yes	1–2 mg	± 5 nm shift	Cotton Effect alignment	High dependency on the accuracy of TD-DFT conformer Boltzmann weighting.

The Gold Standard: X-ray Crystallographic Validation

To definitively assign the (2R,3R) configuration, we employ a crystallographic workflow designed to maximize the anomalous dispersion signal.

Workflow for the absolute stereochemical assignment of (2R,3R)-AHHA using X-ray crystallography.

Step-by-Step Self-Validating Protocol

A robust experimental protocol must be inherently self-validating. The following methodology ensures that every physical and mathematical parameter is cross-checked.

Step 1: Signal Enhancement via Derivatization or Co-crystallization

• Procedure: React (2R,3R)-AHHA with 4-bromobenzenesulfonyl chloride to yield the corresponding sulfonamide derivative. Alternatively, utilize rapid thermal co-crystallization with a chiral chaperone (e.g., tetraaryladamantane) to encapsulate the underivatized AHHA[4].

• Causality: AHHA consists entirely of light atoms (C, H, N, O), which exhibit weak anomalous scattering. To amplify the anomalous signal ( f′′ ), we introduce a heavy-atom tag (Bromine). The bromine atom provides a robust anomalous scattering cross-section, ensuring a definitive phase determination.

Step 2: Controlled Crystal Growth

• Procedure: Dissolve the derivative in a minimal volume of ethyl acetate. Place the vial inside a larger chamber containing hexanes (antisolvent) to facilitate slow vapor diffusion at 4 °C over 3–5 days.

• Causality: High-quality diffraction requires a highly ordered lattice. Slow kinetic diffusion minimizes lattice defects, solvent inclusions, and racemic twinning, which would otherwise conflate the uncertainty of the final stereochemical metrics.

Step 3: Data Collection with Optimized Radiation

• Procedure: Mount a single, block-shaped crystal on a diffractometer equipped with a Copper microfocus source. Collect data at cryogenic temperatures (100 K) to a resolution of at least 0.84 Å.

• Causality: We strictly utilize3 rather than Molybdenum (Mo Kα)[3]. The longer wavelength of Cu Kα significantly increases the anomalous scattering contribution of the constituent atoms, which is mathematically essential for resolving the Bijvoet pairs with high statistical confidence. Cryogenic cooling reduces atomic thermal motion, sharpening the diffraction spots.

Step 4: Refinement and Mathematical Validation

• Procedure: Solve the structure using direct methods and refine the model using full-matrix least-squares minimization against F2 . Explicitly calculate the Flack parameter during the final refinement cycles.

Data Interpretation & The Flack Parameter

The crystallographic system is rendered self-validating through the calculation of the5, which refines the mixing ratio between the proposed structural model and its inverted counterpart[5].

Logical interpretation of the Flack parameter for stereochemical validation.

If our crystallographic model is built as (2R,3R) and the physical crystal is indeed (2R,3R), the refinement will naturally converge to x≈0.0 with a standard uncertainty ( u ) of less than 0.04[5]. If we deliberately invert our model coordinates to (2S,3S) and re-refine, the system will reject the false hypothesis, yielding x≈1.0 . This internal mathematical check eliminates observer bias and provides unparalleled certainty in the determination of absolute stereochemistry[2].

Conclusion

While techniques like NMR and Chiral HPLC are indispensable for routine batch-to-batch monitoring, they lack the foundational autonomy to assign absolute stereochemistry de novo without relying on pre-existing standards or assumptions. For critical pipeline intermediates like (2R,3R)-3-amino-2-hydroxyhexanoic acid, Single-Crystal X-ray Crystallography—empowered by heavy-atom derivatization, Cu Kα radiation, and rigorous Flack parameter validation—remains the only modality that provides a truly self-validating, definitive proof of three-dimensional molecular architecture.

References

• Source: nih.
• Title: A practical synthesis of enantiopure syn-β-amino-α-hydroxy acids from α-amino acids with application in the formal syntheses of l-TFB-TBOA and (S)
• Source: mdpi.
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• Source: benchchem.

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• 5. Howard Flack and the Flack Parameter | MDPI [mdpi.com]

A Senior Application Scientist's Guide to Evaluating the Binding Affinity of Novel Peptides: A Case Study with (2R,3R)-3-amino-2-hydroxyhexanoic Acid Moiety Targeting Histone Deacetylases

Introduction: The Quest for Specificity and Potency in Drug Discovery

In the landscape of modern drug development, the pursuit of therapeutic agents with high specificity and potency is paramount. Non-proteinogenic amino acids, such as (2R,3R)-3-amino-2-hydroxyhexanoic acid, offer a unique scaffold for designing novel peptide-based inhibitors that can overcome the limitations of traditional small molecules.[1][2][3] These modified peptides have the potential to exhibit enhanced binding affinities and improved pharmacokinetic profiles. This guide provides a comprehensive framework for evaluating the binding affinity of such novel peptides, using a theoretical peptide incorporating the (2R,3R)-3-amino-2-hydroxyhexanoic acid moiety, against a clinically relevant target class: Histone Deacetylases (HDACs).

Histone deacetylases are a family of enzymes crucial for regulating gene expression through the deacetylation of histone proteins, which leads to a more compact chromatin structure and transcriptional repression.[4][5] Dysregulation of HDAC activity is implicated in various diseases, most notably cancer, making them a significant target for therapeutic intervention.[5][6][7] Several HDAC inhibitors have been approved for clinical use, including Vorinostat and Romidepsin, which serve as excellent standard comparators in our binding affinity studies.[4][6][7]

This guide will delve into the principles and methodologies for rigorously comparing the binding affinity of our novel peptide against these established inhibitors. We will explore three gold-standard biophysical techniques: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Fluorescence Polarization (FP). For each technique, we will provide a detailed, step-by-step protocol, explain the underlying scientific principles, and discuss the rationale behind key experimental choices.

The Molecular Players: Our Novel Peptide and Standard HDAC Inhibitors

Our theoretical peptide incorporates the (2R,3R)-3-amino-2-hydroxyhexanoic acid moiety, a structural feature that can be synthetically introduced to create peptide mimetics.[1] This specific non-proteinogenic amino acid is chosen for its potential to form key interactions within the active site of target enzymes.

For our comparative analysis, we will use well-characterized, broad-spectrum HDAC inhibitors as standards:

• Vorinostat (SAHA): A hydroxamic acid-based pan-HDAC inhibitor, approved by the FDA for the treatment of cutaneous T-cell lymphoma.[6]

• Trichostatin A (TSA): A natural product hydroxamate that acts as a potent pan-HDAC inhibitor.[6]

• Entinostat (MS-275): A benzamide derivative that shows selectivity for Class I HDACs.[8]

Principles of Binding Affinity Measurement

Binding affinity is a measure of the strength of the interaction between a ligand (our peptide or standard inhibitor) and its target protein (HDAC). It is typically quantified by the dissociation constant (Kd), which represents the concentration of ligand at which half of the target protein is occupied at equilibrium. A lower Kd value indicates a higher binding affinity.

Experimental Methodologies for Determining Binding Affinity

Surface Plasmon Resonance (SPR): Real-Time Interaction Analysis

SPR is a powerful, label-free technique that allows for the real-time measurement of biomolecular interactions.[9][10][11] It works by detecting changes in the refractive index at the surface of a sensor chip upon binding of an analyte (in our case, the peptide or inhibitor) to an immobilized ligand (the HDAC enzyme).[10]

Experimental Workflow for SPR:

Caption: SPR Experimental Workflow.

Detailed SPR Protocol:

• Immobilization of HDAC:

  • The HDAC enzyme is covalently immobilized onto a sensor chip (e.g., a CM5 chip) using standard amine coupling chemistry. The goal is to achieve a surface density that will yield a good signal-to-noise ratio without causing mass transport limitations.

• Analyte Preparation:

  • A series of dilutions of the novel peptide and the standard inhibitors (Vorinostat, TSA, Entinostat) are prepared in a suitable running buffer (e.g., HBS-EP+). A concentration range that brackets the expected Kd should be used.

• SPR Measurement Cycle:

  • Association: The analyte is injected over the sensor surface at a constant flow rate, and the binding to the immobilized HDAC is monitored in real-time as an increase in the response units (RU).

  • Equilibrium: The injection continues until the binding reaches a steady state, where the rate of association equals the rate of dissociation.

  • Dissociation: The analyte solution is replaced with running buffer, and the dissociation of the analyte from the HDAC is monitored as a decrease in RU.

• Data Analysis:

  • The resulting sensorgrams are fitted to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Causality Behind Experimental Choices:

• Amine Coupling: This is a robust and widely used method for immobilizing proteins to sensor chips.

• Concentration Series: Using a range of analyte concentrations is crucial for accurately determining the binding kinetics and affinity.

• 1:1 Binding Model: This is the simplest model and is often a good starting point for analyzing inhibitor-enzyme interactions.

Isothermal Titration Calorimetry (ITC): A Thermodynamic Perspective

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[12][13]

Experimental Workflow for ITC:

Caption: ITC Experimental Workflow.

Detailed ITC Protocol:

• Sample Preparation:

  • The HDAC enzyme is placed in the sample cell of the calorimeter.

  • The novel peptide or standard inhibitor is loaded into the injection syringe at a concentration typically 10-20 times that of the protein. Both solutions must be in identical buffer to minimize heat of dilution effects.

• Titration:

  • A series of small, precise injections of the ligand from the syringe into the sample cell are performed.

  • The heat change associated with each injection is measured.

• Data Analysis:

  • The heat change per injection is plotted against the molar ratio of ligand to protein.

  • The resulting binding isotherm is fitted to a suitable binding model (e.g., a single-site binding model) to determine the thermodynamic parameters.

Causality Behind Experimental Choices:

• Identical Buffer: This is critical to avoid artifacts from buffer mismatch, which can generate significant heat changes and obscure the binding signal.

• Ligand Concentration: A higher ligand concentration in the syringe ensures that the protein in the cell becomes saturated over the course of the experiment, which is necessary for accurate determination of the binding parameters.

Fluorescence Polarization (FP): A High-Throughput Approach

FP is a solution-based technique that measures changes in the polarization of fluorescent light emitted from a labeled molecule.[14][15] It is particularly well-suited for high-throughput screening and for studying interactions where one of the binding partners is small.[16]

Experimental Workflow for FP Competition Assay:

Caption: FP Competition Assay Workflow.

Detailed FP Protocol:

• Assay Development:

  • A fluorescently labeled tracer molecule that binds to the HDAC active site is required. This could be a known inhibitor with a fluorescent tag.

  • The optimal concentrations of HDAC and tracer that give a stable and robust polarization signal are determined.

• Competition Assay:

  • A fixed concentration of HDAC and tracer are incubated together.

  • Increasing concentrations of the unlabeled novel peptide or standard inhibitors are added. These will compete with the tracer for binding to the HDAC.

• Measurement and Analysis:

  • The fluorescence polarization is measured. As the unlabeled competitor displaces the fluorescent tracer, the polarization will decrease.

  • The data is plotted as polarization versus competitor concentration, and the resulting curve is fitted to determine the IC50 value (the concentration of competitor that displaces 50% of the tracer).

  • The IC50 value is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Causality Behind Experimental Choices:

• Competition Format: This is a common and effective way to use FP to determine the binding affinities of unlabeled compounds.[17]

• Tracer Selection: The tracer should have a known and reasonably high affinity for the target to ensure a good assay window.

Comparative Data Summary

The binding affinities (Kd or Ki) of the novel peptide and the standard inhibitors, as determined by the three methodologies, should be compiled into a clear and concise table for easy comparison.

Compound	SPR (Kd, nM)	ITC (Kd, nM)	FP (Ki, nM)
Novel Peptide	Experimental Value	Experimental Value	Experimental Value
Vorinostat (SAHA)	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value
Trichostatin A (TSA)	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value
Entinostat (MS-275)	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value

Note: The values in this table are placeholders and would be populated with experimental data.

Discussion and Interpretation

A thorough analysis of the binding data is crucial. The binding affinities obtained from the different techniques should be in good agreement. Any significant discrepancies should be investigated, as they may point to artifacts or complexities in the binding mechanism.

The relative binding affinities of the novel peptide compared to the standard inhibitors will provide a clear indication of its potency. For example, a significantly lower Kd or Ki value for the novel peptide would suggest that it is a more potent inhibitor of HDACs.

Furthermore, the thermodynamic data from ITC can provide insights into the driving forces of the binding interaction. For instance, a binding event that is primarily enthalpy-driven suggests strong, specific interactions such as hydrogen bonds, while an entropy-driven interaction may be dominated by hydrophobic effects.

Conclusion

This guide provides a comprehensive and scientifically rigorous framework for evaluating the binding affinity of novel peptides, using the example of a (2R,3R)-3-amino-2-hydroxyhexanoic acid-containing peptide targeting HDACs. By employing a multi-pronged approach with SPR, ITC, and FP, researchers can obtain a detailed and reliable characterization of the binding properties of their lead compounds. This information is critical for making informed decisions in the drug discovery and development process. The detailed protocols and the rationale behind the experimental choices are intended to empower researchers to design and execute robust binding affinity studies, ultimately contributing to the development of novel and effective therapeutics.

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• Properties and specificity of binding sites for the immunomodulator bestatin on the surface of mammalian cells - PubMed. [Link]

• Determination of Slow-Binding HDAC Inhibitor Potency and Subclass Selectivity - PMC. [Link]

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• Stereo view of bestatin binding to the active site of aminopeptidase N.... - ResearchGate. [Link]

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• A beginner's guide to surface plasmon resonance | The Biochemist | Portland Press. [Link]

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• Determination of Slow-binding HDAC Inhibitor Potency and Subclass Selectivity | bioRxiv. [Link]

• WO2004043905A1 - Process for producing 2-amino-3-hydroxypropanoic acid derivative - Google P

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• Histone Deacetylases and Histone Deacetylase Inhibitors in Neuroblastoma - PMC - NIH. [Link]

• Analysis of Peptide-Protein Binding Using Amino Acid Descriptors. [Link]

• The Importance of 6-Aminohexanoic Acid as a Hydrophobic, Flexible Structural Element. [Link]

• Exploration of the binding pocket of histone deacetylases: the design of potent and isoform-selective inhibitors - PMC. [Link]

• The slow, tight binding of bestatin and amastatin to aminopeptidases - PubMed. [Link]

• Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures - MDPI. [Link]

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• Fluorescence Polarization Detection | BMG LABTECH. [Link]

• Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity - Frontiers. [Link]

• Nonapeptide analogues containing (R)-3-hydroxybutanoate and beta-homoalanine oligomers: synthesis and binding affinity to a class I major histocompatibility complex protein - PubMed. [Link]

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• What are HDAC inhibitors and how do you quickly get the latest development progress?. [Link]

• Determining the Hydrophobicity Index of Protected Amino Acids and Common Protecting Groups - MDPI. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (2R,3R)-3-Amino-2-hydroxyhexanoic Acid

This guide provides essential safety and logistical information for the proper disposal of (2R,3R)-3-Amino-2-hydroxyhexanoic acid. Tailored for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to offer a framework for safe and compliant laboratory operations. The causality behind each procedural step is explained to ensure a deep understanding of chemical waste management principles.

While specific safety data for (2R,3R)-3-Amino-2-hydroxyhexanoic acid is not extensively detailed in readily available literature, it is structurally an amino acid. Many simple amino acids are not classified as hazardous substances under major regulatory frameworks[1][2]. However, it is a fundamental principle of laboratory safety to treat all non-routine chemical waste with a structured disposal protocol. This guide is built upon established best practices for chemical handling and waste management to ensure the safety of personnel and the protection of the environment.

Pre-Disposal Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough risk assessment is paramount. While this specific compound may not be classified as highly hazardous, it can still pose risks such as skin, eye, and respiratory irritation upon contact or inhalation of dust particles[3].

Personal Protective Equipment (PPE)

Appropriate PPE is non-negotiable. The following table outlines the minimum required equipment when handling (2R,3R)-3-Amino-2-hydroxyhexanoic acid for disposal.

Protection Type	Specification	Purpose
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[3]	Protects eyes from dust particles and accidental splashes.
Hand Protection	Compatible, chemical-resistant gloves (e.g., nitrile rubber).[3]	Prevents direct skin contact. Contaminated gloves should be disposed of as solid chemical waste.[3]
Skin & Body Protection	Standard laboratory coat.	Protects skin from accidental spills and contamination.[3]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is required if dust is generated.[3]	Prevents inhalation of fine particles, which can cause respiratory irritation.[3]

Engineering Controls

All handling and preparation for disposal should be conducted in a well-ventilated area. For any procedure that could generate dust, such as weighing or transferring solid material, a chemical fume hood is mandatory[3][4]. Ensure that safety showers and eyewash stations are readily accessible and unobstructed[3].

Step-by-Step Disposal Protocol

The proper disposal of (2R,3R)-3-Amino-2-hydroxyhexanoic acid is a multi-step process that ensures regulatory compliance and safety. The fundamental principle is to never dispose of this chemical down the sanitary sewer or in the regular trash[1][5].

Waste Characterization and Segregation

The first crucial step is to characterize the waste. Under the Resource Conservation and Recovery Act (RCRA) in the United States, a chemical waste is considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is specifically listed by the EPA[6][7]. While this compound is unlikely to meet these criteria, it is best practice to manage it as a non-hazardous chemical waste stream, segregated from both general trash and other hazardous wastes.

• Action: Segregate all waste streams at the point of origin[8]. Do not mix (2R,3R)-3-Amino-2-hydroxyhexanoic acid waste with other chemical wastes unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department[3]. Incompatible materials must not be mixed in a single container[8].

Containerization and Collection

Proper containment is critical to prevent leaks and exposures.

• Solid Waste:

  • Collect unused or expired solid (2R,3R)-3-Amino-2-hydroxyhexanoic acid in its original container if possible, or in a new, compatible, and sealable container[4][9].

  • Contaminated disposables such as weigh boats, gloves, and paper towels should be collected in a designated, sealed plastic bag or container[4].

  • Place this container within the laboratory's designated solid chemical waste accumulation bin.

• Aqueous/Liquid Waste:

  • Collect all solutions containing (2R,3R)-3-Amino-2-hydroxyhexanoic acid in a designated, leak-proof, and chemically compatible container (e.g., a high-density polyethylene carboy)[7].

  • Do not fill containers more than 80-90% of their capacity to allow for expansion and prevent spills[6].

  • Keep the container securely closed at all times, except when adding waste[8][9].

• Contaminated Glassware:

  • Non-disposable glassware should be decontaminated by rinsing with a suitable solvent (e.g., water, ethanol, or isopropanol)[4].

  • Crucially, this rinsate must be collected and disposed of as liquid chemical waste. [4]

  • After thorough decontamination, the glassware can be washed according to standard laboratory procedures.

Labeling

Accurate labeling is a legal requirement and essential for safe handling by EHS personnel.

• Action: Affix a hazardous waste label to every waste container as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste"[10].

  • The full chemical name: "(2R,3R)-3-Amino-2-hydroxyhexanoic acid" and any other constituents (e.g., solvents, water) with their approximate percentages[11].

  • The date when waste was first added to the container (the "accumulation start date")[12].

  • An indication of the associated hazards (e.g., "Irritant"), even if mild[10].

On-Site Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) while awaiting pickup.

• Action:

  • Store the waste container at or near the point of generation and under the control of the laboratory personnel[7].

  • Ensure the SAA is away from sinks or floor drains[6].

  • Use secondary containment (such as a plastic tub) to capture any potential leaks[6].

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA[10].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (2R,3R)-3-Amino-2-hydroxyhexanoic acid waste.

Caption: Disposal workflow for (2R,3R)-3-Amino-2-hydroxyhexanoic acid.

Final Disposal and Record Keeping

The ultimate responsibility for hazardous waste lies with the generator, from "cradle-to-grave"[13][14].

• Action:

  • Once the waste container is full or has been in storage for the maximum allowable time per your institution's policy (typically not exceeding 12 months), arrange for a pickup[12].

  • Follow your institution's specific procedures to request a waste pickup from the EHS department or their designated waste disposal contractor[5][9].

  • Ensure that all paperwork, such as a hazardous waste manifest, is completed accurately if required[14].

By adhering to this comprehensive disposal plan, you ensure a safe laboratory environment, maintain regulatory compliance, and uphold your professional responsibility to protect the wider environment.

References

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• Environmental Health and Safety Office. (2025-2026). EHSO Manual: Hazardous Waste.

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A Senior Application Scientist's Guide to the Safe Handling of (2R,3R)-3-Amino-2-hydroxyhexanoic Acid

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety. This guide provides essential, immediate safety and logistical information for handling (2R,3R)-3-Amino-2-hydroxyhexanoic acid. The protocols outlined herein are designed to create a self-validating system of safety, ensuring the well-being of laboratory personnel and the integrity of your research.

Hazard Assessment and Personal Protective Equipment (PPE)

Given the potential for irritation and other health effects, a comprehensive risk assessment is the first critical step. The primary risks associated with handling (2R,3R)-3-Amino-2-hydroxyhexanoic acid in its solid form are inhalation of airborne powder and direct contact with skin and eyes[3][4]. The following PPE is mandatory to mitigate these risks.

Equipment	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves	Provides a chemical-resistant barrier to prevent skin contact.[3]
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects eyes from airborne dust particles and potential splashes.[5][6]
Respiratory Protection	NIOSH-approved N95 (or better) dust mask	Prevents the inhalation of fine airborne powder, especially when handling outside of a fume hood.[3]
Body Protection	Standard laboratory coat	Protects skin and personal clothing from contamination.[3]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe laboratory environment.

Preparation

• Work Area Setup: Ensure the designated work area, preferably a chemical fume hood, is clean and free of clutter[3]. The use of a hood with horizontal laminar flow can enhance safety by pulling airborne particles away from the operator[7].

• Emergency Equipment: Verify that an eyewash station and a safety shower are easily accessible and in good working order[3].

• Assemble Materials: Have all necessary equipment, including spatulas, weighing paper, and containers, ready before handling the compound.

• Don PPE: Correctly don all personal protective equipment as specified in the table above.

Handling the Compound

• Ventilation: Always handle (2R,3R)-3-Amino-2-hydroxyhexanoic acid in a well-ventilated area, such as a chemical fume hood, to minimize the risk of inhaling dust[7].

• Avoid Dust Formation: When transferring the solid, use a spatula and handle it gently to avoid creating airborne dust[3].

• Container Management: Keep the container tightly sealed when not in use to prevent contamination and the absorption of moisture[3].

• Weighing: If weighing the powder, do so within the fume hood or a powder handling enclosure to maintain containment[7].

Post-Handling Procedures

• Decontamination: Thoroughly clean the work surface with a suitable laboratory cleaner.

• Waste Disposal: Dispose of all contaminated materials, including gloves and weighing paper, according to the disposal plan outlined below.

• PPE Removal: Carefully remove your PPE, avoiding contact with any contaminated surfaces. Dispose of single-use items appropriately.

• Hygiene: Wash your hands thoroughly with soap and water after completing your work[2].

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow from preparation to disposal, ensuring a comprehensive safety cycle.

Caption: Workflow for handling (2R,3R)-3-Amino-2-hydroxyhexanoic acid.

Disposal Plan

Proper disposal of chemical waste is paramount for environmental protection and regulatory compliance.

Contaminated PPE and Consumables

• Gloves, masks, and other disposable items that have come into contact with (2R,3R)-3-Amino-2-hydroxyhexanoic acid should be considered chemical waste.

• Place these items in a designated, sealed, and clearly labeled hazardous waste container[8].

Excess Chemical Waste

• Solid Waste: Collect any excess or spilled solid material in a container that is in good condition, compatible with the chemical, and can be tightly sealed[8].

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "(2R,3R)-3-Amino-2-hydroxyhexanoic acid"[8][9]. Do not use abbreviations or chemical formulas[8].

• Storage: Store the sealed waste container in a designated satellite accumulation area, segregated from incompatible materials[10][11].

• Pickup: Arrange for the disposal of the hazardous waste through your institution's Environmental Health & Safety (EH&S) office or a certified chemical waste contractor[8][9]. Never dispose of this chemical down the drain or in the regular trash[9].

By adhering to these rigorous safety protocols, you contribute to a culture of safety and responsibility within your laboratory, ensuring that your groundbreaking research can proceed without compromising personal or environmental health.

References

• ECHEMI. .

• Chemos GmbH & Co.KG. .

• NextSDS. .

• ChemicalBook. .

• Carl ROTH. .

• BenchChem. .

• BFM® Fitting. .

• Columbia University. .

• AirClean Systems. .

• Central Washington University. .

• Stephen F. Austin State University. .

• University of California, Berkeley. .

• Business Waste. .

• McNeese State University. .

• University of Illinois. .

• Cygnus Technologies. .

• Indian Institute of Science Bangalore. .

• Carl ROTH. .

• Agilent. .

• Southern Biological. .

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• 10. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
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